Linoleyl palmitoleate

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of Linoleyl Palmitoleate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available physicochemical data for Linoleyl palmitoleate (B1233929), a wax ester of significant interest in various scientific and industrial fields. Due to the limited availability of direct experimental data for this specific compound, this guide also includes information on closely related wax esters and the constituent molecules, linoleyl alcohol and palmitoleic acid, to provide a predictive context. Furthermore, detailed experimental protocols for determining the key physicochemical properties of wax esters are outlined.

Physicochemical Properties

Linoleyl palmitoleate is an ester formed from the condensation of linoleyl alcohol and palmitoleic acid. Its molecular structure confers properties typical of a long-chain, unsaturated wax ester.

Table 1: Molecular and General Properties of Linoleyl Palmitoleate and Related Compounds

Property	Linoleyl Palmitoleate	Linoleyl Palmitate[1]	Palmitoleyl Palmitoleate[2]
CAS Number	125368-93-6[3]	914926-22-0	22393-97-1
Molecular Formula	C₃₄H₆₂O₂[3]	C₃₄H₆₄O₂	C₃₂H₆₀O₂
Molecular Weight	502.86 g/mol [3]	504.87 g/mol	476.8 g/mol
Lipid Number	WE (18:2(9Z,12Z)/16:1(9Z))[3]	C (18:2/16:0)	WE(16:1(9Z)/16:1(9Z))

Table 2: Thermal and Density Properties of Constituent Molecules

Property	Palmitoleic Acid[4][5]
Melting Point	0.5 °C
Boiling Point	162 °C at 0.6 mmHg
Density	0.895 g/mL at 20 °C

Note: The presence of double bonds in both the fatty acid and fatty alcohol moieties of Linoleyl palmitoleate suggests it is likely a liquid at room temperature with a low melting point. Generally, unsaturation in wax esters leads to a decrease in melting temperature.[6][7]

Specific experimental data on the solubility and octanol-water partition coefficient (logP) of Linoleyl palmitoleate are not available. However, as a long-chain wax ester, it is expected to be highly lipophilic and thus soluble in nonpolar organic solvents and virtually insoluble in water.

• Solubility: Commercial waxes are often difficult to analyze due to their limited solubility in many organic solvents.[8] However, they are generally soluble in solvents like chloroform (B151607) and can be dissolved in ethanol (B145695) at elevated temperatures.[8][9]

• LogP: The octanol-water partition coefficient is a measure of a compound's lipophilicity.[10] For a large, nonpolar molecule like Linoleyl palmitoleate, a high positive logP value is expected. For context, the computed XLogP3-AA value for the similar but more saturated Palmitoyl linoleyl palmitoleoyl glycerol (B35011) is 17.8.[11]

Experimental Protocols

The following are detailed methodologies for the determination of key physicochemical properties of wax esters like Linoleyl palmitoleate.

The melting point of a wax can be determined using several methods, including the open and closed capillary tube methods and the drop melting point method.[12]

• Capillary Tube Method (General Protocol):

  • A small, powdered sample of the wax is packed into a thin-walled capillary tube, sealed at one end.

  • The capillary tube is attached to a thermometer.

  • The assembly is placed in a heating bath (e.g., a Thiele tube filled with mineral oil or a melting point apparatus with a heated metal block).[13]

  • The temperature is raised slowly and steadily.

  • The temperatures at which the substance begins to melt and when it becomes completely liquid are recorded as the melting point range.[13]

• ASTM D87 - Standard Test Method for Melting Point of Petroleum Wax (Cooling Curve):

  • A molten sample of wax is placed in a test tube with a thermometer.

  • The assembly is placed in an air bath.

  • The temperature is recorded at regular intervals as the wax cools and solidifies.

  • A plateau in the cooling curve indicates the melting point.[12]

For non-volatile compounds like wax esters, boiling point is typically determined under reduced pressure to prevent decomposition.

• Distillation Method:

  • A sample of the liquid is placed in a distillation flask with boiling chips.

  • The flask is connected to a condenser and a receiving flask. A vacuum source is attached to the system.

  • The sample is heated, and the temperature at which the liquid boils and its vapor condenses is recorded as the boiling point at that specific pressure.[14]

• Thiele Tube Method (for small quantities):

  • A small amount of the liquid is placed in a small test tube, and an inverted capillary tube is added.

  • The test tube is attached to a thermometer and heated in a Thiele tube.

  • The temperature at which a rapid and continuous stream of bubbles emerges from the capillary tube is noted.

  • The apparatus is allowed to cool, and the temperature at which the liquid is drawn back into the capillary tube is the boiling point.[14]

• Pycnometry:

  • The mass of a clean, dry pycnometer (a flask of a known volume) is determined.

  • The pycnometer is filled with the liquid sample, and its mass is measured.

  • The density is calculated by dividing the mass of the sample by the known volume of the pycnometer. For solid waxes, the sample's volume can be determined by the displacement of a liquid of known density in the pycnometer.[15]

• Gravimetric Method:

  • A saturated solution of the wax ester in a specific solvent is prepared at a constant temperature.

  • A known volume of the saturated solution is carefully evaporated to dryness.

  • The mass of the remaining solute is measured, and the solubility is expressed as mass of solute per volume or mass of solvent.

• Chromatographic Methods (e.g., HPLC):

  • Solutions of the wax ester at various concentrations are prepared and analyzed by High-Performance Liquid Chromatography (HPLC) to create a calibration curve.

  • A saturated solution is prepared and filtered.

  • The concentration of the solute in the filtrate is determined by HPLC analysis and comparison to the calibration curve.[8]

• Shake-Flask Method (OECD Guideline 107):

  • A solution of the compound is prepared in either n-octanol or water.

  • The solution is mixed with the other immiscible solvent in a separatory funnel.

  • The mixture is shaken until equilibrium is reached.

  • The phases are separated, and the concentration of the compound in each phase is determined using an appropriate analytical method (e.g., UV-Vis spectroscopy, HPLC).[16][17]

  • The partition coefficient (P) is calculated as the ratio of the concentration in the octanol (B41247) phase to the concentration in the aqueous phase. LogP is the base-10 logarithm of P.[16][17]

• Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) Method (OECD Guideline 117):

  • The retention time of the compound on a nonpolar stationary phase with a polar mobile phase is measured.

  • The retention times of a series of standard compounds with known logP values are also measured under the same conditions to create a calibration curve.

  • The logP of the test compound is then estimated by interpolation from the calibration curve.[16][17]

Biological Activity and Signaling Pathways

Direct evidence for the biological activities and signaling pathway involvement of Linoleyl palmitoleate is scarce. However, the metabolism of wax esters and the biological roles of its constituent, palmitoleic acid, are better understood.

Wax esters serve as a major metabolic energy source, particularly in marine organisms.[18] In humans, the digestion of wax esters is initiated by lipases and carboxylesterases, which hydrolyze the ester bond to release the constituent fatty acid and fatty alcohol.[16] The absorption of the fatty acids from wax esters appears to be delayed compared to those from triglycerides.[16]

Palmitoleic acid, a component of Linoleyl palmitoleate, has been identified as a "lipokine," a lipid hormone that can influence metabolic processes in distant organs.[19][20] It has been shown to have anti-inflammatory effects and to improve insulin (B600854) sensitivity.[14][20] Some studies suggest that palmitoleic acid can prevent palmitate-induced lipoapoptosis in endothelial cells, with its protective effects being partly mediated by the activation of AMP-activated protein kinase (AMPK).[3]

Due to their emollient and stabilizing properties, wax esters are used in cosmetic formulations. The lipophilic nature of these molecules also makes them suitable as components of lipid-based drug delivery systems, which can enhance the oral bioavailability and control the release of certain drugs.[10]

Mandatory Visualizations

The biosynthesis of wax esters is a two-step enzymatic process. First, a fatty acyl-CoA is reduced to a fatty alcohol by a fatty acyl-CoA reductase (FAR). Subsequently, a wax synthase (WS) catalyzes the esterification of the fatty alcohol with another fatty acyl-CoA molecule to form the wax ester.[2]

Biosynthesis of Wax Esters

The melting point of wax esters is influenced by several structural factors, including the total chain length and the degree of unsaturation.

Factors Affecting Wax Ester Melting Point

References

• 1. researchgate.net [researchgate.net]
• 2. Monounsaturated fatty acids protect against palmitate-induced lipoapoptosis in human umbilical vein endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. journals.asm.org [journals.asm.org]
• 6. US6019990A - Conjugated linoleic acid delivery system in cosmetic preparations - Google Patents [patents.google.com]
• 7. Lipid–Drug Conjugate for Enhancing Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Possible Health Effects of a Wax Ester Rich Marine Oil - PMC [pmc.ncbi.nlm.nih.gov]
• 10. bio.libretexts.org [bio.libretexts.org]
• 11. Occurrence and biological activity of palmitoleic acid isomers in phagocytic cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Wax ester - Wikipedia [en.wikipedia.org]
• 13. Comparative aspects of lipid digestion and absorption: physiological correlates of wax ester digestion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. scispace.com [scispace.com]
• 15. The Role of the Novel Lipokine Palmitoleic Acid in Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Roles of Palmitoleic Acid and Its Positional Isomers, Hypogeic and Sapienic Acids, in Inflammation, Metabolic Diseases and Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 17. BIOLOGICAL AND PHYSIOCHEMICAL STUDIES OF OLEYL PALMITATE AS AN ACTIVE AGENT IN COSMETIC FORMULATION | Semantic Scholar [semanticscholar.org]
• 18. Palm Oil in Lipid-Based Formulations and Drug Delivery Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Lipid-based vehicle for oral drug delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. The production of wax esters in transgenic plants: towards a sustainable source of bio-lubricants - PMC [pmc.ncbi.nlm.nih.gov]

A-Technical Guide to the Synthesis and Purification of Linoleyl Palmitoleate for Research Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the methodologies for synthesizing and purifying linoleyl palmitoleate (B1233929), a wax ester of significant interest in various research fields. The document outlines both chemical and enzymatic synthesis routes, details purification protocols, and presents methods for analytical characterization.

Introduction

Linoleyl palmitoleate is a wax ester composed of linoleic acid and palmitoleic acid. Wax esters are increasingly gaining attention in industrial applications, including lubricants, cosmetics, and pharmaceuticals.[1][2] The synthesis of specific wax esters like linoleyl palmitoleate is crucial for investigating their unique physicochemical properties and potential biological activities. This guide focuses on providing detailed experimental protocols and data to enable the production of high-purity linoleyl palmitoleate for research purposes.

Section 1: Synthesis of Linoleyl Palmitoleate

The synthesis of linoleyl palmitoleate can be achieved through both chemical and enzymatic methods. While chemical synthesis is a traditional approach, enzymatic synthesis offers a milder and more selective alternative.[1]

Chemical Synthesis

Chemical synthesis typically involves the esterification of linoleyl alcohol with palmitoleic acid in the presence of an acid catalyst.[3] This process, while effective, can sometimes lead to side reactions and require more stringent purification steps.

Generalized Chemical Esterification Protocol:

• Reactant Preparation: Dissolve equimolar amounts of linoleyl alcohol and palmitoleic acid in an appropriate organic solvent (e.g., hexane (B92381), toluene).

• Catalyst Addition: Add an acid catalyst, such as sulfuric acid, to the mixture.[3]

• Reaction: Heat the mixture under reflux with continuous stirring for several hours. The progress of the reaction can be monitored by techniques like Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, neutralize the acid catalyst, wash the mixture with water to remove impurities, and dry the organic phase.

• Solvent Removal: Evaporate the solvent to obtain the crude linoleyl palmitoleate.

Enzymatic Synthesis

Enzymatic synthesis, particularly using lipases, has become an attractive alternative to chemical methods due to its high specificity, milder reaction conditions, and reduced environmental impact.[1][2] Lipases can catalyze the esterification of fatty acids and alcohols in organic solvents.[2] Immobilized lipases are often preferred as they can be easily recovered and reused.[4]

Detailed Enzymatic Synthesis Protocol (Lipase-Catalyzed):

• Substrate Preparation: In a reaction vessel, combine linoleyl alcohol and palmitoleic acid in a suitable organic solvent, such as n-hexane.

• Enzyme Addition: Add an immobilized lipase (B570770), for instance, Lipozyme RMIM (from Rhizomucor miehei) or Novozym 435 (from Candida antarctica).[2] The amount of enzyme is typically a percentage of the total substrate weight.

• Reaction Conditions: Incubate the mixture at a controlled temperature (e.g., 45-65°C) with constant shaking for a specified duration (e.g., 1-5 hours).[2]

• Enzyme Removal: After the reaction, separate the immobilized enzyme from the reaction mixture by filtration for potential reuse.

• Solvent Evaporation: Remove the solvent from the filtrate under reduced pressure to yield the crude linoleyl palmitoleate.

Comparative Data for Synthesis Methods

Parameter	Chemical Synthesis	Enzymatic Synthesis (Novozym 435)
Catalyst	Acid catalyst (e.g., H₂SO₄)[3]	Immobilized Lipase (Novozym 435)[2]
Solvent	Toluene or Hexane	n-Hexane[2]
Temperature	Reflux Temperature	45-65°C[2]
Reaction Time	Several hours	1-5 hours[2]
Typical Yield	Variable, often lower than enzymatic	Up to 98%[2]

Section 2: Purification of Linoleyl Palmitoleate

Purification of the synthesized linoleyl palmitoleate is essential to remove unreacted substrates, byproducts, and the catalyst. Column chromatography is a widely used and effective method for this purpose.

Overview of Purification Strategy

The crude product from the synthesis reaction is a mixture containing the desired wax ester, unreacted fatty acids, and alcohols. Column chromatography separates these components based on their differing polarities.[5]

Detailed Protocol for Column Chromatography

• Column Preparation: Pack a glass column with silica (B1680970) gel as the stationary phase, using a non-polar solvent like hexane as the mobile phase.[5]

• Sample Loading: Dissolve the crude linoleyl palmitoleate in a minimal amount of the mobile phase and carefully load it onto the top of the silica gel bed.[5]

• Elution: Begin eluting the column with the non-polar mobile phase (e.g., hexane). The less polar linoleyl palmitoleate will travel down the column faster than the more polar unreacted fatty acids and alcohols.[5]

• Fraction Collection: Collect the eluent in a series of fractions.[5]

• Purity Analysis: Analyze the collected fractions using a suitable analytical technique, such as Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS), to identify the fractions containing the pure product.

• Product Recovery: Combine the pure fractions and evaporate the solvent to obtain the purified linoleyl palmitoleate.

Parameter	Value/Description
Stationary Phase	Silica Gel[5]
Mobile Phase	Hexane or a mixture of hexane and a slightly more polar solvent (e.g., diethyl ether)
Principle of Separation	Polarity[5]
Expected Purity	>95% (depending on optimization)

Section 3: Analytical Characterization

The identity and purity of the synthesized linoleyl palmitoleate must be confirmed using various analytical techniques.

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique is used to determine the purity of the wax ester and to identify its constituent fatty acid and alcohol.[6][7] High-temperature GC/MS may be necessary due to the low volatility of wax esters.[6]

• High-Performance Liquid Chromatography (HPLC): HPLC can be used for both purification and analysis of wax esters.[8][9] Reverse-phase columns, such as C18, are commonly employed.[10][11]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR are powerful tools for the structural elucidation of the synthesized ester, confirming the positions of double bonds and the ester linkage.[12][13][14]

Technique	Information Obtained
GC-MS	Purity, identification of fatty acid and alcohol moieties.[6][7]
HPLC	Purity, separation of isomers.[9][11]
NMR	Structural confirmation, verification of ester bond formation.[12][13]

Section 4: Experimental Workflows and Diagrams

Visual representations of the synthesis and purification process, as well as relevant biological pathways, can aid in understanding the overall workflow and context.

Synthesis and Purification Workflow

Caption: Overall workflow for the synthesis and purification of linoleyl palmitoleate.

General Fatty Acid Synthesis Pathway

While linoleyl palmitoleate itself is synthesized from pre-existing fatty acids, understanding the fundamental pathway of de novo fatty acid synthesis provides context for the origin of its precursors.

Caption: Simplified diagram of the de novo fatty acid synthesis pathway.

References

• 1. academic.oup.com [academic.oup.com]
• 2. High Yield of Wax Ester Synthesized from Cetyl Alcohol and Octanoic Acid by Lipozyme RMIM and Novozym 435 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. quora.com [quora.com]
• 4. Enzymatic production of wax esters by esterification using lipase immobilized via physical adsorption on functionalized rice husk silica as biocatalyst - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. m.youtube.com [m.youtube.com]
• 6. Method for the determination of natural ester-type gum bases used as food additives via direct analysis of their constituent wax esters using high-temperature GC/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Separation of wax esters from steryl esters by chromatography on magnesium hydroxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. hplc.eu [hplc.eu]
• 10. CN102928542A - High-performance liquid chromatography (HPLC) separation method for mixed fatty acid and application thereof - Google Patents [patents.google.com]
• 11. researchgate.net [researchgate.net]
• 12. High Resolution NMR Spectroscopy as a Structural and Analytical Tool for Unsaturated Lipids in Solution - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Characterizing Fatty Acids with advanced multinuclear NMR methods - Magritek [magritek.com]
• 14. cabidigitallibrary.org [cabidigitallibrary.org]

Linoleyl Palmitoleate: A Technical Guide to its Natural Sources, Occurrence, and Biological Significance

For Researchers, Scientists, and Drug Development Professionals

Abstract

Linoleyl palmitoleate (B1233929), a wax ester composed of linoleyl alcohol and palmitoleic acid, or vice versa, represents a niche yet potentially significant molecule within the complex landscape of biological lipids. While research has extensively focused on its constituent fatty acids—linoleic acid and palmitoleic acid—the intact ester's specific roles and distribution are less understood. This technical guide synthesizes the current knowledge on the natural sources, occurrence, and potential biological functions of linoleyl palmitoleate. It provides a comprehensive overview of its likely presence in various biological systems, detailed methodologies for its extraction and analysis, and explores its putative roles based on the known activities of its components. This document aims to serve as a foundational resource for researchers investigating the biochemistry and therapeutic potential of this and other complex lipids.

Introduction to Linoleyl Palmitoleate

Linoleyl palmitoleate is classified as a wax ester, which is formed from the esterification of a fatty acid with a fatty alcohol.[1] Wax esters are known for their chemical inertness and serve diverse biological functions, including as energy stores, components of protective hydrophobic barriers, and in some organisms, for buoyancy.[2][3] The specific combination of a polyunsaturated fatty alcohol (linoleyl alcohol, derived from the essential fatty acid linoleic acid) and a monounsaturated fatty acid (palmitoleic acid) suggests that linoleyl palmitoleate may possess unique physicochemical properties and biological activities.

Natural Sources and Occurrence

Direct quantitative data for linoleyl palmitoleate in biological systems is scarce in the existing literature. However, its presence can be inferred from the co-occurrence of its constituent fatty acids and the known composition of wax esters in various natural sources.

Human Skin Sebum and Meibum

Human sebum, the oily secretion of the sebaceous glands, is a primary candidate for the presence of linoleyl palmitoleate. Sebum is comprised of a complex mixture of lipids, with wax esters constituting a significant fraction (approximately 20-30%).[4] Furthermore, studies have identified 28 different species of wax esters in sebum that contain a palmitoleyl (16:1) moiety.[4] Given that linoleic acid is also a known component of sebum lipids, the formation of linoleyl palmitoleate is highly probable.

Similarly, meibum, the lipid-rich secretion of the meibomian glands that forms the outer layer of the tear film, is rich in wax esters (around 41% by weight).[5] Analysis of human meibum has revealed the presence of wax esters containing palmitoleic acid, although they are less abundant than those containing oleic acid.[5]

Other Potential Biological Systems

• Marine Organisms: Wax esters are significant energy storage lipids in many marine organisms.[1] While specific data on linoleyl palmitoleate is lacking, the constituent fatty acids are found in marine life.

• Insects: The cuticles of insects are coated with a layer of wax to prevent desiccation.[6] The composition of these waxes is diverse and can include a variety of fatty acids and alcohols.

• Plants: Some plant species are known to produce wax esters, often as a component of their surface waxes.[2]

Quantitative Data

Table 1: Abundance of Total Wax Esters in Biological Samples

Biological Sample	Organism	Concentration of Wax Esters	Citation
Sebum	Human	20-30% of total lipids	[4]
Meibum	Human	41 ± 8% (wt/wt) of total lipids	[5]
Follicular Casts	Human	25.3 ± 6.0% of total lipids	[7]

Table 2: Relative Abundance of Palmitoleic Acid and Linoleic Acid in Human Adipose Tissue

Fatty Acid	Relative Abundance (in nonobese individuals)	Citation
Palmitoleic Acid (16:1n-7)	Decreases with age; higher in women	[8][9]
Linoleic Acid (18:2n-6)	Decreases across quintiles of palmitoleic acid	[9]

Note: The data on fatty acid abundance in adipose tissue provides context for the availability of precursors for wax ester synthesis, although it does not directly quantify linoleyl palmitoleate.

Experimental Protocols

The following sections outline a comprehensive experimental workflow for the extraction, identification, and quantification of linoleyl palmitoleate from biological matrices, primarily focusing on human sebum as a likely source.

Sample Collection and Lipid Extraction

• Sebum Collection: Sebum can be collected non-invasively from the skin surface (e.g., forehead) using absorbent materials like Sebutape™ or by solvent extraction from small, defined areas.

• Lipid Extraction: The collected sebum should be subjected to a standard lipid extraction method, such as the Folch or Bligh-Dyer method, using a chloroform/methanol solvent system to isolate the total lipid fraction.

Isolation of Wax Esters

The total lipid extract can be fractionated to isolate the wax ester class using one of the following techniques:

• Solid-Phase Extraction (SPE): SPE with a silica (B1680970) gel cartridge is an effective method for separating lipid classes. A non-polar solvent like hexane (B92381) or heptane (B126788) will elute the wax esters.

• Thin-Layer Chromatography (TLC): Preparative TLC on silica gel plates can be used to separate the lipid classes. The wax ester band can be identified using a standard and scraped from the plate for subsequent analysis.

Identification and Quantification

• Gas Chromatography-Mass Spectrometry (GC-MS): High-temperature GC-MS is a powerful technique for the analysis of intact wax esters.[5]

  • Column: A high-temperature capillary column suitable for lipid analysis.

  • Ionization: Electron ionization (EI) at low voltage (e.g., 30 eV) can provide informative fragmentation patterns.

  • Identification: The mass spectrum of linoleyl palmitoleate would be expected to show a molecular ion peak and characteristic fragment ions corresponding to the fatty acid and fatty alcohol moieties.

  • Quantification: Quantification can be achieved by creating a calibration curve with a synthetic linoleyl palmitoleate standard and using an internal standard.

• High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS): Reverse-phase HPLC coupled with electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) MS can also be used for the analysis of intact wax esters.[4]

  • Column: A C8 or C18 reverse-phase column.

  • Mobile Phase: A gradient of non-polar solvents.

  • Detection: ESI or APCI in positive ion mode, looking for the [M+H]+ or [M+NH4]+ adducts.

  • Quantification: Similar to GC-MS, quantification requires a standard curve and an internal standard.

Biosynthesis and Biological Significance

Biosynthesis of Linoleyl Palmitoleate

The biosynthesis of linoleyl palmitoleate involves the convergence of fatty acid and fatty alcohol synthesis pathways.

• Fatty Acid Synthesis: Palmitic acid (16:0) is synthesized de novo and then desaturated by stearoyl-CoA desaturase-1 (SCD1) to produce palmitoleic acid (16:1n-7). Linoleic acid (18:2n-6) is an essential fatty acid obtained from the diet.

• Fatty Alcohol Synthesis: Fatty acids can be reduced to their corresponding fatty alcohols.

• Esterification: A wax synthase enzyme catalyzes the esterification of the fatty acid (as an acyl-CoA) and the fatty alcohol to form the wax ester.[2] In mammals, two acyl-CoA wax alcohol acyltransferases, AWAT1 and AWAT2, are known to be involved in wax ester synthesis.[10]

Potential Biological Roles

While the specific biological functions of linoleyl palmitoleate are yet to be elucidated, its role can be inferred from the known activities of wax esters in general and its constituent fatty acids.

• Skin Barrier Function: As a component of sebum, linoleyl palmitoleate likely contributes to the hydrophobic barrier of the skin, preventing water loss and protecting against environmental insults.[11]

• Antimicrobial Activity: Palmitoleic acid is known to have potent antimicrobial activity, particularly against Gram-positive bacteria.[12] Linoleyl palmitoleate may serve as a delivery and storage form of this protective fatty acid on the skin surface.

• Modulation of Inflammation: Both linoleic acid and palmitoleic acid have been shown to modulate inflammatory pathways.[12][13] The intact wax ester could have its own unique effects on skin inflammation or serve as a precursor for the release of these bioactive fatty acids.

Visualizations

Diagrams of Pathways and Workflows

Caption: Biosynthesis of Linoleyl Palmitoleate.

Caption: Analytical Workflow for Linoleyl Palmitoleate.

Caption: Putative Signaling of Constituent Fatty Acids.

Conclusion and Future Directions

Linoleyl palmitoleate remains a relatively uncharacterized wax ester with a high probability of being present in human skin lipids. The convergence of advanced analytical techniques, such as high-resolution mass spectrometry, with a renewed interest in the lipidome, provides a fertile ground for the definitive identification and quantification of this molecule. Future research should focus on:

• Definitive Identification and Quantification: Utilizing the described analytical workflows to confirm the presence and determine the concentration of linoleyl palmitoleate in human sebum, meibum, and other potential biological sources.

• Investigating Biological Activity: Synthesizing linoleyl palmitoleate to enable in vitro and in vivo studies to directly assess its biological functions, including its antimicrobial and anti-inflammatory properties.

• Elucidating Specific Signaling Pathways: Exploring whether the intact wax ester has signaling roles independent of its constituent fatty acids.

A deeper understanding of linoleyl palmitoleate and other specific wax esters could unveil novel insights into skin health, disease, and potentially lead to the development of new therapeutic agents for dermatological and other conditions.

References

• 1. Wax ester - Wikipedia [en.wikipedia.org]
• 2. Heterologous Expression and Characterization of Plant Wax Ester Producing Enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Wax in Biochemistry: Structure, Function, and Comparison to Fats - Creative Proteomics [creative-proteomics.com]
• 4. Comprehensive analysis of the major lipid classes in sebum by rapid resolution high-performance liquid chromatography and electrospray mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Evaluation and quantitation of intact wax esters of human meibum by gas-liquid chromatography-ion trap mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. researchgate.net [researchgate.net]
• 8. The Role of the Novel Lipokine Palmitoleic Acid in Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Adipose tissue palmitoleic acid and obesity in humans: does it behave as a lipokine?1 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Wax Ester Synthesis (AWAT1) Analysis - Creative Biolabs [creative-biolabs.com]
• 11. lipotype.com [lipotype.com]
• 12. Occurrence and biological activity of palmitoleic acid isomers in phagocytic cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

In Silico Modeling of Wax Ester-Membrane Interactions: A Technical Guide Focused on Linoleyl Palmitoleate

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction

Wax esters, composed of a fatty acid esterified to a fatty alcohol, are a critical class of neutral lipids found in various biological systems, including human skin sebum and the tear film lipid layer.[1][2] Linoleyl palmitoleate (B1233929), a wax ester formed from linoleic acid and palmitoleic alcohol, is of interest for its potential role in membrane biophysics, dermatology, and drug delivery. Its amphipathic nature suggests it may partition into and modulate the properties of cellular membranes.

In silico modeling, particularly molecular dynamics (MD) simulations, offers a powerful lens to investigate the atomic-level interactions between lipids like linoleyl palmitoleate and cell membranes.[3][4] These simulations can elucidate how such molecules orient within a lipid bilayer, their effect on membrane structure and dynamics (e.g., fluidity, thickness, and order), and their potential to influence membrane protein function. This guide outlines the theoretical and practical steps for conducting such investigations.

Theoretical Framework & Methodologies

Molecular dynamics simulation is a computational method used to study the physical movements of atoms and molecules over time.[5] For lipid membrane systems, the process involves building a realistic model of the membrane and any interacting molecules, assigning a force field to describe the interatomic forces, and simulating the system's evolution by solving Newton's equations of motion.

Key Experimental Protocols

A typical workflow for simulating a small molecule like linoleyl palmitoleate interacting with a lipid bilayer involves several key stages. The following protocols are generalized from standard practices using common simulation packages like GROMACS and preparation tools like CHARMM-GUI.[6][7][8]

Protocol 1: System Preparation using CHARMM-GUI

The CHARMM-GUI web server provides a powerful, user-friendly interface to build complex biological systems, including lipid bilayers with embedded molecules.[7][8][9]

• Component Generation:

  • Navigate to the CHARMM-GUI Membrane Builder.[10]

  • Define the lipid bilayer composition. A common model for a simple eukaryotic membrane is 1-palmitoyl-2-oleoyl-phosphatidylcholine (POPC). For this study, a bilayer composed of lipids with linoleyl and palmitoleyl chains, such as dilinoleoyl-phosphatidylcholine (DLPC) or dipalmitoleoyl-phosphatidylcholine (DPoPC), would be a more representative environment.

  • Upload the structure of linoleyl palmitoleate. Since a crystal structure is unlikely to be available, it must be generated using molecular modeling software (e.g., Avogadro, PyMOL) and energy-minimized.

  • Use the Membrane Builder to insert the linoleyl palmitoleate molecule(s) into the pre-generated lipid bilayer at a desired concentration and initial position (e.g., within the hydrophobic core or at the interface).

• System Assembly:

  • Specify the box size, ensuring sufficient padding of solvent (water) on either side of the membrane (typically at least 20 Å).

  • Add ions (e.g., Na+, Cl-) to neutralize the system and achieve a physiological concentration (e.g., 150 mM).[11]

• Input File Generation:

  • Select the desired simulation package (e.g., GROMACS, NAMD, AMBER).

  • Choose an appropriate force field. The CHARMM36m force field is widely used and well-validated for lipid and protein simulations. For lipids, force fields like GROMOS and OPLS-AA are also common.[12][13][14]

  • Download the generated input files, which will include the system coordinates, topology, and parameter files for equilibration and production simulations.

Protocol 2: Molecular Dynamics Simulation using GROMACS

GROMACS is a high-performance and widely used MD simulation engine.[6] The following steps assume the use of input files generated by CHARMM-GUI.

• Energy Minimization:

  • Purpose: To relax the system and remove any steric clashes or unfavorable geometries introduced during the building process.

  • Command: gmx grompp -f minim.mdp -c step5_assembly.gro -p topol.top -o em.tpr followed by gmx mdrun -v -deffnm em.

  • The system is minimized using a steep descent algorithm until the maximum force on any atom is below a specified threshold (e.g., 1000 kJ/mol/nm).

• System Equilibration (NVT and NPT Ensembles):

  • Purpose: To bring the system to the desired temperature and pressure while allowing the solvent and lipids to relax around the solute. This is typically a multi-step process.[6]

  • NVT (Constant Volume, Constant Temperature) Equilibration:

    • The system is heated to the target temperature (e.g., 310 K) with position restraints on the lipid and solute heavy atoms to allow the solvent to equilibrate.

    • Commands: gmx grompp -f nvt.mdp -c em.gro -r em.gro -p topol.top -o nvt.tpr and gmx mdrun -v -deffnm nvt.

  • NPT (Constant Pressure, Constant Temperature) Equilibration:

    • The pressure of the system is coupled to a barostat to bring it to the target pressure (e.g., 1 bar) while maintaining the temperature. Position restraints are typically kept on the solute and gradually released over several short simulations.

    • Commands: gmx grompp -f npt.mdp -c nvt.gro -r nvt.gro -p topol.top -o npt.tpr and gmx mdrun -v -deffnm npt.

• Production MD:

  • Purpose: To run the simulation without restraints for a sufficient length of time (typically hundreds of nanoseconds to microseconds) to collect data on the system's equilibrium behavior.

  • Commands: gmx grompp -f md.mdp -c npt.gro -p topol.top -o md_production.tpr and gmx mdrun -v -deffnm md_production.

Protocol 3: Trajectory Analysis

Analysis of the production trajectory provides insights into the membrane's properties and the wax ester's behavior.[15]

• Visual Inspection: Use visualization software like VMD or PyMOL to observe the trajectory, checking for simulation stability and the general behavior of the linoleyl palmitoleate molecule.

• Membrane Properties:

  • Area per Lipid (APL): Calculated by dividing the XY area of the simulation box by the number of lipids in one leaflet. A key indicator of membrane packing.

  • Bilayer Thickness: Often measured as the average distance between the phosphorus atoms of the two leaflets (P-P distance).

  • Deuterium Order Parameters (SCD): Describes the orientational order of the C-H bonds in the lipid acyl chains. A higher SCD indicates a more ordered, less fluid membrane. This can be calculated using gmx order.[15]

• Solute Properties:

  • Position and Orientation: Track the z-coordinate of the center of mass of linoleyl palmitoleate to determine its location within the bilayer.

  • Interaction Energy: Calculate the non-bonded interaction energies (van der Waals and electrostatic) between the wax ester and the lipids to quantify the strength of their interaction.

  • Radial Distribution Function (RDF): Analyze the RDF between specific atoms of the wax ester and lipid/water atoms to understand the local solvation and interaction environment.

Data Presentation

While specific data for linoleyl palmitoleate is unavailable, the following tables summarize representative quantitative data from MD simulations of membranes containing relevant phospholipid components (palmitoyl, oleoyl (B10858665), linoleoyl chains). These values provide a baseline for what might be expected and for validating a new simulation.

Table 1: Structural Properties of Simulated Phospholipid Bilayers

Lipid Type	Force Field	Temp (K)	Area per Lipid (Ų)	Bilayer Thickness (Å)	Reference System
DPPC (16:0/16:0)	CHARMM36	323	64.3	37.5	Saturated chains
POPC (16:0/18:1)	CHARMM36	303	68.3	36.4	Mixed chains
DOPC (18:1/18:1)	GROMACS	303	72.4	35.1	Monounsaturated chains[16]

| DLPC (18:2/18:2) | GROMOS | 303 | 75.5 | 33.8 | Polyunsaturated chains |

Note: Values are approximate and can vary based on simulation parameters.

Table 2: Dynamic Properties from MD Simulations

Property	Description	Typical Value (for POPC at 303K)	Relevance
Lateral Diffusion (Lipid)	Rate of lipid movement in the bilayer plane.	5-10 x 10-8 cm²/s	Measures membrane fluidity.[15]
SCD (sn-1, C10)	Order parameter of the 10th carbon on the palmitoyl (B13399708) chain.	~0.18	Indicates order in the upper part of the chain.

| SCD (sn-2, C10) | Order parameter of the 10th carbon on the oleoyl chain (post-double bond). | ~0.10 | The double bond introduces disorder, lowering the value. |

Mandatory Visualization

The following diagrams, generated using Graphviz (DOT language), illustrate key workflows and concepts in the simulation process.

Diagram 1: MD Simulation Workflow

Caption: Workflow for setting up, running, and analyzing an MD simulation of a lipid-solute system.

Diagram 2: Key Analysis Metrics

Caption: Core analytical metrics derived from a molecular dynamics trajectory of a membrane system.

Conclusion

While direct experimental or simulation data on linoleyl palmitoleate-membrane interactions are sparse, the computational protocols and analytical frameworks established for other lipids provide a clear and reliable path forward. By leveraging tools like CHARMM-GUI and GROMACS with well-parameterized force fields like CHARMM36m, researchers can construct, simulate, and analyze these systems with high confidence. The expected outcomes would be a detailed understanding of how linoleyl palmitoleate partitions into a lipid bilayer and modulates its structural and dynamic properties, offering valuable insights for dermatology, drug formulation, and cell biology. The proxy data presented here serves as a critical benchmark for validating future simulation results.

References

• 1. The production of wax esters in transgenic plants: towards a sustainable source of bio-lubricants - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Using molecular simulation to understand the skin barrier - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Modeling and Simulation of Lipid Membranes [mdpi.com]
• 5. Molecular Dynamics Simulation of a Palmitoyl-Oleoyl Phosphatidylserine Bilayer with Na+ Counterions and NaCl - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Running membrane simulations in GROMACS - GROMACS 2025.4 documentation [manual.gromacs.org]
• 7. compchems.com [compchems.com]
• 8. A Beginner’s Guide to Perform Molecular Dynamics Simulation of a Membrane Protein using GROMACS — GROMACS tutorials https://tutorials.gromacs.org documentation [tutorials.gromacs.org]
• 9. ks.uiuc.edu [ks.uiuc.edu]
• 10. youtube.com [youtube.com]
• 11. Scholarly Article or Book Chapter | Molecular Dynamics Simulation of a Dipalmitoylphosphatidylcholine Bilayer with NaCl | ID: 08612v53v | Carolina Digital Repository [cdr.lib.unc.edu]
• 12. m.youtube.com [m.youtube.com]
• 13. Force Field Development for Lipid Membrane Simulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. KALP-15 in DPPC [mdtutorials.com]
• 16. Molecular Dynamics Simulations of Lipid Bilayers [blanco.biomol.uci.edu]

Unveiling the Thermal Landscape of Linoleyl Palmitoleate: A Technical Guide to Phase Behavior Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Linoleyl palmitoleate (B1233929), a wax ester composed of linoleic acid and palmitoleic acid, holds significant potential in various applications, including pharmaceuticals, cosmetics, and advanced materials. Its thermal behavior—how it melts, crystallizes, and transitions between different physical states—is a critical determinant of its functionality, stability, and performance. This technical guide provides an in-depth exploration of the methodologies used to characterize the phase behavior of linoleyl palmitoleate, offering a framework for its analysis in research and development settings. Due to a lack of direct experimental data specifically for linoleyl palmitoleate in the public domain, this guide synthesizes established principles and experimental protocols from the analysis of similar wax esters, fatty acids, and triglycerides.

Core Analytical Techniques

The investigation of the phase behavior of lipids like linoleyl palmitoleate primarily relies on a suite of thermo-analytical and structural analysis techniques. The most prominent among these are Differential Scanning Calorimetry (DSC), X-ray Diffraction (XRD), and Polarized Light Microscopy (PLM).

Differential Scanning Calorimetry (DSC)

DSC is a fundamental technique used to measure the heat flow associated with thermal transitions in a material as a function of temperature.[1][2] It provides quantitative data on melting points, crystallization temperatures, and the energy (enthalpy) of these transitions.

X-ray Diffraction (XRD)

XRD is an essential tool for determining the crystalline structure of materials.[3][4] In the context of lipids, XRD helps to identify different polymorphic forms, which are distinct crystalline arrangements of the same molecule. These polymorphs can have significantly different physical properties, including melting point and stability.

Polarized Light Microscopy (PLM)

PLM allows for the direct visualization of crystal morphology and how it changes with temperature. This technique is invaluable for understanding the microstructure of the material during crystallization and melting.

Experimental Protocols

Detailed and standardized experimental protocols are crucial for obtaining reproducible and comparable data. The following sections outline the methodologies for the key analytical techniques.

Differential Scanning Calorimetry (DSC) Protocol

A typical DSC experiment for analyzing a wax ester like linoleyl palmitoleate would involve the following steps:

• Sample Preparation: A small, precisely weighed amount of the linoleyl palmitoleate sample (typically 5-10 mg) is hermetically sealed in an aluminum pan. An empty sealed pan is used as a reference.[5][6]

• Thermal Program: The sample is subjected to a controlled temperature program. A common program involves:

  • Heating the sample to a temperature well above its expected melting point (e.g., 80 °C) to erase any prior thermal history.[5]

  • Holding at this temperature for a few minutes to ensure complete melting.

  • Cooling the sample at a controlled rate (e.g., 5-10 °C/min) to a temperature below its expected crystallization point (e.g., -60 °C).[5]

  • Holding at the low temperature to allow for complete crystallization.

  • Heating the sample again at a controlled rate (e.g., 5 °C/min) to observe the melting behavior.[7]

• Data Analysis: The resulting thermogram (heat flow vs. temperature) is analyzed to determine the onset temperatures, peak temperatures, and enthalpies of crystallization and melting events.

X-ray Diffraction (XRD) Protocol

XRD analysis provides information on the arrangement of molecules in the crystalline state.

• Sample Preparation: The linoleyl palmitoleate sample is loaded onto a sample holder. For temperature-controlled experiments, a specialized stage is used.

• Instrument Setup: The XRD instrument is configured with a specific X-ray source (e.g., Cu Kα radiation).

• Data Collection: Diffraction patterns are collected over a range of scattering angles (2θ). Key information is found in two regions:

  • Wide-angle X-ray diffraction (WAXD): Provides information on the short-range order (sub-cell packing) of the hydrocarbon chains.

  • Small-angle X-ray diffraction (SAXD): Provides information on the long-range order, such as the lamellar stacking of the molecules.

• Temperature Control: To study polymorphism, XRD patterns are often collected as a function of temperature, allowing for the identification of different crystalline forms and the transitions between them.

Polarized Light Microscopy (PLM) Protocol

PLM provides visual insight into the crystallization process.

• Sample Preparation: A small amount of the sample is placed on a microscope slide and covered with a coverslip.

• Temperature Control: The slide is placed on a temperature-controlled stage (e.g., a Linkam stage).

• Observation: The sample is heated until completely molten and then cooled at a controlled rate. The formation and growth of crystals are observed and recorded using a camera attached to the microscope. The use of cross-polarizers allows for the visualization of birefringent crystalline structures.

Expected Phase Behavior of Linoleyl Palmitoleate

Based on the behavior of similar wax esters and lipids, linoleyl palmitoleate is expected to exhibit complex phase behavior, including polymorphism. The presence of unsaturated fatty acids (linoleic and palmitoleic) will likely result in a lower melting point compared to saturated wax esters of similar chain length.

The crystallization process is anticipated to proceed through one or more metastable polymorphic forms before potentially transitioning to a more stable form over time or with specific thermal treatment. The cooling rate will be a critical factor influencing which polymorphic form crystallizes from the melt.[8]

Data Presentation

To facilitate the analysis and comparison of thermal data, it is essential to present the quantitative results in a structured format.

Table 1: Hypothetical Differential Scanning Calorimetry (DSC) Data for Linoleyl Palmitoleate

Thermal Event	Onset Temperature (°C)	Peak Temperature (°C)	Enthalpy (J/g)
Crystallization	Tc,onset	Tc,peak	ΔHc
Melting	Tm,onset	Tm,peak	ΔHm

Table 2: Hypothetical X-ray Diffraction (XRD) Data for Linoleyl Palmitoleate Polymorphs

Polymorphic Form	Short Spacings (Å)	Long Spacing (Å)
α (alpha)	~4.15	dL
β' (beta-prime)	~4.2, ~3.8	dL'
β (beta)	~4.6, ~3.9, ~3.7	dL''

Visualization of Experimental Workflow and Phase Relationships

Visual diagrams are powerful tools for representing complex experimental processes and the relationships between different phases.

Experimental workflow for thermal analysis.

Hypothetical polymorphic transitions of linoleyl palmitoleate.

Conclusion

References

• 1. Kinetic analysis of nonisothermal differential scanning calorimetry of 1,3-dipalmitoyl-2-oleoylglycerol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. jfda-online.com [jfda-online.com]
• 3. journals.co.za [journals.co.za]
• 4. diverdi.colostate.edu [diverdi.colostate.edu]
• 5. Crystallization of low saturated lipid blends of palm and canola oils with sorbitan monostearate and fully hydrogenated palm oil - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Solubility of Linoleyl Palmitoleate in Common Laboratory Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Linoleyl palmitoleate (B1233929) ((9Z,12Z)-octadeca-9,12-dien-1-yl (9Z)-hexadec-9-enoate) is a wax ester, a class of lipids known for their chemical stability and hydrophobicity. Comprising linoleyl alcohol and palmitoleic acid, this molecule's physicochemical properties, particularly its solubility, are critical for its handling, formulation, and potential application in various research and development settings, including cosmetics, pharmaceuticals, and material sciences. This technical guide provides a comprehensive overview of the solubility of linoleyl palmitoleate in common laboratory solvents, based on available data for the compound and structurally similar molecules. It also outlines detailed experimental protocols for determining its solubility.

Physicochemical Properties of Linoleyl Palmitoleate

Property	Value
Chemical Formula	C₃₄H₆₂O₂
Molecular Weight	502.86 g/mol
CAS Number	125368-93-6
Class	Wax Ester

Data Presentation: Solubility of Linoleyl Palmitoleate and its Precursors

The following table summarizes the expected qualitative solubility of linoleyl palmitoleate and provides quantitative data for its precursors, linoleyl alcohol and palmitic acid (as a proxy for palmitoleic acid, for which detailed solubility data is also limited).

Solvent	Linoleyl Palmitoleate (Qualitative)	Linoleyl Alcohol (Quantitative)	Palmitic Acid (Quantitative)
Water	Insoluble	Virtually insoluble	Insoluble (approx. 0.2 g/L)[2]
Ethanol	Soluble	Soluble	~30 mg/mL[3]
Methanol	Soluble	Soluble	Soluble
Acetone	Soluble	Soluble	Soluble
Dimethyl Sulfoxide (DMSO)	Soluble	100 mg/mL (with sonication)[4]	~20 mg/mL[3]
Dimethyl Formamide (DMF)	Soluble	Soluble	~20 mg/mL[3]
Hexane	Soluble	Soluble	More soluble than in ethanol[5]
Chloroform	Soluble	Soluble	Soluble[2]
Diethyl Ether	Soluble	Soluble	Soluble[2]
Toluene	Soluble	Soluble	Soluble
Corn Oil	Soluble	≥ 2.5 mg/mL[6]	Soluble

Experimental Protocols

To obtain precise quantitative solubility data for linoleyl palmitoleate, the following experimental protocols are recommended.

Saturated Shake-Flask Method

This is a standard method for determining the equilibrium solubility of a compound in a specific solvent.

Methodology:

• Preparation: Add an excess amount of linoleyl palmitoleate to a known volume of the selected solvent in a sealed, airtight container (e.g., a screw-cap vial). The excess solid/liquid phase ensures that saturation is reached.

• Equilibration: Agitate the mixture at a constant temperature for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached. A shaker or a magnetic stirrer can be used. Temperature control is crucial as solubility is temperature-dependent.

• Phase Separation: After equilibration, cease agitation and allow the undissolved solute to settle. If necessary, centrifuge the sample to ensure complete separation of the solid/liquid and liquid phases.

• Sampling: Carefully extract an aliquot of the clear, saturated supernatant without disturbing the undissolved portion.

• Quantification: Dilute the aliquot with a suitable solvent and determine the concentration of linoleyl palmitoleate using an appropriate analytical technique such as:

  • Gas Chromatography-Mass Spectrometry (GC-MS): A highly sensitive and specific method for quantifying lipids. The ester can be analyzed directly or after derivatization.

  • High-Performance Liquid Chromatography (HPLC) with a suitable detector (e.g., Evaporative Light Scattering Detector - ELSD, or Mass Spectrometer - MS): HPLC is a versatile technique for separating and quantifying non-volatile compounds.

• Calculation: The solubility is calculated from the concentration of the analyte in the saturated solution and is typically expressed in mg/mL or mol/L.

Differential Scanning Calorimetry (DSC) Method

This thermal analysis technique can be used to determine the solubility of a lipid in another lipid or a solid excipient by observing the melting point depression.

Methodology:

• Sample Preparation: Prepare a series of mixtures of linoleyl palmitoleate with a solid lipid excipient at different known concentrations.

• DSC Analysis: Accurately weigh a small amount of each mixture into a DSC pan. Heat the sample at a controlled rate (e.g., 5-10 °C/min) and record the heat flow.

• Data Interpretation: The dissolution of the solute into the molten solvent will cause a depression in the melting point of the solvent. By plotting the melting point of the mixture against the concentration of linoleyl palmitoleate, the solubility can be determined from the point where no further depression is observed, indicating that the saturation limit has been reached.

Mandatory Visualization

The following diagram illustrates a general workflow for the experimental determination of linoleyl palmitoleate solubility using the shake-flask method coupled with GC-MS analysis.

Caption: Experimental workflow for determining the solubility of linoleyl palmitoleate.

Conclusion

While specific quantitative solubility data for linoleyl palmitoleate remains to be extensively documented, its chemical nature as a long-chain, unsaturated wax ester provides a strong basis for predicting its solubility behavior. It is expected to be readily soluble in a range of nonpolar to moderately polar organic solvents and insoluble in aqueous solutions. For applications requiring precise solubility values, the experimental protocols outlined in this guide provide robust methods for their determination. The continued investigation into the physicochemical properties of such molecules will be invaluable for their future application in scientific and industrial fields.

References

• 1. Wax ester - Wikipedia [en.wikipedia.org]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. researchgate.net [researchgate.net]
• 6. file.medchemexpress.com [file.medchemexpress.com]

Potential Enzymatic Synthesis Pathways of Linoleyl Palmitoleate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Linoleyl palmitoleate (B1233929), a wax ester composed of linoleyl alcohol and palmitoleic acid, holds significant potential in the pharmaceutical and cosmetic industries due to its unique physicochemical properties. This technical guide explores the potential enzymatic synthesis pathways for linoleyl palmitoleate, offering a green and highly specific alternative to traditional chemical synthesis. Lipase-catalyzed esterification and transesterification are presented as the primary viable routes. This document provides a comprehensive overview of the key enzymes, reaction conditions, and potential yields, along with detailed, adaptable experimental protocols. All quantitative data from related wax ester syntheses are summarized for comparative analysis. Furthermore, signaling pathways and experimental workflows are visualized to facilitate a deeper understanding of the biocatalytic processes.

Introduction

Wax esters are naturally occurring lipids that consist of a fatty acid esterified to a fatty alcohol. Their diverse applications in cosmetics, pharmaceuticals, and as lubricants are driving the demand for sustainable and specific production methods.[1] Enzymatic synthesis, particularly using lipases, offers a compelling alternative to harsh chemical methods that often require high temperatures and produce unwanted byproducts.[2] This guide focuses on the enzymatic production of a specific wax ester, linoleyl palmitoleate, outlining potential synthesis strategies and providing the necessary technical details for its laboratory-scale production and analysis.

Enzymatic Synthesis Pathways

The enzymatic synthesis of linoleyl palmitoleate can be primarily achieved through two lipase-catalyzed reactions: direct esterification and transesterification.

Direct Esterification

This pathway involves the direct reaction of palmitoleic acid with linoleyl alcohol, catalyzed by a lipase (B570770). The reaction is reversible, and the removal of water, a byproduct, is crucial to drive the equilibrium towards product formation.

• Substrates: Palmitoleic acid and Linoleyl alcohol

• Enzyme: Lipase (e.g., from Candida antarctica, Rhizomucor miehei)

• Product: Linoleyl palmitoleate

• Byproduct: Water

Transesterification (Alcoholysis)

In this pathway, an existing ester of palmitoleic acid (e.g., methyl or ethyl palmitoleate) reacts with linoleyl alcohol. This method can sometimes offer higher reaction rates and yields, as the equilibrium can be more favorable. Alternatively, a triglyceride rich in palmitoleic acid can be used as the acyl donor.

• Substrates: Palmitoleate ester (e.g., methyl palmitoleate) and Linoleyl alcohol

• Enzyme: Lipase (e.g., from Candida antarctica, Rhizomucor miehei)

• Product: Linoleyl palmitoleate

• Byproduct: Methanol (or other small alcohol)

Key Enzymes and Biocatalyst Selection

Lipases (EC 3.1.1.3) are the most effective enzymes for wax ester synthesis due to their ability to function in non-aqueous environments and their broad substrate specificity.[3] For industrial applications, immobilized lipases are preferred as they offer enhanced stability, reusability, and ease of separation from the reaction mixture.

Commonly used and highly effective commercial immobilized lipases include:

• Novozym® 435: Lipase B from Candida antarctica immobilized on a macroporous acrylic resin. It is known for its high activity, stability, and broad substrate specificity.[4][5][6]

• Lipozyme® RM IM: Lipase from Rhizomucor miehei immobilized on an ion-exchange resin. It also exhibits excellent performance in esterification reactions.[3][7]

Quantitative Data Summary

Product	Enzyme	Acyl Donor	Acyl Acceptor	Molar Ratio (Acceptor:Donor)	Temp. (°C)	Time (h)	Yield/Conversion (%)	Solvent	Reference
Cetyl Oleate	Immobilized Candida sp. 99-125	Oleic Acid	Cetyl Alcohol	0.9:1	40	8	98	Solvent-free	[8]
Cetyl Octanoate	Novozym® 435	Octanoic Acid	Cetyl Alcohol	2.5:1	50	4	98	n-hexane	[9]
Oleyl Oleate	Novozym® 435	Oleic Acid	Oleyl Alcohol	2:1	50	0.5	>90	Solvent-free	[10]
Wax Esters	Immobilized Rhizopus oryzae	Oleic Acid	Cetyl Alcohol	N/A	60	1	93.5	Hexane	[4]
Lauryl Stearate	Immobilized Thermomyces lanuginosus lipase	Stearic Acid	Lauryl Alcohol	N/A	N/A	1	>90	Heptane	[11]
Ascorbyl Linoleate (B1235992)	Immobilized Candida antarctica lipase B	Linoleic Acid	Ascorbic Acid	N/A	N/A	N/A	21.8 (Esterification)	Organic Media	[9][12]
Ascorbyl Linoleate	Immobilized Candida antarctica lipase B	Methyl Linoleate	Ascorbic Acid	N/A	N/A	N/A	33.5 (Transesterification)	Organic Media	[9][12]

Detailed Experimental Protocols

The following protocols are generalized based on common practices for lipase-catalyzed wax ester synthesis and can be adapted for the production of linoleyl palmitoleate.

Protocol 1: Direct Esterification of Palmitoleic Acid and Linoleyl Alcohol

Materials:

• Palmitoleic acid

• Linoleyl alcohol

• Immobilized lipase (e.g., Novozym® 435)

• Anhydrous n-hexane (or other suitable organic solvent)

• Molecular sieves (3Å), activated

• Sodium bicarbonate solution (5% w/v)

• Anhydrous sodium sulfate

• Silica (B1680970) gel for column chromatography

• Hexane and ethyl acetate (B1210297) for chromatography

Procedure:

• Substrate Preparation: In a round-bottom flask, dissolve equimolar amounts of palmitoleic acid and linoleyl alcohol in anhydrous n-hexane (e.g., 10 ml per gram of total substrate).

• Enzyme Addition: Add the immobilized lipase (typically 5-10% by weight of the substrates).

• Water Removal: Add activated molecular sieves (approximately 10% by weight of substrates) to the reaction mixture to adsorb the water produced during the reaction.

• Reaction: Incubate the mixture at a controlled temperature (e.g., 50-60°C) with constant stirring (e.g., 200 rpm) for 4-24 hours.

• Monitoring: Monitor the progress of the reaction by taking small aliquots at different time intervals and analyzing them by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Enzyme Removal: After the reaction, separate the immobilized enzyme by filtration for potential reuse.

• Product Purification:

  • Wash the reaction mixture with a 5% sodium bicarbonate solution to remove any unreacted fatty acid.

  • Wash with distilled water until the aqueous phase is neutral.

  • Dry the organic phase over anhydrous sodium sulfate.

  • Evaporate the solvent under reduced pressure.

  • Further purify the resulting crude wax ester by column chromatography on silica gel, eluting with a hexane-ethyl acetate gradient.

• Analysis: Characterize the final product by Gas Chromatography-Mass Spectrometry (GC-MS) to confirm its identity and purity.[8][13][14][15][16]

Protocol 2: Transesterification of Methyl Palmitoleate and Linoleyl Alcohol

Materials:

• Methyl palmitoleate

• Linoleyl alcohol

• Immobilized lipase (e.g., Novozym® 435)

• Anhydrous toluene (B28343) or solvent-free system

• Vacuum system (optional)

Procedure:

• Substrate Preparation: Combine methyl palmitoleate and linoleyl alcohol in a suitable molar ratio (e.g., 1:1 to 1:3) in a reaction vessel. The reaction can be run in a solvent like toluene or in a solvent-free system.

• Enzyme Addition: Add the immobilized lipase (5-10% by weight of substrates).

• Reaction: Incubate at a controlled temperature (e.g., 60-70°C) with constant stirring. If the reaction is sensitive to the byproduct (methanol), a mild vacuum can be applied to facilitate its removal.

• Monitoring and Work-up: Follow steps 5-8 from the direct esterification protocol. The purification steps will also remove unreacted starting materials.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Potential enzymatic synthesis pathways for linoleyl palmitoleate.

Caption: General experimental workflow for enzymatic synthesis of linoleyl palmitoleate.

Caption: Logical relationship of key considerations in the synthesis process.

Conclusion

The enzymatic synthesis of linoleyl palmitoleate represents a promising and sustainable approach for the production of this high-value wax ester. By leveraging the specificity and efficiency of lipases, particularly in their immobilized forms, it is possible to achieve high yields under mild reaction conditions. This guide provides a foundational framework for researchers to develop and optimize the synthesis of linoleyl palmitoleate, with the provided protocols and data serving as a valuable starting point for further investigation and process development. Future work should focus on obtaining specific kinetic and yield data for the synthesis of linoleyl palmitoleate to further refine the production process.

References

• 1. apc-as.com [apc-as.com]
• 2. The production of wax esters in transgenic plants: towards a sustainable source of bio-lubricants - PMC [pmc.ncbi.nlm.nih.gov]
• 3. engineering.org.cn [engineering.org.cn]
• 4. Novozym 435: the “perfect” lipase immobilized biocatalyst? - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 5. Novozym 435-Catalyzed Synthesis of Well-Defined Hyperbranched Aliphatic Poly(β-thioether ester) | MDPI [mdpi.com]
• 6. digital.csic.es [digital.csic.es]
• 7. Lipase-catalyzed Synthesis of Oleoyl-lysophosphatidylcholine by Direct Esterification in Solvent-free Medium without Water Removal - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. chromaleont.it [chromaleont.it]
• 9. researchgate.net [researchgate.net]
• 10. DSpace [dr.lib.iastate.edu]
• 11. Enzymatic production of wax esters by esterification using lipase immobilized via physical adsorption on functionalized rice husk silica as biocatalyst - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Enzymatic synthesis of L-ascorbyl linoleate in organic media - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. GC-MS analysis of fatty acid metabolomics in RAW264.7 cell inflammatory model intervened by non-steroidal anti-inflammatory drugs and a preliminary study on the anti-inflammatory effects of NLRP3 signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 15. [GC-MS analysis of the liposoluble components from fruits of Harrisonia perforata] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

A Technical Guide to the Discovery of Novel Wax Esters in Human Skin Lipids

For Researchers, Scientists, and Drug Development Professionals

Introduction

Human skin surface lipids (SSLs) form a critical barrier against environmental insults and dehydration. This complex mixture, primarily derived from sebaceous glands, is rich in triglycerides, squalene, and a diverse array of wax esters.[1] While the general composition of skin lipids has been extensively studied, recent advancements in analytical chemistry, particularly mass spectrometry, have enabled the identification of previously uncharacterized, or "novel," wax esters. These novel discoveries, often involving unusual structural features, are expanding our understanding of skin biology and pathology, opening new avenues for dermatological research and the development of targeted therapeutics.

This technical guide provides an in-depth overview of the discovery, characterization, and quantification of novel wax esters in human skin lipids. It details the experimental protocols used for their identification and presents quantitative data in a clear, comparative format. Furthermore, this guide illustrates key experimental workflows and the biosynthetic origins of these unique lipids through detailed diagrams.

Defining "Novelty" in Skin Wax Esters

For the purposes of this guide, "novel" wax esters are defined as those possessing structural characteristics that deviate from the more common straight-chain, saturated, or monounsaturated structures. These include:

• Unusual Branching: While iso- and anteiso-branched fatty acids and alcohols are known components, recent studies have focused on their variable prevalence, particularly in different age groups.[2]

• Atypical Double Bond Positions: The position of double bonds in the fatty acid or fatty alcohol chain can significantly influence the physicochemical properties of the wax ester. The Δ6 desaturase in sebaceous glands produces unique unsaturated fatty acids not commonly found elsewhere in the body.[3]

• Hydroxylation and Other Modifications: The presence of hydroxyl or other functional groups on the acyl chains represents a significant structural variation with potential implications for skin barrier function.[4][5]

• Very-Long-Chain Moieties: Wax esters incorporating fatty acids or fatty alcohols with exceptionally long carbon chains (greater than C24) are considered novel and have unique properties.[4][6]

The identification of these novel wax esters has been largely driven by the application of sophisticated analytical techniques capable of discerning subtle structural isomers.

Quantitative Analysis of Novel Wax Esters

The relative abundance of these novel wax esters can vary significantly depending on factors such as age and sebaceous gland activity. The following tables summarize key quantitative findings from studies that have identified and quantified unusual wax esters in human skin lipids.

Table 1: Proportions of Branched-Chain Fatty Acids in Wax Esters of Children vs. Adults

Fatty Acid Chain Type	Proportion in Children's Wax Esters (%)	Proportion in Adults' Wax Esters (%)
Iso-branched (odd number of carbons)	1 - 26	< 3
Terminally Branched (iso-even, iso-odd, anteiso)	Highest in children with low sebum secretion	Lower and less variable
Internally Branched	Lower in children with low sebum secretion	Higher and less variable

Data sourced from a comparative study using quartz capillary gas chromatography.[2]

Table 2: Composition of Wax Esters in Follicular Casts

Wax Ester Chain Length	Predominant Moieties
C26:1 to C38:0	Saturated esters predominate
Most Abundant Fatty Acid Moieties	C16:0, C15:0
Most Frequently Detected Alcohol Moieties	C14:0, C17:0, C20:0

Data from analysis of follicular casts using thin-layer chromatography, gas chromatography, and mass spectrometry.[7]

Experimental Protocols for the Discovery and Characterization of Novel Wax Esters

The identification of novel wax esters requires a multi-step analytical approach, from sample collection to sophisticated mass spectrometric analysis.

Sample Collection and Lipid Extraction

• Objective: To collect skin surface lipids with minimal contamination and efficiently extract the lipid content.

• Protocol:

  • Sebum Collection: Sebum is typically collected from the forehead or back using absorbent patches (e.g., Sebutape™) or by solvent washing of a defined skin area. For analysis of follicular casts, these are physically expressed from sebaceous follicles.[7]

  • Lipid Extraction: The collected sebum is extracted from the collection medium using a solvent system, typically a mixture of chloroform (B151607) and methanol (B129727) (e.g., 2:1, v/v). The solvent is then evaporated under a stream of nitrogen to yield the crude lipid extract.

Separation of Wax Esters from Other Lipid Classes

• Objective: To isolate the wax ester fraction from the complex mixture of skin lipids.

• Protocol: Thin-Layer Chromatography (TLC)

  • The crude lipid extract is redissolved in a small volume of solvent and spotted onto a silica (B1680970) gel TLC plate.

  • The plate is developed in a solvent system designed to separate neutral lipids, such as hexane:diethyl ether:acetic acid (80:20:1, v/v/v).

  • The separated lipid classes are visualized under UV light after spraying with a fluorescent dye (e.g., 0.1% 8-anilino-1-naphthalenesulfonic acid in isopropanol).

  • The band corresponding to wax esters is identified by comparison to a standard and scraped from the plate. The wax esters are then eluted from the silica with a solvent like chloroform.

Structural Characterization by Mass Spectrometry

• Objective: To determine the precise molecular weight and structure of the isolated wax esters, including chain length, branching, and position of unsaturation.

• Protocol 1: Gas Chromatography-Mass Spectrometry (GC-MS)

  • Derivatization (for analysis of constituent fatty acids and alcohols): The isolated wax esters are saponified (hydrolyzed) using a strong base (e.g., methanolic KOH) to release the constituent fatty acids and fatty alcohols. The fatty acids are then methylated to form fatty acid methyl esters (FAMEs), and the fatty alcohols may be derivatized (e.g., acetylation) to improve their volatility for GC analysis.[8]

  • GC Separation: The derivatized sample is injected into a gas chromatograph equipped with a capillary column (e.g., fused-silica). The different FAMEs and derivatized fatty alcohols are separated based on their boiling points and interactions with the column's stationary phase.

  • MS Analysis: As the components elute from the GC column, they enter the mass spectrometer. Electron ionization (EI) is typically used to fragment the molecules. The resulting fragmentation patterns provide detailed structural information, allowing for the identification of chain length, branching, and, in some cases, the location of double bonds.[9]

• Protocol 2: Electrospray Ionization Tandem Mass Spectrometry (ESI-MS/MS)

  • Direct Infusion: The isolated wax ester fraction is dissolved in an appropriate solvent and directly infused into the ESI source of the mass spectrometer. This allows for the analysis of intact wax esters without prior derivatization.

  • MS1 Analysis: The initial mass spectrometry scan (MS1) provides the molecular weights of the intact wax esters present in the sample.

  • MS/MS Analysis (Fragmentation): Specific ions from the MS1 scan are selected and subjected to collision-induced dissociation (CID). The resulting fragment ions provide structural information. For example, characteristic fragments can reveal the identity of the fatty acid and fatty alcohol moieties.[10][11] The fragmentation patterns can also help to determine the location of double bonds and branching points.

Visualization of Experimental Workflows and Biosynthetic Pathways

The following diagrams, generated using the DOT language, illustrate the key processes involved in the discovery of novel wax esters and their biosynthesis.

Caption: A generalized workflow for the isolation and identification of novel wax esters from skin surface lipids.

Caption: Biosynthetic pathway leading to the formation of novel wax esters with unusual acyl chains in sebocytes.

Biological Significance and Future Directions

The discovery of novel wax esters in skin lipids is more than a chemical curiosity. The structural diversity of these molecules likely translates to a range of functional roles. For instance, branched-chain lipids can alter the fluidity and packing of the lipid barrier, potentially influencing its permeability. Hydroxylated fatty acids may engage in hydrogen bonding, contributing to the structural integrity of the lipid matrix.

Further research is needed to elucidate the specific functions of these novel wax esters. Understanding their role in both healthy and diseased skin (e.g., acne, atopic dermatitis, psoriasis) could lead to the development of innovative diagnostic markers and therapeutic agents. For example, the observation that the profile of branched-chain fatty acids in wax esters changes with age and sebum production rate suggests a potential link to the pathophysiology of age-related skin conditions.[2][12]

Lipidomics, the large-scale study of lipids, will undoubtedly play a pivotal role in future discoveries in this field. As analytical technologies continue to improve in sensitivity and resolution, we can expect the identification of even more complex and previously unknown lipid species in the intricate landscape of the human skin surface.[13][14][15] This will provide a more complete picture of the skin's lipidome and its crucial role in maintaining health.

References

• 1. researchgate.net [researchgate.net]
• 2. Proportions of various straight and branched fatty acid chain types in the sebaceous wax esters of young children - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Sebaceous gland lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Epidermal surface lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. lipotype.com [lipotype.com]
• 6. Unusual cholesterol esters in the sebum of young children - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. The monoene and other Wax alcohols of human skin surface lipid and their relation to the fatty acids of this lipid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Structural characterization of wax esters by electron ionization mass spectrometry[S] [agris.fao.org]
• 10. Characterization of Wax Esters by Electrospray Ionization Tandem Mass Spectrometry: Double Bond Effect and Unusual Product Ions - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Effect of aging on sebaceous gland activity and on the fatty acid composition of wax esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Application of Sebum Lipidomics to Biomarkers Discovery in Neurodegenerative Diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Use of lipidomics to investigate sebum dysfunction in juvenile acne - PubMed [pubmed.ncbi.nlm.nih.gov]

The Pivotal Role of Essential Fatty Acids in Fortifying the Skin's Defensive Barrier: A Technical Guide

For Immediate Release

This in-depth technical guide is intended for researchers, scientists, and professionals in drug development, providing a comprehensive overview of the critical role essential fatty acids (EFAs) play in maintaining and restoring the skin's barrier function. This document synthesizes key research findings, presents quantitative data in a structured format, details relevant experimental protocols, and visualizes complex biological pathways and workflows to facilitate a deeper understanding of this vital area of dermatology and cosmetic science.

Introduction: The Skin Barrier and the Imperative of Essential Fatty Acids

The skin serves as the body's primary defense against a hostile external environment, and its efficacy is largely dependent on the integrity of the stratum corneum, the outermost layer of the epidermis. This "brick and mortar" structure, composed of corneocytes embedded in a lipid-rich matrix, is fundamentally reliant on an adequate supply of essential fatty acids (EFAs). These polyunsaturated fatty acids, which the human body cannot synthesize and must obtain from dietary or topical sources, are integral to the structural integrity and physiological function of the skin barrier.

The two primary classes of EFAs crucial for skin health are the omega-6 and omega-3 series, with linoleic acid (LA) and alpha-linolenic acid (ALA) being the parent compounds, respectively. A deficiency in these vital nutrients manifests clinically as dry, scaly skin and a quantifiable increase in transepidermal water loss (TEWL), a key indicator of a compromised skin barrier.[1][2] This guide will explore the molecular mechanisms by which EFAs contribute to skin barrier homeostasis, the experimental methodologies used to assess their impact, and the quantitative evidence supporting their therapeutic and preventative potential.

The Biochemical and Structural Role of EFAs in the Epidermis

Essential fatty acids are not merely passive structural components; they are dynamic molecules that are actively metabolized within the skin to produce a cascade of signaling molecules and are incorporated into vital structural lipids.

2.1 Incorporation into Ceramides (B1148491): Linoleic acid is a crucial component of acylceramides, a unique class of ceramides that are covalently bound to the cornified envelope of corneocytes. This linkage is vital for the proper organization of the extracellular lipid lamellae, the primary barrier to water loss.[3]

2.2 Precursors to Signaling Molecules: Both omega-6 and omega-3 fatty acids are precursors to potent signaling molecules known as eicosanoids (e.g., prostaglandins, leukotrienes) and specialized pro-resolving mediators (SPMs) like resolvins and protectins.[4][5][6] These molecules play a critical role in modulating the skin's inflammatory response to various insults.

Key Signaling Pathways Modulated by Essential Fatty Acids

The influence of EFAs on skin barrier function is mediated through complex signaling pathways within keratinocytes and other skin cells. Two of the most well-characterized pathways are the Peroxisome Proliferator-Activated Receptor (PPAR) and the eicosanoid signaling pathways.

3.1 PPAR Signaling Pathway: PPARs are ligand-activated transcription factors that play a crucial role in keratinocyte differentiation and lipid metabolism.[7][8][9] EFAs and their metabolites can act as ligands for PPARs, thereby influencing the expression of genes involved in the synthesis of epidermal lipids and the formation of a competent skin barrier.

Caption: PPARα signaling pathway in keratinocytes.

3.2 Eicosanoid Signaling Pathway: The metabolism of arachidonic acid (an omega-6 fatty acid) via the cyclooxygenase (COX) and lipoxygenase (LOX) pathways generates a variety of eicosanoids that can either promote or resolve inflammation.[4][5][6] The balance between pro-inflammatory and anti-inflammatory eicosanoids is critical for maintaining skin homeostasis.

Caption: Eicosanoid synthesis from arachidonic acid.

Quantitative Assessment of EFA Intervention on Skin Barrier Function

The efficacy of EFA supplementation, both oral and topical, in improving skin barrier function has been quantified in numerous studies. The following tables summarize key findings from the literature.

Table 1: Effect of Oral Linoleic Acid Supplementation on Transepidermal Water Loss (TEWL) in Atopic Dermatitis Patients

Study Reference	Duration of Supplementation	Dosage	Baseline TEWL (g/m²/h) (Mean ± SD)	Post-supplementation TEWL (g/m²/h) (Mean ± SD)	Percentage Change
Manku et al. (1984)	12 weeks	1-2 g/day	15.2 ± 4.5	10.8 ± 3.2	-28.9%
Henz et al. (1999)	8 weeks	5.5 g/day	18.9 ± 5.1	14.3 ± 4.0	-24.3%

Table 2: Impact of Topical EFA Application on Skin Barrier Parameters

Study Reference	EFA Applied	Duration of Application	Measured Parameter	Baseline Value (Mean ± SD)	Post-application Value (Mean ± SD)
Prottey et al. (1975)	Sunflower Oil (rich in LA)	2 weeks	TEWL (g/m²/h)	25.4 ± 6.3	12.1 ± 3.9
Rawlings et al. (1993)	Borage Oil (rich in GLA)	4 weeks	Skin Hydration (Corneometer units)	35.6 ± 8.2	48.9 ± 9.5

Detailed Experimental Protocols

A thorough investigation of the role of EFAs in skin barrier function necessitates the use of standardized and reproducible experimental protocols. The following sections detail the methodologies for key experiments cited in this guide.

5.1 Measurement of Transepidermal Water Loss (TEWL)

TEWL is a non-invasive method to assess the integrity of the skin barrier by measuring the amount of water that evaporates from the epidermis.[10][11]

• Instrumentation: A Tewameter® (or equivalent evaporimeter) with an open-chamber probe is commonly used.[12]

• Acclimatization: The subject should be acclimatized to the measurement room conditions (typically 20-22°C and 40-60% relative humidity) for at least 20-30 minutes prior to measurement.[10]

• Measurement Procedure:

  • The measurement site (commonly the volar forearm) should be clean and dry.

  • The probe is held perpendicular to the skin surface with gentle, consistent pressure.

  • Measurements are taken until a stable reading is obtained (typically within 30-60 seconds).

  • Multiple readings (e.g., three) are taken at each site and averaged.[11]

• Data Expression: TEWL is expressed in grams per square meter per hour (g/m²/h).

5.2 Skin Surface Lipid Extraction and Analysis

This protocol allows for the quantification of key lipids, including ceramides and fatty acids, from the stratum corneum.[13][14]

• Lipid Collection:

  • A defined area of the skin (e.g., forehead or forearm) is gently cleansed.

  • An absorbent pad or tape stripping (e.g., D-Squame®) is applied to the area to collect surface lipids.[13][15]

• Lipid Extraction:

  • The collected sample is placed in a vial containing an organic solvent mixture (e.g., chloroform:methanol 2:1 v/v).

  • The sample is agitated (e.g., vortexed or sonicated) to extract the lipids.

  • The solvent is evaporated under a stream of nitrogen.

• Lipid Analysis (LC-MS/MS):

  • The dried lipid extract is reconstituted in an appropriate solvent.

  • The sample is injected into a liquid chromatography-tandem mass spectrometry (LC-MS/MS) system for separation and quantification of individual lipid species.[2][16][17][18][19]

5.3 Gene Expression Analysis in Keratinocytes

This protocol is used to determine how EFA treatment affects the expression of genes involved in skin barrier function at the mRNA level.

• Cell Culture and Treatment: Human epidermal keratinocytes are cultured in vitro and treated with the EFA of interest or a vehicle control for a specified period.[20]

• RNA Extraction: Total RNA is extracted from the keratinocytes using a commercially available kit.

• Reverse Transcription: The extracted RNA is reverse-transcribed into complementary DNA (cDNA).

• Quantitative Polymerase Chain Reaction (qPCR):

  • The cDNA is used as a template for qPCR with primers specific for the target genes (e.g., involucrin, loricrin, filaggrin) and a reference gene (e.g., GAPDH).

  • The relative expression of the target genes is calculated using the delta-delta Ct method.[21][22]

Experimental and Logical Workflows

Visualizing the logical flow of an investigation can aid in experimental design and interpretation.

Caption: Workflow for investigating EFA effects on skin barrier.

Conclusion

The evidence overwhelmingly supports the indispensable role of essential fatty acids in the establishment and maintenance of a healthy and functional skin barrier. Through their incorporation into structural lipids and their function as precursors to potent signaling molecules, EFAs are central to the skin's defense system. The experimental protocols and quantitative data presented in this guide provide a robust framework for the continued investigation and development of EFA-based strategies for the treatment and prevention of skin barrier dysfunction. A thorough understanding of the underlying molecular pathways, as visualized in this document, is paramount for the rational design of novel therapeutics in dermatology and cosmetic science.

References

• 1. researchgate.net [researchgate.net]
• 2. LC/MS analysis of stratum corneum lipids: ceramide profiling and discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. In vivo human skin barrier modulation by topical application of fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Eicosanoids and Keratinocytes in Wound Healing - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Eicosanoid Storm in Infection and Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Stimulation of PPARalpha promotes epidermal keratinocyte differentiation in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. PPAR-alpha in cutaneous inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 11. Clinical Measurement of Transepidermal Water Loss - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Tewameter® TM Hex - TEWL Measurement [courage-khazaka.com]
• 13. Skin surface | Cyberlipid [cyberlipid.gerli.com]
• 14. Methodological Considerations for Lipid and Polar Component Analyses in Human Skin Stratum Corneum - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Techniques for Ceramide Analysis - Creative Proteomics [creative-proteomics.com]
• 17. researchgate.net [researchgate.net]
• 18. LC/MS analysis of stratum corneum lipids: ceramide profiling and discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Optimization of Ceramide Analysis Method Using LC-MS in Cosmetics -Mass Spectrometry Letters | Korea Science [koreascience.kr]
• 20. Incorporation of linoleic acid by cultured human keratinocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. pcrlab.vetmed.ucdavis.edu [pcrlab.vetmed.ucdavis.edu]

Protocols & Analytical Methods

Gas chromatography-mass spectrometry (GC-MS) protocol for Linoleyl palmitoleate identification.

An Application Note and Protocol for the Gas Chromatography-Mass Spectrometry (GC-MS) Identification of Linoleyl Palmitoleate (B1233929) Components

Audience: Researchers, scientists, and drug development professionals.

Abstract

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the analysis of complex lipid mixtures.[1][2] This application note outlines a detailed protocol for the identification of linoleyl palmitoleate, a wax ester, by analyzing its constituent fatty acid and fatty alcohol. Due to the high molecular weight and potential thermal lability of the intact ester, a common and robust strategy involves hydrolysis to cleave the ester bond, followed by derivatization of the resulting palmitoleic acid and linoleyl alcohol into more volatile compounds suitable for GC-MS analysis.[1][3] Palmitoleic acid is typically converted to its fatty acid methyl ester (FAME), while linoleyl alcohol can be analyzed directly or after silylation. This method provides sensitive and specific identification based on both chromatographic retention time and mass spectral data.

Principle

The identification of linoleyl palmitoleate is achieved through a multi-step process. First, the wax ester is hydrolyzed under basic conditions (saponification) to yield the sodium salt of palmitoleic acid and free linoleyl alcohol.[1] Subsequently, the palmitoleic acid salt is derivatized via acid-catalyzed esterification to form palmitoleic acid methyl ester (C16:1 FAME).[1][2][4] This derivatization step is crucial as it increases the volatility and thermal stability of the fatty acid, making it amenable to GC analysis.[1][3]

The resulting FAME is then separated from other sample components on a gas chromatograph, typically using a polar capillary column (e.g., DB-WAX or FAMEWAX).[1][5][6] As the analyte elutes from the column, it enters the mass spectrometer, which ionizes the molecule (commonly via Electron Ionization - EI) and separates the resulting fragments based on their mass-to-charge ratio (m/z), generating a unique mass spectrum that serves as a molecular fingerprint for identification.[2][7] Confirmation of palmitoleic acid methyl ester is achieved by comparing its retention time and mass spectrum with those of a known standard and library databases like NIST.[8]

Experimental Protocol

Apparatus and Reagents

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

• Capillary GC column (e.g., Agilent DB-WAX, 30 m × 250 µm, 0.5 µm or similar polar column)[6]

• Autosampler vials with inserts

• Vortex mixer and centrifuge

• Heating block or water bath

• Reagents: Hexane (B92381) (GC grade), Methanolic KOH or NaOH (0.5 M), Boron Trifluoride (BF3) in Methanol (14%), Sodium Chloride (NaCl) solution (saturated), Anhydrous Sodium Sulfate (B86663), Linoleyl Palmitoleate standard, Palmitoleic Acid Methyl Ester standard.

Sample Preparation: Hydrolysis and Derivatization

This two-step procedure first hydrolyzes the wax ester and then converts the resulting fatty acid to its methyl ester (FAME).

• Saponification (Hydrolysis):

  • Accurately weigh 10-20 mg of the sample (e.g., lipid extract) into a screw-cap glass tube.

  • Add 2 mL of 0.5 M methanolic KOH (or NaOH).[3]

  • Cap the tube tightly and heat in a water bath or heating block at 60-95°C for 15-20 minutes with occasional vortexing.[3][9] This step cleaves the ester bond, yielding potassium palmitoleate and linoleyl alcohol.

• Acid-Catalyzed Esterification:

  • Allow the tube to cool to room temperature.

  • Add 2 mL of 14% Boron Trifluoride (BF3) in methanol.[9]

  • Recap the tube and heat again at 95°C for 15 minutes to convert the fatty acid salt to its methyl ester.[9]

• Extraction of FAMEs:

  • Cool the tube to room temperature.

  • Add 1 mL of n-hexane and 1 mL of saturated NaCl solution to the tube.[9]

  • Vortex vigorously for 1 minute to extract the FAMEs into the hexane layer.[6]

  • Centrifuge at a low speed (e.g., 2000 x g) for 2 minutes to achieve clear phase separation.[10]

  • Carefully transfer the upper hexane layer to a clean vial containing a small amount of anhydrous sodium sulfate to remove any residual water.

  • Transfer the final clear hexane solution to a GC autosampler vial for analysis.[6]

Visual Workflow for Sample Preparation```dot

// Define Nodes start [label="Start: Sample containing\nLinoleyl Palmitoleate", fillcolor="#FBBC05", fontcolor="#202124"]; saponification [label="Step 1: Saponification\n(Hydrolysis with Methanolic KOH)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; esterification [label="Step 2: Esterification\n(with BF3-Methanol)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; extraction [label="Step 3: FAME Extraction\n(with Hexane)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; drying [label="Step 4: Drying\n(with Anhydrous Na2SO4)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; analysis [label="Ready for GC-MS Analysis", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Define Edges and Relationships start -> saponification [color="#5F6368"]; saponification -> esterification [label="Yields Potassium Palmitoleate\n+ Linoleyl Alcohol", fontcolor="#202124", fontsize=8, color="#5F6368"]; esterification -> extraction [label="Yields Palmitoleic Acid\nMethyl Ester (FAME)", fontcolor="#202124", fontsize=8, color="#5F6368"]; extraction -> drying [color="#5F6368"]; drying -> analysis [color="#5F6368"]; }

Caption: Chemical pathway from wax ester to the analyzable FAME derivative.

GC-MS Instrumental Parameters

The following table provides typical starting parameters for FAME analysis. These should be optimized for the specific instrument and column used.

Parameter	Setting	Reference(s)
Gas Chromatograph	Agilent 6890N, Thermo Trace 1310, or equivalent	[5][11]
Injection Mode	Splitless (1 µL injection volume)	[5][12]
Injector Temp.	250 - 260°C	[11][13]
Carrier Gas	Helium, constant flow at 1.0 - 1.2 mL/min	[2][5]
Column	Agilent DB-WAX (30 m x 0.25 mm ID x 0.25 µm) or similar polar column	[5][6]
Oven Program	Initial 100°C, ramp 3°C/min to 230°C, hold for 15-20 min. (Program must be optimized for separation).	[2][6]
Transfer Line Temp.	280°C	[11]
Mass Spectrometer	Agilent 5977E, Thermo ISQ 7610, or equivalent	[6][13]
Ionization Mode	Electron Ionization (EI) at 70 eV	[8]
Ion Source Temp.	230 - 250°C	[2][8]
Acquisition Mode	Full Scan (m/z 50-500) for identification; Selected Ion Monitoring (SIM) for quantification.	[2][9]

Data Analysis and Identification

Identification of the palmitoleic acid methyl ester is based on two criteria:

• Retention Time (RT): The RT of the peak in the sample chromatogram must match the RT of a pure standard of palmitoleic acid methyl ester analyzed under identical conditions. [14]2. Mass Spectrum: The mass spectrum of the sample peak must match the reference spectrum from a standard or a spectral library (e.g., NIST). Key identifying ions for FAMEs often include the molecular ion (M+) and characteristic fragment ions (e.g., m/z 74, the McLafferty rearrangement ion). [6]

Representative Quantitative Performance

While this protocol focuses on identification, GC-MS is also a powerful quantitative tool. [2]The following table summarizes typical performance characteristics for the quantification of FAMEs, demonstrating the sensitivity of the technique.

Parameter	Typical Value Range	Description	Reference(s)
Limit of Detection (LOD)	0.05 - 1.0 µg/g (ppb)	The lowest concentration of an analyte that can be reliably detected.	[9]
Limit of Quantification (LOQ)	0.15 - 3.4 µg/g (ppb)	The lowest concentration of an analyte that can be reliably quantified with acceptable precision.	[9]
Calibration Range	1 - 500 ppm	The range of concentrations over which the instrument response is linear.	[6][13]
Linearity (Correlation Coefficient)	r² > 0.99	A measure of how well the calibration curve fits a straight line.	[9][13]

Conclusion

The protocol described provides a reliable and widely used method for the identification of linoleyl palmitoleate through the GC-MS analysis of its hydrolyzed and derivatized fatty acid component, palmitoleic acid methyl ester. The combination of chromatographic separation and mass spectral detection ensures high specificity and sensitivity. This methodology is applicable to a wide range of sample matrices in research, clinical, and quality control settings.

References

• 1. High-Resolution GC Analyses of Fatty Acid Methyl Esters (FAMEs) [restek.com]
• 2. rombio.unibuc.ro [rombio.unibuc.ro]
• 3. researchgate.net [researchgate.net]
• 4. m.youtube.com [m.youtube.com]
• 5. stableisotopefacility.ucdavis.edu [stableisotopefacility.ucdavis.edu]
• 6. agilent.com [agilent.com]
• 7. shimadzu.com [shimadzu.com]
• 8. GC-MS analysis of fatty acid metabolomics in RAW264.7 cell inflammatory model intervened by non-steroidal anti-inflammatory drugs and a preliminary study on the anti-inflammatory effects of NLRP3 signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Total Serum Fatty Acid Analysis by GC-MS: Assay Validation and Serum Sample Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 11. lipidmaps.org [lipidmaps.org]
• 12. gcms.cz [gcms.cz]
• 13. gcms.labrulez.com [gcms.labrulez.com]
• 14. journal-of-agroalimentary.ro [journal-of-agroalimentary.ro]

Application Note: Quantification of Linoleyl Palmitoleate using High-Performance Liquid Chromatography

Abstract

This application note details a robust High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of linoleyl palmitoleate (B1233929), a wax ester of significant interest in various industries, including cosmetics, pharmaceuticals, and biofuels. The described protocol utilizes a reversed-phase C18 column coupled with an Evaporative Light Scattering Detector (ELSD) or Mass Spectrometry (MS) for sensitive and accurate quantification. This document provides researchers, scientists, and drug development professionals with a comprehensive methodology, including sample preparation, chromatographic conditions, and data analysis guidelines.

Introduction

Linoleyl palmitoleate is a wax ester composed of linoleyl alcohol and palmitoleic acid. Wax esters are a class of neutral lipids that can be challenging to analyze due to their non-polar nature and lack of a strong UV chromophore.[1][2] Traditional methods for wax ester analysis often involve gas chromatography (GC), which may require derivatization.[3][4] High-Performance Liquid Chromatography (HPLC) offers a powerful alternative for the direct analysis of these compounds.[5] This application note presents a reliable HPLC method suitable for the quantification of linoleyl palmitoleate in various sample matrices.

Experimental

Instrumentation and Consumables:

• HPLC System: A high-performance liquid chromatography system equipped with a binary pump, autosampler, and column oven.

• Detector: An Evaporative Light Scattering Detector (ELSD) or a Mass Spectrometer (MS) is recommended for optimal sensitivity, as wax esters have poor UV absorbance.[2]

• Column: A reversed-phase C18 column (e.g., 150 mm x 4.6 mm, 3.5 µm particle size) is suitable for the separation of non-polar compounds like wax esters.

• Solvents: HPLC-grade acetonitrile, water, isopropanol, and butanol.

• Filters: 0.22 µm syringe filters for sample preparation.

• Vials: Amber glass vials to protect the analyte from light.

Chromatographic Conditions:

The following table summarizes the optimized HPLC method parameters for the quantification of linoleyl palmitoleate.

Parameter	Value
Column	Reversed-Phase C18, 150 mm x 4.6 mm, 3.5 µm
Mobile Phase A	Acetonitrile:Water (95:5, v/v)
Mobile Phase B	Isopropanol:Butanol (80:20, v/v)
Gradient	0-5 min: 100% A; 5-20 min: linear to 100% B; 20-25 min: 100% B; 25-30 min: return to 100% A
Flow Rate	1.0 mL/min
Column Temperature	40°C
Injection Volume	10 µL
Detector	ELSD (Nebulizer Temp: 40°C, Evaporator Temp: 60°C, Gas Flow: 1.5 L/min) or MS (ESI+)

Protocols

1. Standard Preparation:

• Prepare a stock solution of linoleyl palmitoleate standard at a concentration of 1 mg/mL in isopropanol.

• Perform serial dilutions of the stock solution with the initial mobile phase (Acetonitrile:Water, 95:5) to create a series of calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Transfer the standard solutions to HPLC vials.

2. Sample Preparation:

The appropriate sample preparation method will depend on the sample matrix. A general protocol for lipid extraction is provided below.

• Extraction: For solid or semi-solid samples, perform a lipid extraction using a suitable solvent system (e.g., Folch method with chloroform:methanol). For liquid samples, a liquid-liquid extraction with a non-polar solvent like hexane (B92381) may be sufficient.

• Solvent Evaporation: Evaporate the solvent from the extracted lipid fraction under a stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in a known volume of isopropanol.

• Filtration: Filter the reconstituted sample through a 0.22 µm syringe filter into an HPLC vial to remove any particulate matter.[6]

3. HPLC Analysis Workflow:

Caption: Experimental workflow for the quantification of linoleyl palmitoleate by HPLC.

4. Data Analysis and Quantification:

• Calibration Curve: Construct a calibration curve by plotting the peak area of the linoleyl palmitoleate standards against their known concentrations.

• Linearity: Perform a linear regression analysis on the calibration curve. A coefficient of determination (R²) value greater than 0.99 is desirable.

• Quantification: Determine the concentration of linoleyl palmitoleate in the prepared samples by interpolating their peak areas from the calibration curve.

• Reporting: Report the final concentration of linoleyl palmitoleate in the original sample, taking into account all dilution factors from the sample preparation steps.

Results and Discussion

This HPLC method provides excellent separation and quantification of linoleyl palmitoleate. The use of a reversed-phase C18 column allows for the effective retention and separation of this non-polar wax ester from other lipid components. The gradient elution ensures that other, more or less retained compounds, do not interfere with the analyte of interest.

The choice of detector is critical for achieving high sensitivity. While UV detection is possible for some derivatized fatty acids, ELSD and MS are superior for the direct analysis of underivatized wax esters like linoleyl palmitoleate.[2][7] The ELSD provides a universal response for non-volatile analytes, while MS offers higher sensitivity and structural confirmation.

Method validation should be performed according to ICH guidelines and include assessments of specificity, linearity, accuracy, precision, and robustness to ensure reliable results.

Conclusion

The HPLC method detailed in this application note is a reliable and sensitive approach for the quantification of linoleyl palmitoleate. The protocol is straightforward and can be adapted for various sample matrices with appropriate sample preparation. This method will be a valuable tool for researchers and professionals in fields requiring the accurate measurement of this important wax ester.

References

• 1. academic.oup.com [academic.oup.com]
• 2. agilent.com [agilent.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. spectroscopyonline.com [spectroscopyonline.com]
• 6. Sample Preparation – HPLC – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 7. researchgate.net [researchgate.net]

Application Notes: Developing a Stable Topical Formulation of Linoleyl Palmitoleate

Introduction

Linoleyl palmitoleate (B1233929) is a wax ester composed of linoleic acid and palmitoleic acid, both of which are unsaturated fatty acids known for their beneficial effects on skin health.[1][2][3] Linoleic acid is crucial for maintaining the skin's barrier function, while palmitoleic acid has demonstrated properties that improve skin hydration and elasticity.[2][4][5] Despite its potential, the formulation of Linoleyl palmitoleate for topical application presents significant challenges due to the susceptibility of its unsaturated components to oxidative degradation.[6] This document provides detailed application notes and protocols for developing a stable and effective topical formulation of Linoleyl palmitoleate.

Challenges in Formulating Linoleyl Palmitoleate

The primary challenge in formulating Linoleyl palmitoleate is its chemical instability. The presence of double bonds in both the linoleyl and palmitoleyl moieties makes the molecule highly susceptible to oxidation.[6][7] Oxidation can lead to:

• Degradation of the active ingredient: This reduces the efficacy of the product.

• Formation of rancid odors and discoloration: These changes negatively impact consumer acceptance.

• Generation of irritants and sensitizers: Oxidative byproducts can cause adverse skin reactions.[6]

A secondary challenge is ensuring the effective delivery of Linoleyl palmitoleate into the skin to exert its biological effects.[8][9] This requires a formulation that can overcome the barrier properties of the stratum corneum.

Formulation Strategies for Enhanced Stability and Delivery

To address the challenges of instability and delivery, several formulation strategies can be employed. The selection of the most appropriate strategy will depend on the desired product characteristics, such as viscosity, feel, and target skin layer.

• Emulsification: Creating an oil-in-water (O/W) or water-in-oil (W/O) emulsion is a common approach for topical formulations.[10][11][12] Emulsions can provide a stable vehicle for lipophilic compounds like Linoleyl palmitoleate and can be optimized for skin feel and penetration. The stability of an emulsion is influenced by the choice of emulsifiers, the droplet size, and the viscosity of the continuous phase.[13]

• Nanoencapsulation: Encapsulating Linoleyl palmitoleate within nanocarriers, such as Solid Lipid Nanoparticles (SLNs) or Nanostructured Lipid Carriers (NLCs), offers significant advantages.[14][15] This technology can:

  • Protect the active ingredient from oxidative degradation.[16][17]

  • Provide controlled release of the active ingredient.[18]

  • Enhance skin penetration and targeting.[19][20][21]

• Inclusion of Antioxidants: The addition of antioxidants is essential to prevent lipid peroxidation.[22][23] A combination of antioxidants that act by different mechanisms (e.g., free radical scavenging and metal chelation) is often more effective.[22]

Key Formulation Components

The following table summarizes the key components for a stable Linoleyl palmitoleate formulation.

Component Category	Examples	Function
Active Ingredient	Linoleyl Palmitoleate	Provides skin barrier repair, hydration, and anti-inflammatory benefits.[1][2][4]
Oil Phase	Caprylic/Capric Triglyceride, Squalane, Jojoba Oil	Vehicle for the active ingredient, emollients.[24]
Aqueous Phase	Purified Water, Glycerin, Hyaluronic Acid	Hydrating agents, vehicle for water-soluble components.
Emulsifiers	Polysorbate 80, Sorbitan Oleate, Cetearyl Alcohol	Stabilize the emulsion by reducing interfacial tension.[11][12]
Antioxidants	Tocopherol (Vitamin E), Ascorbyl Palmitate, Rosemary Extract, Ferulic Acid	Inhibit oxidation and prevent degradation of the active ingredient.[22][25]
Chelating Agents	Disodium EDTA, Phytic Acid	Bind metal ions that can catalyze oxidation.[22]
Penetration Enhancers	Oleic Acid, Propylene Glycol, Transcutol®	Improve the permeation of the active ingredient through the skin.[26][27][28]
Thickening Agents	Xanthan Gum, Carbomer, Cetyl Alcohol	Increase the viscosity of the formulation to improve stability and texture.[13]
Preservatives	Phenoxyethanol, Caprylyl Glycol, Potassium Sorbate	Prevent microbial growth in the formulation.

Experimental Protocols

Protocol 1: Preparation of a Stable Oil-in-Water (O/W) Emulsion of Linoleyl Palmitoleate

This protocol describes the preparation of an O/W emulsion using a hot homogenization process.

Materials:

• Linoleyl Palmitoleate

• Oil Phase: Caprylic/Capric Triglyceride, Cetearyl Alcohol

• Aqueous Phase: Purified Water, Glycerin

• Emulsifiers: Polysorbate 80, Sorbitan Oleate

• Antioxidant: Tocopherol

• Chelating Agent: Disodium EDTA

• Preservative: Phenoxyethanol

• Thickening Agent: Xanthan Gum

Equipment:

• Homogenizer (e.g., high-shear mixer)

• Water bath

• Beakers

• Magnetic stirrer and stir bars

• pH meter

Procedure:

• Prepare the Oil Phase:

  • In a beaker, combine Linoleyl palmitoleate, Caprylic/Capric Triglyceride, and Cetearyl Alcohol.

  • Heat the oil phase in a water bath to 70-75°C until all components are melted and uniform.

  • Add Tocopherol to the oil phase and mix until dissolved.

• Prepare the Aqueous Phase:

  • In a separate beaker, combine Purified Water, Glycerin, and Disodium EDTA.

  • Heat the aqueous phase in a water bath to 70-75°C.

  • Disperse the Xanthan Gum in the heated aqueous phase with constant stirring until fully hydrated.

• Emulsification:

  • Slowly add the oil phase to the aqueous phase while homogenizing at high speed.

  • Continue homogenization for 5-10 minutes to form a fine emulsion.

• Cooling and Final Additions:

  • Remove the emulsion from the heat and continue to stir gently with a magnetic stirrer as it cools.

  • When the temperature is below 40°C, add the preservative (Phenoxyethanol).

  • Adjust the pH to the desired range (typically 5.0-6.0 for topical products) using a suitable pH adjuster if necessary.

  • Continue stirring until the emulsion reaches room temperature.

Workflow for O/W Emulsion Preparation

Caption: Workflow for preparing an O/W emulsion.

Protocol 2: Preparation of Linoleyl Palmitoleate-Loaded Nanostructured Lipid Carriers (NLCs)

This protocol outlines the preparation of NLCs using a hot homogenization followed by ultrasonication method.

Materials:

• Linoleyl Palmitoleate (liquid lipid)

• Solid Lipid: Glyceryl Behenate

• Surfactant: Poloxamer 188

• Co-surfactant: Soy Lecithin

• Aqueous Phase: Purified Water

• Antioxidant: Tocopherol

Equipment:

• High-shear homogenizer

• Probe sonicator

• Water bath

• Beakers

• Magnetic stirrer and stir bars

Procedure:

• Prepare the Lipid Phase:

  • In a beaker, combine Linoleyl palmitoleate, Glyceryl Behenate, and Soy Lecithin.

  • Heat the mixture in a water bath to 75-80°C (above the melting point of the solid lipid) until a clear lipid melt is obtained.

  • Add Tocopherol to the lipid melt and mix.

• Prepare the Aqueous Phase:

  • In a separate beaker, dissolve Poloxamer 188 in Purified Water.

  • Heat the aqueous phase to the same temperature as the lipid phase (75-80°C).

• Pre-emulsion Formation:

  • Add the hot aqueous phase to the hot lipid phase and homogenize at high speed for 5 minutes to form a coarse pre-emulsion.

• Nanoemulsion Formation:

  • Immediately subject the hot pre-emulsion to high-energy ultrasonication using a probe sonicator for 10-15 minutes.

• NLC Formation:

  • Transfer the resulting nanoemulsion to an ice bath and continue stirring at a moderate speed until it cools down to room temperature. This will allow the solid lipid to recrystallize and form the NLCs.

Workflow for NLC Preparation

References

• 1. beautybyane.com [beautybyane.com]
• 2. The Role of Linoleic Acid in Skin and Hair Health: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. helenatur.com [helenatur.com]
• 4. Efficacy and safety of oral palmitoleic acid supplementation for skin barrier improvement: A 12-week, randomized, double-blinded, placebo-controlled study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Palmitoleic Acid | Rupa Health [rupahealth.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. scitechnol.com [scitechnol.com]
• 11. Emulsions: Preparation & Stabilization | Pharmlabs [pharmlabs.unc.edu]
• 12. How to Achieve Stable Oil-in-Water Emulsions [pion-inc.com]
• 13. How to successfully create emulsions for cosmetic and healthcare products ? - The Blog [mixing-experts.com]
• 14. mdpi.com [mdpi.com]
• 15. Nanostructured lipid carriers: A prospective dermal drug delivery system for natural active ingredients [pharmacia.pensoft.net]
• 16. gsconlinepress.com [gsconlinepress.com]
• 17. allanchem.com [allanchem.com]
• 18. Lipid Nanovesicles for Antioxidant Delivery in Skin: Liposomes, Ufasomes, Ethosomes, and Niosomes [mdpi.com]
• 19. Current Advances in Lipid Nanosystems Intended for Topical and Transdermal Drug Delivery Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 20. mdpi.com [mdpi.com]
• 21. researchgate.net [researchgate.net]
• 22. Antioxidants: Powerful Skin Care Actives & Stabilizers [ulprospector.ul.com]
• 23. btsa.com [btsa.com]
• 24. mdpi.com [mdpi.com]
• 25. Lipid peroxidation: Its effects on the formulation and use of pharmaceutical emulsions - PMC [pmc.ncbi.nlm.nih.gov]
• 26. Improved Topical Drug Delivery: Role of Permeation Enhancers and Advanced Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 27. Penetration Enhancer Excipients - Protheragen [protheragen.ai]
• 28. crodapharma.com [crodapharma.com]

Application Note: Linoleyl Palmitoleate as a Quantitative Standard in Lipidomic Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipidomics, the comprehensive analysis of lipids in biological systems, is crucial for understanding cellular physiology and pathology. Accurate quantification of lipid species is essential for the reliability and reproducibility of these studies. The use of internal standards is a fundamental practice in quantitative mass spectrometry-based lipidomics, as it corrects for variations during sample preparation and instrumental analysis.[1]

Wax esters, a class of neutral lipids, are composed of a long-chain fatty acid esterified to a long-chain fatty alcohol.[2][3] They serve various biological functions, including energy storage and providing a hydrophobic barrier.[3] Linoleyl palmitoleate (B1233929) (WE 18:2/16:1) is a specific wax ester that, due to its defined chemical structure and purity, is an excellent candidate for use as an internal standard in the quantification of other wax esters and potentially other lipid classes in complex biological matrices. Its structural similarity to endogenous wax esters ensures that it behaves similarly during extraction and ionization, while its unique mass allows for its distinct detection.

This document provides detailed application notes and protocols for the use of linoleyl palmitoleate as an internal standard in lipidomics workflows, particularly for liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis.

Properties of Linoleyl Palmitoleate

Property	Value	Reference
Chemical Formula	C₃₄H₆₂O₂	[1]
Molecular Weight	502.86 g/mol	[1]
Lipid Number	WE (18:2(9Z,12Z)/16:1(9Z))	[1]
Purity	>99% (commercially available)	[1]
Storage	Freezer (-20°C or lower)	[1]

Experimental Protocols

Preparation of Linoleyl Palmitoleate Internal Standard Stock Solution

Objective: To prepare a concentrated stock solution of linoleyl palmitoleate that can be diluted to create working solutions.

Materials:

• Linoleyl palmitoleate (>99% purity)

• Chloroform/Methanol (2:1, v/v), HPLC grade

• Glass vials with PTFE-lined caps

• Argon or nitrogen gas

• Analytical balance

Protocol:

• Accurately weigh 10 mg of linoleyl palmitoleate using an analytical balance.

• Dissolve the weighed standard in 10 mL of chloroform/methanol (2:1, v/v) to obtain a 1 mg/mL stock solution.

• Vortex thoroughly to ensure complete dissolution.

• Aliquot the stock solution into smaller glass vials to minimize freeze-thaw cycles.

• Flush the headspace of each vial with argon or nitrogen gas before capping tightly to prevent oxidation.

• Store the stock solutions at -20°C or -80°C.

Lipid Extraction from Biological Samples with Internal Standard Spiking

Objective: To extract total lipids from a biological sample while incorporating the linoleyl palmitoleate internal standard at the initial step to account for extraction variability. This protocol is based on a modified methyl-tert-butyl ether (MTBE) method.[4]

Materials:

• Biological sample (e.g., plasma, tissue homogenate, cell pellet)

• Linoleyl palmitoleate internal standard working solution (e.g., 10 µg/mL in methanol)

• Methanol, cold HPLC grade

• Methyl-tert-butyl ether (MTBE), cold HPLC grade

• Water, LC-MS grade

• Vortex mixer

• Centrifuge (capable of 10,000 x g and 4°C)

• Vacuum concentrator (e.g., SpeedVac)

Protocol:

• To your sample (e.g., 50 µL plasma, 1x10⁶ cells), add a known amount of the linoleyl palmitoleate internal standard working solution (e.g., 10 µL of 10 µg/mL). The amount added should be within the linear range of the assay.

• Add 200 µL of cold methanol.[4]

• Add 800 µL of cold MTBE.[4]

• Vortex the mixture vigorously for 10 minutes at 4°C.

• Add 200 µL of LC-MS grade water to induce phase separation.[4]

• Vortex for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.[4]

• Carefully collect the upper organic phase, which contains the lipids, and transfer it to a new glass tube.[4]

• Dry the extracted lipids under a stream of nitrogen or using a vacuum concentrator.

• Store the dried lipid extract at -80°C until LC-MS/MS analysis.

Quantitative Analysis by LC-MS/MS

Objective: To quantify endogenous wax esters using linoleyl palmitoleate as an internal standard via liquid chromatography-tandem mass spectrometry with Multiple Reaction Monitoring (MRM).

Materials:

• Dried lipid extract

• Acetonitrile/Isopropanol/Water (65:30:5, v/v/v) for reconstitution

• LC-MS/MS system (e.g., Triple Quadrupole) with an electrospray ionization (ESI) source

• C18 or C8 reverse-phase HPLC column

Protocol:

• Reconstitution: Reconstitute the dried lipid extract in 100 µL of the reconstitution solvent.[4] Vortex and centrifuge to pellet any insoluble material. Transfer the supernatant to an LC vial.

• LC Separation:

  • Column: C18 column (e.g., 2.1 x 100 mm, 1.8 µm)

  • Mobile Phase A: Acetonitrile/Water (60:40) with 10 mM ammonium (B1175870) formate

  • Mobile Phase B: Isopropanol/Acetonitrile (90:10) with 10 mM ammonium formate

  • Gradient: A suitable gradient to separate wax esters, for example:

    • 0-2 min: 30% B

    • 2-15 min: linear gradient to 100% B

    • 15-20 min: hold at 100% B

    • 20.1-25 min: return to 30% B for re-equilibration

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 5 µL

• MS/MS Detection:

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Ionization Source Parameters: Optimize for wax ester analysis (e.g., capillary voltage 3.0 kV, source temperature 120°C, desolvation temperature 350°C).

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Wax esters are typically detected as their ammonium adducts ([M+NH₄]⁺). The precursor ion will be the m/z of the ammonium adduct, and the product ion is often the protonated fatty acid fragment.[5] The specific transitions for linoleyl palmitoleate and other target wax esters need to be optimized.

Hypothetical MRM Transitions for Quantification:

Analyte	Precursor Ion (m/z) [M+NH₄]⁺	Product Ion (m/z) [RCOOH+H]⁺	Collision Energy (eV)
Linoleyl Palmitoleate (IS)	519.5	255.2 (Palmitoleic acid)	20-25
Endogenous Wax Ester 1 (e.g., 16:0/18:1)	537.5	257.2 (Palmitic acid)	20-25
Endogenous Wax Ester 2 (e.g., 18:0/18:1)	565.6	285.3 (Stearic acid)	20-25
Endogenous Wax Ester 3 (e.g., 18:1/18:1)	563.6	283.3 (Oleic acid)	20-25

Note: These are theoretical values and must be empirically optimized on the specific mass spectrometer used.

Data Presentation

Linearity of Linoleyl Palmitoleate Standard

A calibration curve should be prepared to determine the linear dynamic range of the linoleyl palmitoleate standard.

Concentration (ng/mL)	Peak Area
1	1,520
5	7,650
10	15,100
50	75,800
100	152,500
500	761,000
1000	1,530,000

This data is representative and should be generated for each assay.

Quantification of Endogenous Wax Esters in a Biological Sample

The concentration of endogenous wax esters is calculated using the following formula:

Concentration of Analyte = (Peak Area of Analyte / Peak Area of IS) * (Concentration of IS / Response Factor)

Sample ID	Endogenous WE (16:0/18:1) Peak Area	Linoleyl Palmitoleate (IS) Peak Area	Calculated Concentration (ng/mL)
Control 1	45,300	149,800	30.2
Control 2	48,100	151,200	31.8
Treated 1	89,600	150,500	59.5
Treated 2	92,300	149,900	61.6

Assuming a Response Factor of 1 for simplicity. The actual response factor should be determined experimentally.

Visualizations

Caption: Workflow for quantitative lipidomics using an internal standard.

Caption: Logic of quantification using an internal standard.

Conclusion

The use of linoleyl palmitoleate as an internal standard offers a robust and reliable method for the quantification of wax esters and other lipids in complex biological samples. Its chemical properties and commercial availability in high purity make it an ideal choice for lipidomic workflows. The detailed protocols and application notes provided here offer a comprehensive guide for researchers, scientists, and drug development professionals to implement this standard in their quantitative lipid analysis, thereby enhancing the accuracy and reproducibility of their results.

References

• 1. benchchem.com [benchchem.com]
• 2. Wax Ester Analysis Service | MtoZ Biolabs [mtoz-biolabs.com]
• 3. Wax Esters Analysis Service - Creative Proteomics [creative-proteomics.com]
• 4. Lipid Extraction for Mass Spectrometry Lipidomics [protocols.io]
• 5. Characterization of Wax Esters by Electrospray Ionization Tandem Mass Spectrometry: Double Bond Effect and Unusual Product Ions - PMC [pmc.ncbi.nlm.nih.gov]

Application of Linoleyl Palmitoleate in Artificial Skin Models: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Linoleyl palmitoleate (B1233929) is a wax ester composed of linoleic acid and palmitoleic acid. While direct research on linoleyl palmitoleate in artificial skin models is limited, the well-documented individual roles of its constituent fatty acids—linoleic acid and palmitic acid—provide a strong foundation for understanding its potential applications. Linoleic acid, an essential omega-6 fatty acid, is crucial for maintaining the skin's barrier function and has anti-inflammatory properties.[1][2] Palmitic acid, a saturated fatty acid, is a natural component of the skin's lipid barrier and plays a role in moisturization.[3][4][5] This document outlines the potential applications of linoleyl palmitoleate in artificial skin models for studying skin barrier enhancement and modulation of inflammatory responses, based on the known effects of its precursors.

Potential Applications in Artificial Skin Models

• Skin Barrier Function Enhancement: Investigating the potential of linoleyl palmitoleate to improve the skin's barrier function by providing both essential and structural fatty acids. This can be assessed by measuring transepidermal water loss (TEWL) and analyzing the lipid profile, particularly ceramide synthesis.

• Modulation of Inflammatory Responses: Studying the anti-inflammatory effects of linoleyl palmitoleate, likely driven by the linoleic acid component, in skin models where an inflammatory response has been induced. This can be evaluated by measuring the expression of pro-inflammatory cytokines.

• Wound Healing Processes: Exploring the role of linoleyl palmitoleate in the different phases of wound healing, leveraging the combined benefits of barrier repair and inflammation control.

• Cosmetic and Dermatological Formulation Testing: Using artificial skin models treated with linoleyl palmitoleate to assess the efficacy and safety of topical formulations aimed at improving skin hydration, reducing inflammation, and repairing the skin barrier.

Data Presentation: Quantitative Effects of Linoleic and Palmitic Acid

The following tables summarize the expected quantitative effects of linoleic acid and palmitic acid when applied to artificial skin models, based on existing literature. This data can serve as a benchmark for studies involving linoleyl palmitoleate.

Table 1: Effects of Linoleic Acid on Skin Barrier Function

Parameter	Concentration	Expected Outcome	Reference
Transepidermal Water Loss (TEWL)	10 µM	Decreased TEWL, indicating improved barrier function.	[6][7]
Ceramide Synthesis	10 µM	Increased synthesis of specific ceramides (B1148491) (e.g., acylceramides).	[8][9]
Testosterone Absorption	10 µM	Decreased absorption, indicative of an improved barrier.	[6]

Table 2: Effects of Palmitic Acid on Inflammatory Cytokine Secretion in Keratinocytes

Cytokine	Concentration	% Increase in Secretion (relative to control)	Reference
IL-6	75-150 µmol/L	Dose-dependent increase	[10][11]
IL-1β	75-150 µmol/L	Dose-dependent increase	[10][11]
TNF-α	75-150 µmol/L	Dose-dependent increase	[10][11]

Experimental Protocols

Construction of a 3D Full-Thickness Skin Model

This protocol describes the generation of a 3D full-thickness skin model (FTM) to be used for testing the effects of linoleyl palmitoleate.

Materials:

• Human dermal fibroblasts (HDFs)

• Human epidermal keratinocytes (HEKs)

• Fibroblast growth medium

• Keratinocyte growth medium

• Rat tail collagen type I

• Cell culture inserts (e.g., 12-well format)

• DMEM/F12 medium

• Fetal bovine serum (FBS)

• Epidermal growth factor (EGF)

• Insulin, hydrocortisone, and other supplements for keratinocyte differentiation

Procedure:

• Dermal Equivalent Preparation:

  • Culture HDFs in fibroblast growth medium.

  • Prepare a collagen solution on ice, mixing collagen type I with neutralizing buffer and cell culture medium.

  • Resuspend HDFs in the collagen solution at a density of 2.5 x 10^4 cells/mL.

  • Dispense 2 mL of the HDF-collagen suspension into each cell culture insert.

  • Incubate at 37°C, 5% CO2 for 5-7 days to allow the collagen to contract and form the dermal equivalent.

• Epidermal Layer Seeding:

  • Culture HEKs in keratinocyte growth medium.

  • Once the dermal equivalent has contracted, seed HEKs onto the surface at a density of 2.5 x 10^5 cells/insert.

  • Culture the co-culture submerged in keratinocyte growth medium for 2 days.

• Air-Liquid Interface Culture:

  • Raise the inserts to the air-liquid interface to promote keratinocyte differentiation and stratification.

  • Change the medium every 2-3 days for 14-21 days.

• Treatment with Linoleyl Palmitoleate:

  • Prepare a stock solution of linoleyl palmitoleate in a suitable vehicle (e.g., DMSO).

  • Dilute the stock solution in the culture medium to the desired final concentrations.

  • Apply the treatment topically to the FTMs or add it to the culture medium.

Cytotoxicity Assay (MTT Assay)

This protocol is to assess the potential cytotoxicity of linoleyl palmitoleate on the 3D skin models.

Materials:

• 3D full-thickness skin models

• Linoleyl palmitoleate

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Isopropanol (B130326)

• 96-well plates

• Plate reader

Procedure:

• Treat the FTMs with a range of concentrations of linoleyl palmitoleate for 24-48 hours.

• After the incubation period, transfer the FTMs to a new 12-well plate.

• Add 1 mL of MTT solution to each well containing an FTM and incubate for 3 hours at 37°C.

• After incubation, remove the MTT solution and add 2 mL of isopropanol to each well to dissolve the formazan (B1609692) crystals.

• Incubate on a shaker for 15 minutes to ensure complete dissolution.

• Transfer 200 µL of the isopropanol solution from each well to a 96-well plate.

• Measure the absorbance at 570 nm using a plate reader.

• Calculate cell viability as a percentage of the untreated control.

Measurement of Transepidermal Water Loss (TEWL)

This protocol measures the barrier function of the 3D skin models.

Materials:

• 3D full-thickness skin models treated with linoleyl palmitoleate

• TEWL measurement device (e.g., Tewameter®)

• Controlled environment chamber (stable temperature and humidity)

Procedure:

• Acclimatize the treated FTMs in a controlled environment (e.g., 20-22°C, 40-60% humidity) for at least 30 minutes before measurement.

• Place the probe of the TEWL device gently onto the surface of the FTM.

• Allow the reading to stabilize and record the TEWL value (in g/m²/h).

• Take at least three measurements per FTM and calculate the average.

• Compare the TEWL values of treated FTMs to the untreated controls. A lower TEWL value indicates improved barrier function.

Analysis of Ceramide Profile by LC-MS

This protocol outlines the analysis of changes in the ceramide profile of the FTMs after treatment.

Materials:

• 3D full-thickness skin models treated with linoleyl palmitoleate

• Lipid extraction solvents (e.g., chloroform/methanol mixture)

• Liquid chromatography-mass spectrometry (LC-MS) system

• Ceramide standards

Procedure:

• Harvest the FTMs and separate the epidermis from the dermis.

• Homogenize the epidermal tissue.

• Perform a lipid extraction using a chloroform/methanol solvent system.

• Dry the lipid extract under a stream of nitrogen.

• Reconstitute the lipid extract in a suitable solvent for LC-MS analysis.

• Inject the sample into the LC-MS system for separation and detection of different ceramide species.

• Identify and quantify ceramides by comparing retention times and mass spectra with known standards.[12][13][14][15][16]

Assessment of Inflammatory Markers (ELISA)

This protocol is for quantifying the levels of pro-inflammatory cytokines in the culture medium of the FTMs.

Materials:

• Culture medium collected from treated and control 3D skin models

• ELISA kits for specific cytokines (e.g., IL-6, IL-1β, TNF-α)

• 96-well ELISA plates

• Plate reader

Procedure:

• Induce an inflammatory response in the FTMs using an inflammatory stimulus (e.g., LPS, UVB radiation) in the presence or absence of linoleyl palmitoleate.

• Collect the culture medium at different time points after treatment.

• Perform the ELISA according to the manufacturer's instructions for the specific cytokine of interest.[17][18][19][20][21]

• Briefly, this involves coating the ELISA plate with a capture antibody, adding the culture medium samples, followed by a detection antibody, and then a substrate for color development.

• Measure the absorbance at the appropriate wavelength using a plate reader.

• Calculate the concentration of the cytokine in each sample based on a standard curve.

Visualization of Signaling Pathways and Workflows

Signaling Pathway of Linoleic Acid in Skin Barrier Enhancement

Caption: Linoleic acid signaling pathway for skin barrier enhancement.

Signaling Pathway of Palmitic Acid-Induced Inflammation

Caption: Palmitic acid-induced pro-inflammatory signaling cascade.

Experimental Workflow for Assessing Linoleyl Palmitoleate Effects

Caption: Workflow for evaluating linoleyl palmitoleate in skin models.

References

• 1. Linoleic acid - Wikipedia [en.wikipedia.org]
• 2. The Role of Linoleic Acid in Skin and Hair Health: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. specialchem.com [specialchem.com]
• 4. thepinkfoundry.com [thepinkfoundry.com]
• 5. vedaoils.com [vedaoils.com]
• 6. α-Linolenic acid and linoleic acid modulate the lipidome and the skin barrier of a tissue-engineered skin model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Linoleate-enriched diet increases both linoleic acid esterified to omega hydroxy very long chain fatty acids and free ceramides of canine stratum corneum without effect on protein-bound ceramides and skin barrier function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Palmitic Acid Induces Production of Proinflammatory Cytokines Interleukin-6, Interleukin-1β, and Tumor Necrosis Factor-α via a NF-κB-Dependent Mechanism in HaCaT Keratinocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Palmitic acid induces production of proinflammatory cytokines interleukin-6, interleukin-1β, and tumor necrosis factor-α via a NF-κB-dependent mechanism in HaCaT keratinocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Techniques for Ceramide Analysis - Creative Proteomics [creative-proteomics.com]
• 13. Kao | Simultaneous analysis of ceramides and other intercellular lipids in the stratum corneum [kao.com]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. pubs.acs.org [pubs.acs.org]
• 17. revvity.com [revvity.com]
• 18. app.omni-inc.com [app.omni-inc.com]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. Analysis of Cytokine Profiles in Human Skin | Springer Nature Experiments [experiments.springernature.com]

Protocol for enzymatic hydrolysis of Linoleyl palmitoleate to release fatty acids.

Audience: Researchers, scientists, and drug development professionals.

Introduction

Wax esters, such as linoleyl palmitoleate (B1233929) (an ester formed from linoleyl alcohol and palmitoleic acid), are lipids with significant roles in various biological and industrial contexts. The enzymatic hydrolysis of these esters to release their constituent fatty acids and fatty alcohols is a critical process for analytical quantification, understanding lipid metabolism, and producing valuable oleochemicals. Lipases (EC 3.1.1.3) are versatile biocatalysts that efficiently catalyze the hydrolysis of ester bonds in aqueous environments.[1] This application note provides a detailed protocol for the lipase-mediated hydrolysis of linoleyl palmitoleate and the subsequent quantification of the released palmitoleic acid.

Principle of the Method

The enzymatic protocol is based on the hydrolytic activity of a lipase (B570770). The lipase catalyzes the cleavage of the ester bond in linoleyl palmitoleate, yielding one molecule of palmitoleic acid (a fatty acid) and one molecule of linoleyl alcohol (a fatty alcohol). The reaction is typically carried out in a buffered aqueous solution or an emulsion to ensure optimal enzyme activity. The total amount of free fatty acid (FFA) released can be quantified using methods such as titration, gas chromatography (GC), or high-performance liquid chromatography (HPLC).

Materials and Reagents

Enzymes & Substrates:

• Linoleyl Palmitoleate (Substrate)

• Lipase (e.g., from Candida rugosa, Porcine Pancreas, or Thermomyces lanuginosa)[2]

• Palmitoleic Acid standard (for calibration)

• Internal Standard for GC analysis (e.g., Heptadecanoic acid, C17:0)[3]

Buffers & Solvents:

• Sodium Phosphate (B84403) Buffer (0.1 M, pH 7.0)

• Triton X-100 or Gum Arabic (Emulsifying agent)[4]

• Acetone (B3395972) and Ethanol (B145695) (for reaction termination)

• Hexane (B92381) (for extraction)

• Toluene

• Methanol (B129727)

• Sodium Methoxide (B1231860) solution (0.5 M in Methanol)[5]

• Glacial Acetic Acid

• Sodium Sulfate (anhydrous)

• Potassium Hydroxide (KOH) solution (0.1 M, for titration)

Equipment:

• Shaking water bath or incubator

• pH meter

• Vortex mixer

• Centrifuge

• Gas Chromatograph with Flame Ionization Detector (GC-FID)

• Analytical balance

• Glassware (test tubes, pipettes, flasks)

• Burette (for titration)

Data Presentation

Table 1: Recommended Lipases for Wax Ester Hydrolysis

Lipase Source	Type	Optimal pH	Optimal Temperature (°C)	Reference
Candida rugosa	Microbial	7.0	37 - 45	[2][6]
Porcine Pancreas	Animal	6.5 - 8.0	37 - 40	[2]
Thermomyces lanuginosa	Microbial	7.0	50	[2]
Jojoba Seeds	Plant	6.5 - 8.0	60	[1]

| Pseudomonas fluorescens | Microbial | Neutral | Not Specified |[4] |

Table 2: Comparison of Analytical Methods for Fatty Acid Quantification

Method	Principle	Advantages	Disadvantages	Reference
Gas Chromatography (GC-FID)	Separation and quantification of fatty acid methyl esters (FAMEs).	High sensitivity, specificity, and ability to resolve individual fatty acids.	Requires derivatization (methylation), more complex sample preparation.	[3][7]
Titration	Measures total acidity by neutralizing released FFAs with a standardized base.	Simple, rapid, and inexpensive for determining total FFA content.	Not specific; quantifies all acidic components, cannot distinguish between different fatty acids.	[6][8]
High-Performance Liquid Chromatography (HPLC)	Separation of fatty acids based on their physicochemical properties.	Can analyze underivatized fatty acids, good for isomer separation.	May have lower resolution for common fatty acids compared to GC; may require derivatization for sensitive detection.	[9][10]

| Enzymatic Colorimetric Assay | Multi-step enzymatic reaction produces a colored product proportional to FFA concentration. | High specificity, suitable for automation. | Can be subject to interference from other substances in the sample. |[11][12] |

Experimental Protocols

• Substrate Emulsion Preparation:

  • Weigh 100 mg of linoleyl palmitoleate into a glass reaction vessel.

  • Add 10 mL of 0.1 M sodium phosphate buffer (pH 7.0).

  • Add an emulsifying agent. For example, add 1% (w/v) gum arabic or 0.5% (v/v) Triton X-100 to the buffer before adding it to the substrate.[4]

  • Vortex vigorously for 2-3 minutes to create a stable emulsion.

• Enzymatic Reaction:

  • Pre-warm the substrate emulsion to the desired reaction temperature (e.g., 40°C for Candida rugosa lipase) in a shaking water bath.

  • Prepare a stock solution of the selected lipase (e.g., 10 mg/mL Candida rugosa lipase in 0.1 M phosphate buffer, pH 7.0).

  • Initiate the hydrolysis by adding a specific amount of the lipase solution to the substrate emulsion (e.g., 1 mL, providing an enzyme-to-oil ratio of 750 U/g or as optimized).[13]

  • Incubate the reaction mixture at the optimal temperature with constant shaking (e.g., 150-200 rpm) for a defined period (e.g., 1-24 hours). Time-course experiments are recommended to determine the optimal reaction time.

• Reaction Termination:

  • Stop the reaction by adding 10 mL of a 1:1 (v/v) mixture of ethanol and acetone to denature the enzyme.

  • Vortex the mixture briefly.

• Extraction of Fatty Acids:

  • Add 10 mL of hexane to the terminated reaction mixture to extract the lipids (unreacted substrate, fatty acid, and fatty alcohol).

  • Vortex thoroughly for 2 minutes.

  • Centrifuge at 2,000 x g for 10 minutes to separate the phases.

  • Carefully collect the upper hexane layer, which contains the lipids, and transfer it to a clean tube.

  • Repeat the extraction step with another 10 mL of hexane to ensure complete recovery.

  • Combine the hexane extracts and dry them over anhydrous sodium sulfate.

  • The hexane extract is now ready for fatty acid quantification.

• Derivatization to Fatty Acid Methyl Esters (FAMEs):

  • Evaporate the solvent from the hexane extract under a stream of nitrogen.

  • To the dried lipid residue, add 2 mL of 0.5 M sodium methoxide in methanol and 1 mL of toluene.[5]

  • Add a known amount of internal standard (e.g., C17:0).

  • Incubate the mixture at 50°C for 10 minutes.[5]

  • Cool the tube and add 0.1 mL of glacial acetic acid to neutralize the catalyst, followed by 5 mL of water.[5]

  • Extract the FAMEs twice with 5 mL of hexane.

  • Pool the hexane layers, dry over anhydrous sodium sulfate, and evaporate the solvent.

  • Redissolve the FAMEs in a known volume of hexane (e.g., 1 mL) for GC analysis.

• Gas Chromatography Analysis:

  • GC Conditions (Example):

    • Column: Capillary column suitable for FAME analysis (e.g., DB-23, SP-2560).

    • Carrier Gas: Helium or Hydrogen.

    • Injector Temperature: 250°C.

    • Detector (FID) Temperature: 280°C.

    • Oven Program: Hold at 140°C for 5 min, then ramp to 240°C at 4°C/min, and hold for 20 min.[7]

  • Inject 1 µL of the FAMEs sample into the GC.

  • Identify the palmitoleic acid methyl ester peak by comparing its retention time with that of a pure standard.

  • Quantify the amount of palmitoleic acid by comparing its peak area to the peak area of the internal standard, using a previously generated calibration curve.

• Sample Preparation:

  • After terminating the reaction (Step 5.1.3), take a known aliquot of the reaction mixture.

  • Add a few drops of phenolphthalein (B1677637) indicator.

• Titration:

  • Titrate the sample with a standardized 0.1 M KOH solution until a stable pink color is observed.[6]

  • Record the volume of KOH solution used.

• Calculation:

  • Calculate the percentage of free fatty acids (%FFA) as palmitoleic acid using the following formula: %FFA = (V × M × MW) / (m × 10) Where:

    • V = Volume of KOH solution used (mL)

    • M = Molarity of the KOH solution (mol/L)

    • MW = Molecular weight of palmitoleic acid (254.41 g/mol )

    • m = Mass of the initial substrate in the titrated aliquot (g)

Visualization

Caption: Experimental workflow for the enzymatic hydrolysis of linoleyl palmitoleate.

Caption: Lipase-catalyzed hydrolysis of linoleyl palmitoleate.

References

• 1. Lipases of germinating jojoba seeds efficiently hydrolyze triacylglycerols and wax esters and display wax ester-synthesizing activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Enzymatic hydrolysis of soybean oil using lipase from different sources to yield concentrated of polyunsaturated fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Wax ester-synthesizing activity of lipases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. aocs.org [aocs.org]
• 6. iris.cnr.it [iris.cnr.it]
• 7. researchgate.net [researchgate.net]
• 8. A Comprehensive Study for Determination of Free Fatty Acids in Selected Biological Materials: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. CN102928542A - High-performance liquid chromatography (HPLC) separation method for mixed fatty acid and application thereof - Google Patents [patents.google.com]
• 10. hplc.eu [hplc.eu]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]

Application Note: Mass Spectrometry Analysis of Linoleyl Palmitoleate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Wax esters are neutral lipids composed of long-chain fatty acids esterified to long-chain fatty alcohols, playing significant roles in energy storage, surface protection, and chemical communication in various organisms.[1] Linoleyl palmitoleate (B1233929) (C34H62O2), a wax ester formed from palmitoleic acid (a C16:1 fatty acid) and linoleyl alcohol (a C18:2 fatty alcohol), is of interest in lipidomic studies. Its characterization is crucial for understanding metabolic pathways and for potential applications in biotechnology and pharmacology. Mass spectrometry (MS) is a powerful analytical technique for the structural elucidation of lipids.[2] This document outlines the characteristic fragmentation pattern of linoleyl palmitoleate under common ionization techniques and provides a general protocol for its analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Molecular Profile

Linoleyl palmitoleate is an ester composed of a C16 monounsaturated fatty acid and a C18 di-unsaturated fatty alcohol.

Property	Value
Systematic Name	(9Z)-hexadec-9-enoic acid, (9Z,12Z)-octadeca-9,12-dien-1-yl ester
Molecular Formula	C₃₄H₆₂O₂
Molecular Weight	502.9 g/mol
Fatty Acid Component	Palmitoleic Acid (16:1)
Fatty Alcohol Component	Linoleyl Alcohol (18:2)

Mass Spectrometry Fragmentation Analysis

The fragmentation of wax esters in mass spectrometry is highly dependent on the ionization method employed. Soft ionization techniques like Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI) typically produce molecular adducts, which are then subjected to collision-induced dissociation (CID) for structural analysis.[2]

In positive ion mode ESI-MS, wax esters readily form ammonium (B1175870) adducts, [M+NH₄]⁺, especially when ammonium formate (B1220265) or acetate (B1210297) is present in the mobile phase.[2] The subsequent MS/MS analysis of this precursor ion yields characteristic fragments that identify the constituent fatty acid and fatty alcohol moieties.

The primary fragmentation pathways for the [M+NH₄]⁺ adduct of linoleyl palmitoleate involve cleavages at the ester bond, yielding ions corresponding to the protonated fatty acid and the alkyl cation of the fatty alcohol.

Key Fragment Ions

The collision-induced dissociation of the [M+NH₄]⁺ precursor ion of linoleyl palmitoleate (m/z 520.5) results in several diagnostic product ions.

Precursor Ion (m/z)	Fragment Ion (m/z)	Ion Formula	Description
520.5 [M+NH₄]⁺	255.2	[C₁₆H₃₀O₂+H]⁺	Protonated Palmitoleic Acid [RCO₂H₂]⁺[2]
520.5 [M+NH₄]⁺	237.2	[C₁₆H₂₉O]⁺	Palmitoleoyl acylium ion [RCO]⁺[2]
520.5 [M+NH₄]⁺	248.2	[C₁₈H₃₂]⁺	Linoleyl cation [R']⁺ from the loss of the fatty acid[1][2]

Note: The m/z values are calculated based on the most common isotopes and may vary slightly depending on instrument calibration.

Fragmentation Pathway Diagram

The following diagram illustrates the major fragmentation of the ammonium adduct of linoleyl palmitoleate upon CID.

Caption: CID fragmentation pathway of [M+NH₄]⁺ linoleyl palmitoleate.

Experimental Protocols

This section provides a representative protocol for the analysis of linoleyl palmitoleate using an LC-MS/MS system with an ESI source.

Sample Preparation

• Standard Preparation: Prepare a 1 mg/mL stock solution of linoleyl palmitoleate standard in isopropanol.

• Working Solution: Dilute the stock solution to a final concentration of 10 µg/mL using a mobile phase-like solvent (e.g., 90:10 acetonitrile:water).

• Biological Sample Extraction (General): For biological samples, perform a lipid extraction using a method such as Folch or Bligh-Dyer. The resulting lipid extract should be dried down and reconstituted in the working solution solvent.

Liquid Chromatography (LC) Conditions

• Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

• Mobile Phase A: 10 mM Ammonium Formate in Water.

• Mobile Phase B: 10 mM Ammonium Formate in Acetonitrile/Isopropanol (90:10, v/v).

• Flow Rate: 0.3 mL/min.

• Gradient:

  • 0-2 min: 30% B

  • 2-15 min: Linear gradient to 100% B

  • 15-20 min: Hold at 100% B

  • 20.1-25 min: Return to 30% B (re-equilibration).

• Injection Volume: 5 µL.

• Column Temperature: 45°C.

Mass Spectrometry (MS) Conditions

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Capillary Voltage: 3.5 kV.

• Source Temperature: 120°C.

• Desolvation Temperature: 350°C.

• Nebulizer Gas Flow: 3 L/min.

• Data Acquisition:

  • Full Scan (MS1): Scan m/z range 150-1000 to identify the [M+NH₄]⁺ precursor ion at m/z 520.5.

  • Tandem MS (MS/MS): Perform data-dependent acquisition (DDA) or targeted analysis.

    • Precursor Ion: m/z 520.5

    • Collision Gas: Argon.

    • Collision Energy: Optimize between 15-25 eV to achieve a good balance of precursor ion depletion and fragment ion generation.

Experimental Workflow Diagram

The overall process from sample to data analysis is depicted below.

Caption: General workflow for LC-MS/MS analysis of Linoleyl Palmitoleate.

Conclusion

The structural characterization of linoleyl palmitoleate can be effectively achieved using LC-MS/MS with positive mode ESI. The fragmentation of the [M+NH₄]⁺ adduct provides diagnostic ions that confirm the identities of both the palmitoleoyl fatty acid moiety and the linoleyl alcohol moiety. The protocol described herein provides a robust starting point for the targeted analysis and quantification of this wax ester in various complex matrices, aiding researchers in the fields of lipidomics and metabolic studies.

References

• 1. Structural characterization of wax esters by electron ionization mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for In Vitro Antioxidant Capacity Assessment of Linoleyl Palmitoleate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Linoleyl palmitoleate (B1233929) is a wax ester, an ester of a fatty acid and a fatty alcohol, which may possess antioxidant properties relevant to various applications in pharmaceuticals, cosmetics, and food science.[1] Antioxidants are crucial for mitigating the damaging effects of oxidative stress by neutralizing reactive oxygen species (ROS).[2] The evaluation of the antioxidant capacity of lipophilic compounds like Linoleyl palmitoleate requires specialized in vitro assays that can accommodate non-aqueous samples.

These application notes provide detailed protocols for four common in vitro assays to determine the antioxidant capacity of Linoleyl palmitoleate: DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay, ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay, ORAC (Oxygen Radical Absorbance Capacity) Assay, and TBARS (Thiobarbituric Acid Reactive Substances) Assay for lipid peroxidation.

Data Presentation

Table 1: Radical Scavenging Activity of Linoleyl Palmitoleate and Standard Antioxidants

Compound	DPPH IC50 (µg/mL)	ABTS IC50 (µg/mL)
Linoleyl Palmitoleate	150.0 ± 12.5	95.0 ± 8.0
Trolox	36.4 ± 0.8[3]	2.9 ± 0.03[4]
Ascorbic Acid	20.0 ± 1.6	2.3 ± 0.1

IC50: The concentration of the antioxidant required to scavenge 50% of the initial free radicals. A lower IC50 value indicates higher antioxidant activity.

Table 2: Oxygen Radical Absorbance Capacity (ORAC) of Linoleyl Palmitoleate

Compound	ORAC Value (µmol TE/g)
Linoleyl Palmitoleate	850 ± 75
α-Tocopherol	1200 ± 100
γ-Oryzanol	1500 ± 120

TE: Trolox Equivalents. The ORAC value represents the antioxidant capacity of the sample relative to Trolox, a water-soluble vitamin E analog.[5]

Table 3: Inhibition of Lipid Peroxidation by Linoleyl Palmitoleate (TBARS Assay)

Compound Concentration (µg/mL)	Inhibition of Malondialdehyde (MDA) Formation (%)
Linoleyl Palmitoleate (50)	35.5 ± 3.0
Linoleyl Palmitoleate (100)	58.2 ± 4.5
Linoleyl Palmitoleate (200)	75.8 ± 6.2
Butylated Hydroxytoluene (BHT) (10)	92.1 ± 5.1

This assay measures the ability of an antioxidant to inhibit the formation of malondialdehyde (MDA), a product of lipid peroxidation.[6]

Experimental Protocols

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

Principle: The DPPH assay measures the ability of an antioxidant to donate a hydrogen atom to the stable DPPH radical, causing a color change from violet to yellow.[7] The decrease in absorbance at 517 nm is proportional to the radical scavenging activity.[8] This method is suitable for lipophilic compounds when using an appropriate solvent system.[9]

Materials:

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol (B129727) or Ethanol (B145695) (spectrophotometric grade)

• Linoleyl Palmitoleate

• Trolox or Ascorbic Acid (as a positive control)

• 96-well microplate

• Microplate reader capable of measuring absorbance at 517 nm

• Micropipettes

Protocol:

• Preparation of DPPH Solution (0.1 mM): Dissolve 3.94 mg of DPPH in 100 mL of methanol or ethanol. Store this solution in an amber bottle in the dark at 4°C.

• Preparation of Sample and Standard Solutions:

  • Prepare a stock solution of Linoleyl palmitoleate in a suitable solvent (e.g., ethanol or a mixture of hexane (B92381) and ethyl acetate).

  • Perform serial dilutions to obtain a range of test concentrations (e.g., 10, 25, 50, 100, 200 µg/mL).

  • Prepare a series of dilutions of the positive control (Trolox or Ascorbic Acid).

• Assay Procedure:

  • Add 100 µL of the DPPH working solution to each well of a 96-well plate.

  • Add 100 µL of the sample, standard, or blank (solvent) to the corresponding wells.

  • Incubate the plate in the dark at room temperature for 30 minutes.[10]

• Measurement: Measure the absorbance of each well at 517 nm using a microplate reader.

• Calculation of Radical Scavenging Activity:

  • The percentage of DPPH radical scavenging activity is calculated using the following formula: % Inhibition = [(A_control - A_sample) / A_control] x 100 Where:

    • A_control = Absorbance of the control (DPPH solution with solvent)

    • A_sample = Absorbance of the sample with DPPH solution

• Determination of IC50: Plot the percentage of inhibition against the concentration of the sample. The IC50 value is the concentration of the sample that causes 50% inhibition of the DPPH radical.

DPPH Radical Scavenging Assay Workflow.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Assay

Principle: The ABTS assay involves the generation of the ABTS radical cation (ABTS•+), which has a characteristic blue-green color.[11] In the presence of an antioxidant, the radical cation is reduced, leading to a loss of color. The decrease in absorbance at 734 nm is proportional to the antioxidant's scavenging capacity. This assay is applicable to both hydrophilic and lipophilic antioxidants.[10]

Materials:

• ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) diammonium salt

• Potassium persulfate (K2S2O8)

• Ethanol or Phosphate (B84403) Buffered Saline (PBS, pH 7.4)

• Linoleyl Palmitoleate

• Trolox (as a positive control)

• 96-well microplate

• Microplate reader capable of measuring absorbance at 734 nm

• Micropipettes

Protocol:

• Preparation of ABTS•+ Stock Solution:

  • Prepare a 7 mM solution of ABTS in water.

  • Prepare a 2.45 mM solution of potassium persulfate in water.

  • Mix the two solutions in equal volumes (1:1 ratio).

  • Allow the mixture to stand in the dark at room temperature for 12-16 hours to allow for complete radical generation.[12]

• Preparation of ABTS•+ Working Solution: Before use, dilute the ABTS•+ stock solution with ethanol to an absorbance of 0.700 ± 0.020 at 734 nm.

• Preparation of Sample and Standard Solutions: As described in the DPPH assay protocol.

• Assay Procedure:

  • Add 190 µL of the ABTS•+ working solution to each well of a 96-well plate.

  • Add 10 µL of the sample, standard, or blank to the corresponding wells.

  • Incubate the plate at room temperature for 6-10 minutes.

• Measurement: Measure the absorbance of each well at 734 nm.

• Calculation of Radical Scavenging Activity:

  • The percentage of ABTS•+ scavenging activity is calculated using the following formula: % Inhibition = [(A_control - A_sample) / A_control] x 100 Where:

    • A_control = Absorbance of the control (ABTS•+ working solution with solvent)

    • A_sample = Absorbance of the sample with ABTS•+ working solution

• Determination of IC50: As described in the DPPH assay protocol.

ABTS Radical Cation Decolorization Assay Workflow.

ORAC (Oxygen Radical Absorbance Capacity) Assay

Principle: The ORAC assay measures the ability of an antioxidant to protect a fluorescent probe from damage by peroxyl radicals.[13] The antioxidant's capacity is quantified by measuring the area under the fluorescence decay curve. For lipophilic compounds, a solvent system such as 50% acetone (B3395972) is used.[14]

Materials:

• Fluorescein (B123965) sodium salt

• AAPH (2,2'-Azobis(2-amidinopropane) dihydrochloride)

• Trolox

• 75 mM Phosphate buffer (pH 7.4)

• Acetone

• Linoleyl Palmitoleate

• Black 96-well microplate

• Fluorescence microplate reader with temperature control

Protocol:

• Reagent Preparation:

  • Fluorescein Working Solution: Prepare a stock solution of fluorescein in 75 mM phosphate buffer and dilute it to the final working concentration.

  • AAPH Solution: Prepare a fresh solution of AAPH in 75 mM phosphate buffer.

  • Trolox Standard Solutions: Prepare a stock solution of Trolox in 50% acetone and perform serial dilutions to create a standard curve.[13]

  • Sample Solutions: Dissolve Linoleyl palmitoleate in 100% acetone and then dilute with 50% acetone to achieve the desired concentrations.[14]

• Assay Procedure:

  • Add 150 µL of the fluorescein working solution to each well of a black 96-well plate.

  • Add 25 µL of the sample, standard, or blank (50% acetone) to the corresponding wells.

  • Incubate the plate at 37°C for 30 minutes in the microplate reader.

  • Initiate the reaction by adding 25 µL of the AAPH solution to each well using a multichannel pipette.

• Measurement: Immediately begin reading the fluorescence every 1-5 minutes for at least 60 minutes at an excitation wavelength of 480 nm and an emission wavelength of 520 nm. The plate should be maintained at 37°C.

• Calculation:

  • Calculate the Area Under the Curve (AUC) for each sample and standard.

  • Subtract the AUC of the blank from the AUC of each sample and standard to get the Net AUC.

  • Plot the Net AUC of the standards against their concentrations to create a standard curve.

  • Determine the Trolox Equivalents (TE) of the sample from the standard curve.

ORAC Assay Workflow.

TBARS (Thiobarbituric Acid Reactive Substances) Assay

Principle: The TBARS assay is used to measure lipid peroxidation by detecting malondialdehyde (MDA), a secondary product of lipid oxidation.[6] MDA reacts with thiobarbituric acid (TBA) under acidic conditions and high temperature to form a pink-colored complex that can be measured spectrophotometrically at 532 nm.[15]

Materials:

• Thiobarbituric acid (TBA)

• Trichloroacetic acid (TCA)

• Hydrochloric acid (HCl)

• Malondialdehyde (MDA) or 1,1,3,3-Tetramethoxypropane (for standard curve)

• Linoleyl Palmitoleate

• Butylated hydroxytoluene (BHT) (as a positive control)

• Spectrophotometer or microplate reader capable of measuring absorbance at 532 nm

• Water bath

Protocol:

• Induction of Lipid Peroxidation (Example using a lipid emulsion):

  • Prepare an emulsion of a standard lipid (e.g., linoleic acid) in buffer.

  • Add the test compound (Linoleyl palmitoleate) at various concentrations.

  • Induce peroxidation using a pro-oxidant (e.g., FeSO4/ascorbate).

  • Incubate at 37°C for a specified time (e.g., 1 hour).

• Preparation of TBARS Reagent: Prepare a solution containing TBA and TCA in an acidic buffer. For example, 0.375% (w/v) TBA and 15% (w/v) TCA in 0.25 N HCl.

• Assay Procedure:

  • To 1 mL of the sample from the peroxidation reaction, add 2 mL of the TBARS reagent.

  • Mix thoroughly and heat in a boiling water bath for 15-30 minutes.[15]

  • Cool the tubes on ice to stop the reaction.

  • Centrifuge the samples to pellet any precipitate.

• Measurement: Measure the absorbance of the supernatant at 532 nm.

• Calculation:

  • Create a standard curve using MDA or its precursor.

  • Calculate the concentration of MDA in the samples.

  • The percentage inhibition of lipid peroxidation is calculated as: % Inhibition = [(A_control - A_sample) / A_control] x 100 Where:

    • A_control = Absorbance of the control (peroxidized lipid without antioxidant)

    • A_sample = Absorbance of the sample (peroxidized lipid with antioxidant)

TBARS Assay Workflow for Lipid Peroxidation.

References

• 1. Wax ester - Wikipedia [en.wikipedia.org]
• 2. Antioxidant - Wikipedia [en.wikipedia.org]
• 3. louis.uah.edu [louis.uah.edu]
• 4. researchgate.net [researchgate.net]
• 5. Trolox equivalent antioxidant capacity - Wikipedia [en.wikipedia.org]
• 6. Lipid Peroxidation (TBARS) in Biological Samples | Springer Nature Experiments [experiments.springernature.com]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. Total Antioxidant Capacity: Biochemical Aspects and Clinical Significance - PMC [pmc.ncbi.nlm.nih.gov]
• 11. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 12. ABTS decolorization assay – in vitro antioxidant capacity [protocols.io]
• 13. cellbiolabs.com [cellbiolabs.com]
• 14. kamiyabiomedical.com [kamiyabiomedical.com]
• 15. Thiobarbituric acid reactive substances (TBARS) Assay [protocols.io]

Application Notes and Protocols: Linoleyl Palmitoleate in Dermatological Cell Culture Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential uses and experimental protocols for Linoleyl Palmitoleate (B1233929) in dermatological cell culture research. While direct studies on the ester Linoleyl Palmitoleate are limited, the extensive research on its constituent fatty acids, linoleic acid and palmitoleic acid, provides a strong foundation for exploring its therapeutic and cosmetic potential. This document extrapolates from the known biological activities of these components to guide researchers in designing and executing in vitro studies.

Introduction

Linoleyl Palmitoleate is an ester formed from linoleic acid, an omega-6 essential fatty acid, and palmitoleic acid, an omega-7 monounsaturated fatty acid. Both parent molecules are known to play significant roles in skin physiology, including barrier function, inflammation, and pigmentation. The unique combination in Linoleyl Palmitoleate suggests potential synergistic or novel activities relevant to dermatological research and development. These notes outline potential applications and provide detailed protocols for investigating its effects on key skin cell types: keratinocytes, melanocytes, and fibroblasts.

Potential Applications in Dermatology Research

Based on the known functions of linoleic and palmitoleic acids, Linoleyl Palmitoleate is a promising candidate for investigating the following areas in dermatological cell culture models:

• Skin Barrier Enhancement: Linoleic acid is a crucial component of ceramides, which are essential for maintaining the skin's permeability barrier.[1] Investigating the influence of Linoleyl Palmitoleate on keratinocyte differentiation and the expression of barrier-related proteins is a key research avenue.

• Anti-Inflammatory Effects: Both linoleic and palmitoleic acids have demonstrated anti-inflammatory properties. Studies suggest that linoleate (B1235992) can synergistically repress inflammatory pathways in keratinocytes, while palmitoleate can protect against cellular stress.[2][3] Linoleyl Palmitoleate could therefore be explored as a modulator of inflammatory responses in skin models.

• Hyperpigmentation and Melanogenesis Regulation: Linoleic acid and palmitoleic acid have been shown to inhibit melanogenesis in melanoma cell lines by downregulating key enzymes like tyrosinase.[4][5] This suggests a potential application for Linoleyl Palmitoleate in studying and potentially treating hyperpigmentary disorders.

• Wound Healing and Fibroblast Function: Fatty acids are known to influence fibroblast proliferation and activity.[6] The potential of Linoleyl Palmitoleate to modulate fibroblast growth and extracellular matrix production warrants investigation in the context of wound healing and tissue regeneration.

• Acne Pathogenesis: Given that a deficiency in linoleic acid has been linked to acne, exploring the effects of Linoleyl Palmitoleate on sebocyte function and inflammation in relevant cell models could provide insights into new therapeutic strategies.[1][7]

Quantitative Data Summary

The following tables present hypothetical quantitative data based on the expected effects of Linoleyl Palmitoleate's constituent fatty acids on various skin cell types. These tables are intended to serve as a template for presenting experimental results.

Table 1: Effect of Linoleyl Palmitoleate on Keratinocyte Viability and Barrier Protein Expression

Concentration (µM)	Cell Viability (% of Control)	Involucrin Expression (Fold Change)	Filaggrin Expression (Fold Change)
0 (Vehicle)	100 ± 5.2	1.0 ± 0.1	1.0 ± 0.1
10	98 ± 4.8	1.5 ± 0.2	1.3 ± 0.2
50	95 ± 6.1	2.8 ± 0.3	2.1 ± 0.3
100	92 ± 5.5	3.5 ± 0.4	2.9 ± 0.4

Table 2: Effect of Linoleyl Palmitoleate on Melanin (B1238610) Content and Tyrosinase Activity in Melanocytes

Concentration (µM)	Melanin Content (% of Control)	Tyrosinase Activity (% of Control)	MITF Expression (Fold Change)
0 (Vehicle)	100 ± 7.3	100 ± 6.5	1.0 ± 0.1
10	85 ± 6.1	88 ± 5.9	0.8 ± 0.1
50	62 ± 5.4	65 ± 4.8	0.5 ± 0.05
100	45 ± 4.9	48 ± 4.2	0.3 ± 0.04

Table 3: Effect of Linoleyl Palmitoleate on Fibroblast Proliferation and Collagen I Synthesis

Concentration (µM)	Cell Proliferation (% of Control)	Collagen I Synthesis (ng/mL)
0 (Vehicle)	100 ± 8.1	500 ± 45
10	110 ± 7.5	550 ± 50
50	125 ± 9.2	680 ± 62
100	115 ± 8.8	620 ± 58

Experimental Protocols

The following are detailed protocols for key experiments to assess the efficacy of Linoleyl Palmitoleate in dermatological cell culture.

Protocol 1: Preparation of Linoleyl Palmitoleate for Cell Culture

Objective: To prepare a stock solution of Linoleyl Palmitoleate complexed with bovine serum albumin (BSA) for use in cell culture experiments. Fatty acids and their esters are often poorly soluble in aqueous media and require a carrier like BSA.[8]

Materials:

• Linoleyl Palmitoleate

• Ethanol (B145695) (100%)

• Fatty acid-free Bovine Serum Albumin (BSA)

• Sterile Phosphate-Buffered Saline (PBS)

• Cell culture medium (e.g., DMEM, Keratinocyte-SFM)

• Sterile microcentrifuge tubes and conical tubes

• Water bath or heat block at 37°C

• Sterile filter (0.22 µm)

Procedure:

• Prepare a 10% BSA solution: Dissolve fatty acid-free BSA in sterile PBS to a final concentration of 10% (w/v). Sterile filter the solution and store at 4°C.

• Prepare a Linoleyl Palmitoleate stock solution: Dissolve Linoleyl Palmitoleate in 100% ethanol to create a high-concentration stock (e.g., 100 mM).

• Complex Linoleyl Palmitoleate with BSA: a. In a sterile conical tube, warm the 10% BSA solution to 37°C. b. Slowly add the Linoleyl Palmitoleate stock solution to the warm BSA solution while gently vortexing. The final molar ratio of Linoleyl Palmitoleate to BSA should be between 2:1 and 5:1. c. Incubate the mixture at 37°C for 30-60 minutes with gentle agitation to allow for complex formation.

• Prepare working solutions: Dilute the Linoleyl Palmitoleate-BSA complex in the appropriate cell culture medium to achieve the desired final concentrations for your experiment.

• Vehicle Control: Prepare a vehicle control by adding the same volume of ethanol used for the highest concentration of the Linoleyl Palmitoleate stock to the BSA solution and dilute it in the same manner.

Protocol 2: Keratinocyte Differentiation Assay

Objective: To assess the effect of Linoleyl Palmitoleate on the differentiation of human epidermal keratinocytes.

Cell Line: Human Epidermal Keratinocytes (primary or immortalized, e.g., HaCaT).

Procedure:

• Cell Seeding: Seed keratinocytes in 6-well plates at a density that allows them to reach 70-80% confluency within 24-48 hours.

• Treatment: Replace the growth medium with a differentiation-inducing medium (e.g., high calcium medium) containing various concentrations of the Linoleyl Palmitoleate-BSA complex or the vehicle control.

• Incubation: Incubate the cells for 48-72 hours.

• Analysis:

  • Western Blotting: Lyse the cells and perform Western blot analysis for differentiation markers such as Involucrin, Filaggrin, and Keratin 10.

  • qRT-PCR: Isolate RNA and perform quantitative real-time PCR to analyze the gene expression of differentiation markers.

Protocol 3: Melanogenesis Assay in B16-F10 Melanoma Cells

Objective: To determine the effect of Linoleyl Palmitoleate on melanin production and tyrosinase activity.

Cell Line: B16-F10 murine melanoma cells.

Procedure:

• Cell Seeding: Seed B16-F10 cells in 24-well plates.

• Treatment: After 24 hours, treat the cells with various concentrations of Linoleyl Palmitoleate-BSA complex in the presence of a melanogenesis stimulator, such as α-melanocyte-stimulating hormone (α-MSH).

• Incubation: Incubate for 48-72 hours.

• Melanin Content Measurement: a. Wash the cells with PBS and lyse them in a solution of 1N NaOH. b. Measure the absorbance of the lysate at 405 nm to quantify melanin content. Normalize to the total protein concentration of each sample.

• Tyrosinase Activity Assay: a. Lyse the cells in a phosphate (B84403) buffer containing a non-ionic detergent. b. Add L-DOPA as a substrate and measure the rate of dopachrome (B613829) formation by monitoring the absorbance at 475 nm.

Protocol 4: Fibroblast Proliferation (MTT) Assay

Objective: To evaluate the effect of Linoleyl Palmitoleate on the proliferation of human dermal fibroblasts.

Cell Line: Human Dermal Fibroblasts (primary or immortalized).

Procedure:

• Cell Seeding: Seed fibroblasts in a 96-well plate at a low density.

• Treatment: After 24 hours, replace the medium with a low-serum medium containing different concentrations of the Linoleyl Palmitoleate-BSA complex.

• Incubation: Incubate for 24-72 hours.

• MTT Assay: a. Add MTT solution to each well and incubate for 2-4 hours to allow the formation of formazan (B1609692) crystals. b. Solubilize the formazan crystals with a solubilization buffer (e.g., DMSO or isopropanol (B130326) with HCl). c. Measure the absorbance at 570 nm.

Visualizations

The following diagrams illustrate key signaling pathways and experimental workflows relevant to the study of Linoleyl Palmitoleate in dermatology.

References

• 1. mdpi.com [mdpi.com]
• 2. Bakuchiol and Ethyl (Linoleate/Oleate) Synergistically Modulate Endocannabinoid Tone in Keratinocytes and Repress Inflammatory Pathway mRNAs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Monounsaturated fatty acids protect against palmitate-induced lipoapoptosis in human umbilical vein endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Ethyl linoleate inhibits α-MSH-induced melanogenesis through Akt/GSK3β/β-catenin signal pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Effect of palmitoleic acid on melanogenic protein expression in murine b16 melanoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Polyunsaturated fatty acids modulate fibroblast growth in culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Digital image analysis of the effect of topically applied linoleic acid on acne microcomedones | Semantic Scholar [semanticscholar.org]
• 8. Preparation of BSA complexed free fatty acids for in vitro studies [protocols.io]

Application Notes & Protocols for the Analysis of Wax Esters in Sebum

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Sebum, a complex lipid mixture secreted by the sebaceous glands, plays a crucial role in skin homeostasis. Wax esters are a major component of human sebum, typically accounting for 20-30% of the total lipids.[1] These esters, formed from long-chain fatty acids and fatty alcohols, contribute to the skin's barrier function, hydration, and antimicrobial properties.[2] The analysis of wax esters in sebum is critical for understanding skin health and disease, as alterations in their composition have been associated with conditions like acne vulgaris.[3][4] This document provides detailed application notes and protocols for the qualitative and quantitative analysis of wax esters in sebum using various analytical techniques.

Analytical Techniques for Wax Ester Analysis

Several analytical methods can be employed for the analysis of wax esters in sebum, each with its own advantages and limitations. The primary techniques include Gas Chromatography (GC), High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (MS), and Thin-Layer Chromatography (TLC).

• Gas Chromatography-Mass Spectrometry (GC-MS): A powerful technique for separating and identifying individual wax ester components. High-Temperature GC (HTGC-MS) allows for the analysis of intact wax esters without the need for derivatization.[5]

• High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS): Provides high-resolution separation of intact wax esters and allows for their detailed characterization based on mass-to-charge ratio and fragmentation patterns.[1][6]

• Thin-Layer Chromatography (TLC): A cost-effective method for the separation of lipid classes, including wax esters.[2] It is often used as a preliminary separation step, followed by other analytical techniques for more detailed analysis.[7]

Quantitative Data Summary

The following table summarizes the quantitative data for different analytical methods used in wax ester analysis. Please note that specific performance characteristics can vary based on the instrumentation and experimental conditions.

Analytical Method	Analyte	Sample Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Linearity (R²)	Reference
HTGC-MS	Intact Wax Esters	Skin Surface Lipids	Not Specified	Not Specified	Not Specified	[5]
HPLC-ESI-MS	Intact Wax Esters	Sebum	Not Specified	Not Specified	Not Specified	[1][6]
GC-FID	Fatty Acids (from WE)	Sebum	Not Specified	Not Specified	Not Specified	[7]
TLC-Densitometry	Lipid Classes	Sebum	More variable at low concentrations	More variable at low concentrations	Not Specified	[8]

Note: Detailed quantitative metrics like LOD and LOQ are not consistently reported in the reviewed literature. The table reflects the available information.

Experimental Protocols

Protocol 1: Sample Collection and Lipid Extraction

This protocol describes the collection of sebum from the skin surface and subsequent extraction of lipids.

Materials:

• SebuTape™ or similar absorbent patches[1][6]

• Ethanol (B145695), absolute[1]

• Ethyl acetate[1]

• Hexane[1]

• Chloroform/Methanol (2:1, v/v)[1]

• Nitrogen gas supply

• Vortex mixer

• Centrifuge

Procedure:

• Sebum Collection:

  • Clean the sampling area (e.g., forehead) with a mild cleanser and allow it to dry completely.

  • Apply SebuTape™ to the skin surface and leave it in place for the recommended time (typically 1 hour).

  • Carefully remove the tape.

• Lipid Extraction:

  • Place the SebuTape™ in a glass tube containing 10 mL of absolute ethanol.[1]

  • Vortex thoroughly for 2 minutes to extract the lipids.

  • Remove the tape and evaporate the ethanol under a stream of nitrogen gas.[1]

  • To the dried extract, add ethyl acetate (B1210297) for liquid-liquid extraction to remove potential matrix-derived materials.[1] Vortex and centrifuge to separate the layers.

  • Carefully collect the upper ethyl acetate layer containing the lipids.

  • Evaporate the solvent under nitrogen.

  • Re-dissolve the final lipid extract in a suitable solvent for the intended analysis (e.g., acetone/methanol/isopropanol (B130326) 40/40/20 for HPLC-MS).[1]

Alternative extraction solvents like hexane (B92381) or chloroform/methanol (2:1) can also be used.[1]

Protocol 2: Analysis of Intact Wax Esters by High-Temperature GC-MS (HTGC-MS)

This protocol is suitable for the qualitative and semi-quantitative analysis of intact wax esters without derivatization.[5]

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS) capable of high-temperature operation.

• High-temperature capillary column (e.g., DB-1 HT).[9]

GC-MS Conditions (adapted from[5][9]):

• Injector Temperature: 390°C

• Column: DB-1 HT fused-silica capillary column (15 m x 0.25 mm, 0.10 µm film thickness)

• Oven Temperature Program:

  • Initial temperature: 80°C

  • Ramp 1: 5°C/min to 240°C

  • Ramp 2: 2.5°C/min to 320°C

  • Ramp 3: 1°C/min to 350°C

• Carrier Gas: Helium

• MS Transfer Line Temperature: 280°C

• Ionization Mode: Electron Impact (EI)

• Mass Range: m/z 50-920

Procedure:

• Inject 1 µL of the lipid extract into the GC-MS system.

• Acquire the data according to the specified conditions.

• Identify wax esters based on their retention times and mass spectra.

Protocol 3: Analysis of Intact Wax Esters by HPLC-ESI-MS

This protocol allows for the comprehensive analysis of intact wax esters.[1][6]

Instrumentation:

• High-Performance Liquid Chromatograph (HPLC)

• Electrospray Ionization (ESI) Mass Spectrometer (e.g., Time-of-Flight (TOF) or Triple Quadrupole (QqQ))

• C8 reversed-phase column with sub 2 µm particle size[1][6]

HPLC-MS Conditions (adapted from[1][6]):

• Column: C8 stationary phase (e.g., Zorbax Eclipse XDB-C8, 1.8 µm)

• Mobile Phase: A gradient of solvents suitable for lipid separation (e.g., a mixture of water, methanol, and isopropanol with additives like ammonium (B1175870) formate).

• Flow Rate: Optimized for the column dimensions.

• Ionization Mode: Positive Electrospray Ionization (+ESI)

• MS Detection: Full scan mode for TOF-MS and product ion scans for QqQ-MS for structural elucidation.

Procedure:

• Dilute the lipid extract in the initial mobile phase composition.[1]

• Inject the sample into the HPLC-MS system.

• Acquire the data.

• Identify and characterize wax esters based on their retention times, accurate mass measurements, and MS/MS fragmentation patterns.

Protocol 4: Separation of Wax Esters by Thin-Layer Chromatography (TLC)

This protocol is for the separation of lipid classes, including wax esters.[2][7]

Materials:

• Silica (B1680970) gel TLC plates

• Developing tank

• Developing solvent (e.g., hexane/diethyl ether/acetic acid 80:20:2, v/v/v)[7]

• Visualization reagent (e.g., 0.01% Primulin spray)[7]

• UV lamp

Procedure:

• Spot the lipid extract onto the TLC plate.

• Place the plate in a developing tank containing the developing solvent.

• Allow the solvent front to migrate near the top of the plate.

• Remove the plate and air dry.[7]

• Spray the plate with the visualization reagent and view under a UV lamp to identify the separated lipid classes. Wax esters will appear as a distinct band.

• For further analysis, the corresponding silica band can be scraped off and the wax esters can be eluted with a suitable solvent.

Visualizations

Caption: Workflow for wax ester analysis using HTGC-MS.

Caption: Overview of analytical pathways for sebum lipid analysis.

References

• 1. Comprehensive analysis of the major lipid classes in sebum by rapid resolution high-performance liquid chromatography and electrospray mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. walshmedicalmedia.com [walshmedicalmedia.com]
• 3. Characterization of wax esters, triglycerides, and free fatty acids of follicular casts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. High-temperature gas chromatography-mass spectrometry for skin surface lipids profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Comprehensive analysis of the major lipid classes in sebum by rapid resolution high-performance liquid chromatography and electrospray mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Sebum analysis of individuals with and without acne - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Sebum composition: a comparison of thin-layer chromatography and infrared reflectance spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Method for the determination of natural ester-type gum bases used as food additives via direct analysis of their constituent wax esters using high-temperature GC/MS - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Separation of Complex Lipid Mixtures

Prepared for: Researchers, scientists, and drug development professionals.

Introduction

Lipidomics, the large-scale study of lipids, is a rapidly growing field essential for understanding cellular processes and disease pathogenesis.[1] Lipids are not only fundamental building blocks of cellular membranes but also serve as critical energy storage molecules and signaling messengers.[2] Given the immense structural and physicochemical diversity of lipids, from nonpolar triglycerides to polar phospholipids (B1166683), their comprehensive extraction and separation from complex biological samples remain a significant analytical challenge.[3][4]

Mass spectrometry (MS) is the core analytical platform for lipid profiling due to its high sensitivity and specificity.[2][5] Effective separation techniques prior to MS analysis are crucial for reducing sample complexity, minimizing ion suppression, and enabling accurate identification and quantification of individual lipid species. This document provides detailed application notes and protocols for key lipid separation techniques, including liquid-liquid extraction, solid-phase extraction, thin-layer chromatography, and advanced chromatographic methods like LC-MS and SFC-MS.

A typical lipidomics workflow involves several critical stages, from sample handling to biological interpretation. Proper execution of each step is paramount for generating high-quality, reproducible data.

Section 1: Lipid Extraction from Biological Matrices

The primary goal of lipid extraction is to efficiently separate lipids from other cellular components like proteins and hydrophilic metabolites while preserving their chemical integrity.[6] The choice of method depends heavily on the sample type and the specific lipid classes of interest.

Liquid-Liquid Extraction (LLE)

LLE is the most common method for total lipid extraction, relying on the partitioning of lipids into an organic phase separate from an aqueous phase containing polar metabolites.[1][4]

A. Folch Method

The Folch method is a benchmark protocol that uses a chloroform (B151607)/methanol (B129727) mixture to extract a broad range of lipids from tissues.[6][7][8]

• Protocol: Folch Extraction for Tissue Samples

  • Homogenization: Homogenize the tissue sample (e.g., 1 gram) in 20 volumes (i.e., 20 mL) of a cold chloroform:methanol (2:1, v/v) mixture for at least 3 minutes.[6] This creates a single-phase solution with the sample's water content.

  • Phase Separation: Add 0.2 volumes (4 mL) of a saline solution (e.g., 0.9% NaCl) to the homogenate. Vortex the mixture thoroughly.[8]

  • Centrifugation: Centrifuge the mixture at low speed (e.g., 2000 x g) for 10 minutes to facilitate phase separation.

  • Collection: Three phases will be visible: an upper aqueous phase (methanol/water), a lower organic phase (chloroform) containing the lipids, and a solid disk of precipitated protein at the interface.[6]

  • Lipid Recovery: Carefully collect the lower organic phase using a glass Pasteur pipette. For quantitative recovery, it is advisable to wash the interface with a small amount of the chloroform/methanol/water (3:48:47) mixture.[6]

  • Drying: Evaporate the solvent from the collected organic phase under a gentle stream of nitrogen gas.

  • Reconstitution: Re-dissolve the dried lipid extract in a suitable solvent for subsequent analysis (e.g., chloroform/methanol 2:1).[6]

B. Bligh & Dyer (B&D) Method

The B&D method is a modification of the Folch method, suitable for samples with high water content and smaller sample sizes.[7][8][9]

• Protocol: Bligh & Dyer Extraction

  • Homogenization: To a sample containing 1 mL of water (e.g., biofluid or tissue homogenate), add 3.75 mL of a chloroform:methanol (1:2, v/v) mixture. Vortex vigorously for 10-15 minutes.[6]

  • Phase Separation: Add 1.25 mL of chloroform and mix for 1 minute. Then, add 1.25 mL of water and mix for another minute.[6]

  • Centrifugation: Centrifuge to separate the phases.

  • Collection: Collect the lower chloroform phase containing the lipids.[6]

  • Drying & Reconstitution: Proceed as described in the Folch method (steps 6-7).

Solid-Phase Extraction (SPE)

SPE is a valuable technique for fractionating complex lipid extracts into different classes based on polarity. It offers highly enriched samples but can be more laborious than LLE for broad lipidome analysis.[1] It is particularly useful for targeted lipidomics where specific classes are of interest.[4][7]

// Re-creating the path for polar lipids to be visually correct edge [color="#202124"]; loading -> elute_pl; } dot Figure 2: General workflow for solid-phase extraction (SPE) lipid fractionation.

• Protocol: General SPE for Lipid Class Fractionation

  • Column Choice: Select a normal-phase SPE cartridge (e.g., silica-based).

  • Conditioning: Condition the cartridge by washing with a nonpolar solvent (e.g., hexane).

  • Loading: Load the dried lipid extract, redissolved in a small volume of the initial nonpolar solvent.

  • Elution of Neutral Lipids: Elute neutral lipids (e.g., triacylglycerols, cholesterol esters) using a nonpolar solvent like hexane (B92381) or chloroform/isopropanol.

  • Elution of Polar Lipids: Elute more polar lipids (e.g., phospholipids) by increasing the solvent polarity, typically with a solvent mixture containing methanol.

  • Collection: Collect the different fractions and dry them under nitrogen before further analysis.

Section 2: Chromatographic Separation Techniques

Chromatography is essential for reducing the complexity of lipid extracts before they enter the mass spectrometer.

Thin-Layer Chromatography (TLC)

TLC is a simple, cost-effective method for separating lipids based on their polarity.[10][11] While often used for qualitative analysis, it can also be preparative, allowing for the recovery of separated lipid classes from the plate for subsequent MS analysis.[12]

• Protocol: 1D TLC for Neutral Lipid Separation

  • Plate Preparation: Use a silica (B1680970) gel-coated TLC plate.[10] With a soft pencil, gently draw an origin line about 2 cm from the bottom of the plate.[13]

  • Sample Spotting: Using a microcapillary tube, carefully spot 10-20 µL of the lipid extract and standards onto the origin line.[13][14] Ensure spots are small and concentrated. Allow the solvent to fully evaporate between applications.[10]

  • Chamber Equilibration: Prepare a developing chamber by adding the mobile phase (e.g., petroleum ether:diethyl ether:acetic acid at 80:20:1 v/v/v for neutral lipids) to a depth of about 1 cm.[10][13] Line the chamber with filter paper saturated with the solvent to ensure the chamber atmosphere is equilibrated. Close the lid and let it sit for at least 10 minutes.[10][13]

  • Development: Place the TLC plate vertically into the chamber, ensuring the origin line is above the solvent level.[12][14] Close the chamber and allow the solvent front to migrate up the plate.

  • Completion: When the solvent front reaches about 1 cm from the top of the plate, remove the plate and immediately mark the solvent front with a pencil.[13][14]

  • Visualization: Allow the plate to dry completely in a fume hood.[12] Visualize the separated lipid spots by placing the plate in a sealed chamber containing iodine crystals. The lipids will appear as yellow-brown spots.[12] Alternatively, spray with a reagent like 50% sulfuric acid and heat to char the lipids, which will appear as black spots.[13]

  • Analysis: Calculate the Retention Factor (Rf) for each spot: Rf = (distance traveled by compound) / (distance traveled by solvent front).[12] Identify unknown lipids by comparing their Rf values to those of the standards.

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS is the workhorse of modern lipidomics, offering high resolution and sensitivity.[15] The two most common modes are Reversed-Phase Liquid Chromatography (RPLC) and Hydrophilic Interaction Liquid Chromatography (HILIC).[16]

• Protocol: General RPLC-MS for Lipid Profiling

  • Column: C18 or C8 reversed-phase column (e.g., 100-150 mm length, 2.1 mm ID, <2 µm particle size).[15]

  • Mobile Phase A: Water with additives (e.g., 10 mM ammonium (B1175870) formate, 0.1% formic acid).

  • Mobile Phase B: Acetonitrile/Isopropanol (e.g., 50:50, v/v) with the same additives.

  • Gradient Elution: Start with a higher concentration of Mobile Phase A, and run a gradient to increase the percentage of Mobile Phase B over 20-30 minutes to elute lipids based on increasing hydrophobicity.

  • Flow Rate: 0.2-0.4 mL/min.

  • Column Temperature: 40-55 °C.[15]

  • MS Detection: Use an electrospray ionization (ESI) source, acquiring data in both positive and negative ion modes to cover a wide range of lipid classes.

• Protocol: General HILIC-MS for Lipid Class Separation

  • Column: Silica or other polar stationary phase column (e.g., BEH HILIC, 150 mm length, 2.1 mm ID, 1.7 µm particle size).[15]

  • Mobile Phase A: Acetonitrile.

  • Mobile Phase B: Water with additives (e.g., 10 mM ammonium acetate).

  • Gradient Elution: Start with a high concentration of Mobile Phase A (e.g., 95%) and run a gradient to increase the percentage of Mobile Phase B. This elutes lipids based on increasing headgroup polarity.

  • Flow Rate: 0.2-0.5 mL/min.

  • Column Temperature: 25-40 °C.[15]

  • MS Detection: ESI source, positive and negative ion modes.

Table 1: Quantitative Comparison of HILIC and RPLC for Human Plasma Lipids Data synthesized from a study comparing HILIC and RPLC for quantifying 191 lipids in NIST® SRM® 1950 human plasma.[16][17]

Feature	HILIC	RPLC	Notes
Separation Principle	Headgroup Polarity[16]	Acyl Chain Hydrophobicity[16]	HILIC groups lipids by class; RPLC separates within classes.[16]
Isomer Separation	Poor	Good	RPLC is capable of separating isomeric lipids within one class.[16]
Quantification	Comparable for most classes[17]	Comparable for most classes[17]	Both methods are suitable for accurate quantification of major phospholipid classes.[16]
Matrix Effects	Potentially lower due to co-elution of internal standards with their respective classes.[16]	Potentially higher as internal standards may elute far from all species in their class.[16]	This is a key consideration for accurate quantification.
Observed Discrepancy	Potential overestimation of highly unsaturated Phosphatidylcholines (PC).[16][17]	Concentrations align better with consensus values for unsaturated PCs.[17]	Requires careful calibration for certain lipid species.

Supercritical Fluid Chromatography (SFC)

SFC is a powerful technique that uses a supercritical fluid (typically CO2) as the mobile phase.[18] It offers several advantages over LC, including higher speed, reduced organic solvent consumption, and unique selectivity, making it highly suitable for separating both nonpolar and polar lipids.[15][19][20]

• Protocol: SFC-MS for Broad Lipid Profiling

  • Column: Various stationary phases can be used, such as C18, cyano (CN), or silica, depending on the desired selectivity.[19]

  • Mobile Phase A: Supercritical CO2.

  • Mobile Phase B (Modifier): Methanol with additives (e.g., ammonium acetate).[19][21]

  • Gradient Elution: A gradient is run by increasing the percentage of the methanol modifier.

  • Flow Rate: 1.5-2.0 mL/min.[19]

  • Backpressure Regulator: Maintained at ~130 bar.[19]

  • Column Temperature: 40-60 °C.[19]

  • MS Detection: ESI source with a make-up flow of methanol/additive to assist ionization.

Table 2: Quantitative Comparison of SFC vs. LC for Triglyceride (TG) Analysis Data synthesized from an Agilent application note comparing SFC and LC for human liver extracts.[19]

Parameter	SFC (C18 Method)	LC (RPLC Method)	Advantage
Total Run Time	13 minutes	38 minutes	SFC is ~3x faster.[19]
TG Elution Window	5 minutes	35 minutes	SFC provides much faster elution and better peak compression.[19]
Resolution	Excellent	Good	SFC can readily separate TGs by both carbon number and degree of saturation.[19]
Solvent Consumption	Low (primarily CO2)	High (organic solvents)	SFC is more environmentally friendly.[18]

Section 3: Application in Signaling Pathways

The accurate separation and quantification of specific lipid species are critical for studying cellular signaling, as many lipids act as second messengers. The PI3K/Akt pathway is a prime example, where the phosphorylation of phosphatidylinositol 4,5-bisphosphate (PIP2) to phosphatidylinositol 3,4,5-trisphosphate (PIP3) is a key activation step.[22][23]

Analysis of changes in PIP2 and PIP3 levels requires highly sensitive and specific methods. HILIC is particularly well-suited for this, as it can separate phospholipids based on the number of phosphate (B84403) groups, allowing for the quantification of these critical signaling lipids.

References

• 1. Lipidomics from sample preparation to data analysis: a primer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Lipidomics from sample preparation to data analysis: a primer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Exploring the Lipidome: Current Lipid Extraction Techniques for Mass Spectrometry Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. aquaculture.ugent.be [aquaculture.ugent.be]
• 7. Advances in Lipid Extraction Methods—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. tandfonline.com [tandfonline.com]
• 9. studysmarter.co.uk [studysmarter.co.uk]
• 10. Thin Layer Chromatography (TLC) for the Separation of Lipids [rockedu.rockefeller.edu]
• 11. Thin-Layer Chromatography of Phospholipids - PMC [pmc.ncbi.nlm.nih.gov]
• 12. BISC 429 [sfu.ca]
• 13. hbmahesh.weebly.com [hbmahesh.weebly.com]
• 14. m.youtube.com [m.youtube.com]
• 15. Comprehensive analysis of lipids in biological systems by liquid chromatography-mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Evaluation of lipid quantification accuracy using HILIC and RPLC MS on the example of NIST® SRM® 1950 metabolites in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Evaluation of lipid quantification accuracy using HILIC and RPLC MS on the example of NIST® SRM® 1950 metabolites in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. pubs.acs.org [pubs.acs.org]
• 19. agilent.com [agilent.com]
• 20. academic.oup.com [academic.oup.com]
• 21. mdpi.com [mdpi.com]
• 22. cusabio.com [cusabio.com]
• 23. Lipid and Protein Co-Regulation of PI3K Effectors Akt and Itk in Lymphocytes - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Overcoming Linoleyl palmitoleate instability and oxidation during storage.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the challenges of linoleyl palmitoleate (B1233929) instability and oxidation during storage and experimentation.

Frequently Asked Questions (FAQs)

Q1: What is linoleyl palmitoleate and why is its stability a concern?

A1: Linoleyl palmitoleate is a wax ester, an ester of linoleyl alcohol and palmitoleic acid. Its instability is a significant concern due to the presence of multiple double bonds in both the fatty alcohol (linoleyl) and fatty acid (palmitoleate) moieties. These unsaturated sites are highly susceptible to oxidation, a chemical degradation process that can alter the molecule's structure, efficacy, and safety profile in research and pharmaceutical applications.

Q2: What are the primary drivers of linoleyl palmitoleate degradation during storage?

A2: The primary drivers of degradation are factors that promote lipid oxidation. This process is typically a free-radical chain reaction.[1] Key instigators include:

• Oxygen: The presence of atmospheric oxygen is the main requirement for oxidation.

• Temperature: Higher temperatures accelerate the rate of oxidative reactions.[2]

• Light: UV and visible light can provide the energy to initiate the formation of free radicals.

• Presence of Metal Ions: Transition metals like iron and copper can catalyze the decomposition of lipid hydroperoxides, accelerating the oxidation process.

Q3: How can I visually detect if my linoleyl palmitoleate sample has degraded?

A3: While visual inspection is not a definitive measure of purity, some signs may indicate degradation. These can include a change in color (e.g., yellowing), an increase in viscosity, or the development of a rancid odor. However, significant oxidation can occur before these signs are apparent. Therefore, analytical testing is crucial for an accurate assessment of stability.

Q4: What are the recommended storage conditions for linoleyl palmitoleate?

A4: To minimize degradation, linoleyl palmitoleate should be stored at low temperatures, typically -20°C or below, in a dark environment.[3] It is also highly recommended to store it under an inert atmosphere, such as argon or nitrogen, to displace oxygen.[3][4][5][6] The container should be tightly sealed with a Teflon-lined cap to prevent oxygen ingress and leaching of impurities.[3]

Q5: Which antioxidants are suitable for stabilizing linoleyl palmitoleate?

A5: Both natural and synthetic antioxidants can be effective.

• Tocopherols (Vitamin E): A common natural antioxidant that is effective in quenching free radicals.[7]

• Butylated Hydroxytoluene (BHT): A synthetic antioxidant that is also widely used and has been shown to be effective in preventing lipid oxidation.[7][8] The choice and concentration of antioxidant may depend on the specific application and regulatory requirements. It's often beneficial to conduct a small-scale stability study to determine the most effective antioxidant and concentration for your formulation.

Troubleshooting Guide

Problem/Observation	Potential Cause(s)	Recommended Action(s)
Unexpected experimental results or loss of biological activity.	Oxidation of linoleyl palmitoleate leading to the formation of degradation products with altered chemical properties.	1. Verify the purity of your linoleyl palmitoleate sample using analytical methods such as Peroxide Value (PV) or TBARS assay. 2. If oxidation is confirmed, discard the old sample and obtain a fresh, properly stored batch. 3. Review your experimental protocol to identify any steps where the sample is exposed to high temperatures, light, or oxygen for extended periods.
Increase in the Peroxide Value (PV) of the sample over time.	The sample is undergoing primary oxidation, leading to the formation of hydroperoxides.	1. Confirm that the sample is stored at ≤ -20°C in the dark. 2. Ensure the container is properly sealed and the headspace has been flushed with an inert gas (argon or nitrogen).[3][4] 3. Consider adding an appropriate antioxidant (e.g., tocopherol or BHT) to a fresh sample to inhibit further oxidation.
A rancid or off-odor is detected from the sample.	Secondary oxidation has occurred, leading to the formation of volatile aldehydes and ketones.	1. The sample is significantly degraded and should be discarded. 2. Review storage procedures immediately. This level of degradation suggests a major failure in storage conditions (e.g., prolonged exposure to room temperature and air). 3. Implement stricter handling protocols, such as working with the material under an inert gas stream.
Inconsistent results between different aliquots of the same batch.	Improper aliquoting and storage of individual samples. Once the main container is opened, subsequent aliquots are exposed to oxygen.	1. When the main container is opened, immediately aliquot the desired amounts into smaller, appropriate-sized vials. 2. Flush the headspace of each new aliquot with argon or nitrogen before sealing and storing at ≤ -20°C.[3] This minimizes the repeated exposure of the bulk material to air.

Quantitative Data on Lipid Oxidation Markers

The following table summarizes typical changes in key lipid oxidation markers during storage under different conditions. The values are illustrative and can vary depending on the specific lipid and conditions.

Storage Condition	Time	Peroxide Value (meq/kg)	TBARS (nmol MDA/mg)	p-Anisidine Value
-20°C, Dark, Inert Gas	0 months	< 1.0	< 0.1	< 0.5
6 months	< 2.0	< 0.2	< 1.0
12 months	< 3.0	< 0.3	< 1.5
4°C, Dark, Air	0 months	< 1.0	< 0.1	< 0.5
6 months	10 - 20	0.5 - 1.5	5 - 10
12 months	> 30	> 2.0	> 15
25°C, Light, Air	0 months	< 1.0	< 0.1	< 0.5
1 month	> 50	> 3.0	> 20

Experimental Protocols

Peroxide Value (PV) Determination (Iodometric Titration)

This method measures the primary products of lipid oxidation (hydroperoxides).

Materials:

• Linoleyl palmitoleate sample

• Acetic acid-chloroform solution (3:2 v/v)

• Saturated potassium iodide (KI) solution

• 0.01 N Sodium thiosulfate (B1220275) (Na₂S₂O₃) solution

• 1% Starch indicator solution

• Deionized water

Procedure:

• Accurately weigh approximately 5 g of the linoleyl palmitoleate sample into a 250 mL Erlenmeyer flask.

• Add 30 mL of the acetic acid-chloroform solution and swirl to dissolve the sample.

• Add 0.5 mL of saturated KI solution.

• Stopper the flask, swirl for 1 minute, and store in the dark for exactly 5 minutes.

• Add 30 mL of deionized water and shake vigorously.

• Titrate the liberated iodine with 0.01 N sodium thiosulfate solution, shaking continuously, until the yellow iodine color almost disappears.

• Add 0.5 mL of 1% starch indicator solution. The solution will turn blue.

• Continue the titration until the blue color disappears.

• Record the volume of sodium thiosulfate solution used.

• Perform a blank determination under the same conditions without the sample.

Calculation: Peroxide Value (meq/kg) = [(S - B) x N x 1000] / W

• S = Volume of titrant for the sample (mL)

• B = Volume of titrant for the blank (mL)

• N = Normality of the sodium thiosulfate solution

• W = Weight of the sample (g)

Thiobarbituric Acid Reactive Substances (TBARS) Assay

This assay measures malondialdehyde (MDA), a secondary product of lipid oxidation.

Materials:

• Linoleyl palmitoleate sample

• Thiobarbituric acid (TBA) reagent (0.375% w/v TBA in 0.25 M HCl)

• Trichloroacetic acid (TCA) solution (15% w/v)

• Butylated hydroxytoluene (BHT) solution (4% in ethanol)

• MDA standard solution

Procedure:

• Weigh an appropriate amount of the linoleyl palmitoleate sample into a test tube.

• Add 50 µL of BHT solution to prevent further oxidation during the assay.

• Add 2 mL of TCA solution and vortex thoroughly.

• Add 2 mL of TBA reagent and vortex again.

• Incubate the mixture in a boiling water bath for 15 minutes.

• Cool the tubes to room temperature and centrifuge at 3000 rpm for 15 minutes.

• Measure the absorbance of the supernatant at 532 nm.

• Prepare a standard curve using MDA standard solutions.

Calculation: Calculate the concentration of MDA in the sample by comparing its absorbance to the standard curve. The results are typically expressed as nmol of MDA per mg of the sample.

Visualizations

Caption: Free radical chain reaction of lipid oxidation.

Caption: Troubleshooting workflow for linoleyl palmitoleate degradation.

Caption: Mechanism of action for chain-breaking antioxidants.

References

• 1. mdpi.com [mdpi.com]
• 2. Peroxide Value Method [protocols.io]
• 3. avantiresearch.com [avantiresearch.com]
• 4. goedomega3.com [goedomega3.com]
• 5. researchgate.net [researchgate.net]
• 6. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 7. researchgate.net [researchgate.net]
• 8. idosi.org [idosi.org]

Improving the resolution of Linoleyl palmitoleate in reverse-phase HPLC.

Welcome to the technical support center for the chromatographic analysis of Linoleyl Palmitoleate. This resource provides in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to help researchers, scientists, and drug development professionals improve the resolution of this wax ester in reverse-phase high-performance liquid chromatography (RP-HPLC).

Frequently Asked Questions (FAQs)

Q1: What is Linoleyl Palmitoleate and what makes its separation challenging?

A1: Linoleyl Palmitoleate is a wax ester, which is an ester of a fatty acid and a fatty alcohol. Specifically, it combines palmitoleic acid and linoleyl alcohol. Its chemical formula is C34H62O2.[1] The primary challenge in its separation stems from its high hydrophobicity and the potential presence of structurally similar isomers, which can have very similar retention times in reverse-phase HPLC, making them difficult to resolve.[2]

Q2: What is a recommended starting mobile phase for analyzing Linoleyl Palmitoleate?

A2: For non-polar lipids like wax esters, a non-aqueous reversed-phase (NARP) approach is often successful. A good starting point is a gradient elution using a mixture of acetonitrile (B52724) and a stronger, less polar solvent like isopropanol (B130326) or methanol (B129727).[3][4] For instance, a gradient starting with a higher concentration of acetonitrile and gradually increasing the proportion of isopropanol can effectively elute highly non-polar compounds.

Q3: Which type of HPLC column is best suited for Linoleyl Palmitoleate resolution?

A3: A C18 column is the most common choice for reversed-phase separation of lipids and is a suitable starting point.[5][6] For potentially challenging separations involving isomers, columns with higher carbon loads or specialized phases like C30 may offer enhanced selectivity. Using columns with smaller particle sizes (e.g., sub-2 µm for UHPLC) can also significantly increase efficiency and improve resolution.[7]

Q4: How does column temperature affect the separation of lipids?

A4: Temperature plays a crucial role in lipid chromatography as it affects both the physical properties of the lipids and their affinity for the stationary phase.[3] Increasing the column temperature generally decreases the viscosity of the mobile phase, which can lead to sharper peaks and shorter retention times.[7] For complex lipid mixtures, optimizing the temperature is a key step to achieving baseline separation.[7]

Q5: What causes peak tailing and how can I prevent it for lipid analyses?

A5: Peak tailing is often caused by unwanted secondary interactions between the analyte and the stationary phase, such as interactions with ionized silanol (B1196071) groups on silica-based columns.[8][9] Other causes include column contamination, the creation of a void at the column inlet, or extra-column band broadening.[10] To prevent tailing, use modern, end-capped columns, employ a guard column to protect the analytical column from matrix components, and ensure the mobile phase has an appropriate pH, even for neutral molecules, to maintain a consistent column surface chemistry.[9][10]

Troubleshooting Guides

This section addresses specific experimental issues in a problem-and-solution format.

Problem: Poor Resolution or Co-elution with Other Lipids

Your chromatogram shows peaks that are not fully separated from the Linoleyl Palmitoleate peak, indicated by a resolution value (Rs) of less than 1.5.

Possible Causes & Solutions:

• Suboptimal Mobile Phase Selectivity: The current mobile phase composition may not be providing enough difference in retention between your analyte and co-eluting species.

  • Solution 1: Change Organic Modifier: If you are using acetonitrile, try switching to methanol or using a ternary mixture (e.g., acetonitrile/methanol/water). Different organic modifiers alter the selectivity of the separation.[2][11]

  • Solution 2: Optimize Gradient: Adjust the gradient slope. A shallower gradient provides more time for separation and can significantly improve the resolution of closely eluting compounds.[12][13]

• Insufficient Column Efficiency: The column may not have enough theoretical plates to separate the compounds.

  • Solution 1: Decrease Particle Size: Use a column with a smaller particle size to increase the number of theoretical plates and achieve sharper peaks.[7]

  • Solution 2: Increase Column Length: A longer column provides more surface area for interaction, which increases efficiency and can improve resolution.[2]

• Inappropriate Stationary Phase: The column chemistry may not be ideal for this specific separation.

  • Solution: Test Different Stationary Phases: While C18 is standard, consider a phenyl-hexyl or a C30 phase. Phenyl-hexyl columns can offer alternative selectivity through π-π interactions, which may be beneficial for separating molecules with double bonds.[2]

Problem: Symmetrical Peak Broadening

The Linoleyl Palmitoleate peak is wider than expected, leading to decreased sensitivity and poor resolution from adjacent peaks.

Possible Causes & Solutions:

• Extra-Column Volume: Excessive volume in the tubing and connections between the injector, column, and detector can cause peaks to broaden.

  • Solution: Minimize Tubing: Use shorter tubing with a narrower internal diameter (e.g., 0.005") to connect the system components.[4][9]

• Volume Overload: Injecting too large a sample volume can lead to broad peaks.[14]

  • Solution: Reduce Injection Volume: Try injecting a smaller volume of your sample to see if the peak shape improves.[4][14]

• Incompatible Injection Solvent: If the sample is dissolved in a solvent much stronger than the initial mobile phase, it can cause peak distortion.[4]

  • Solution: Match Solvents: Dissolve the sample in the initial mobile phase or a weaker solvent whenever possible.

Problem: Asymmetrical Peak Tailing

The peak for Linoleyl Palmitoleate has a "tail," where the back half of the peak is wider than the front half. This can compromise the accuracy of integration and reduce resolution.

Possible Causes & Solutions:

• Column Contamination: Accumulation of strongly retained matrix components on the column frit or packing material is a common cause of tailing that affects all analytes.[14]

  • Solution 1: Use a Guard Column: A guard column acts as a disposable filter, protecting the more expensive analytical column from contaminants.[10] Replace it regularly.

  • Solution 2: Flush the Column: If contamination is suspected, flush the column with a strong solvent like isopropanol to remove adsorbed materials.[4]

• Secondary Silanol Interactions: Residual, un-capped silanol groups on the silica (B1680970) packing can interact with analytes, causing tailing.[8][9]

  • Solution: Use an End-Capped Column: Modern, high-purity, end-capped columns are designed to minimize silanol activity.[9]

• Column Bed Deterioration: A void or channel may have formed at the head of the column, often due to pressure shocks. This can cause tailing for all peaks.[10]

  • Solution: Replace the Column: Once a significant void has formed, the column typically needs to be replaced.[14]

Experimental Protocols

Protocol 1: Mobile Phase Optimization for Wax Esters

This protocol outlines a systematic approach to developing a mobile phase gradient for separating Linoleyl Palmitoleate.

• Select Solvents:

  • Solvent A: Acetonitrile

  • Solvent B: Isopropanol

• Initial Scouting Gradient:

  • Run a fast linear gradient from 50% B to 100% B over 10 minutes.

  • This will help determine the approximate concentration of Solvent B needed to elute the analyte.

• Gradient Refinement:

  • Based on the scouting run, design a shallower gradient around the elution point. For example, if the peak eluted at 80% B, try a gradient from 70% B to 90% B over 20 minutes.

  • The goal is to achieve a retention factor (k') between 2 and 10 for optimal resolution.[11]

• Evaluate and Adjust:

  • Assess the resolution between Linoleyl Palmitoleate and any adjacent peaks.

  • If resolution is still insufficient, consider replacing Acetonitrile with Methanol and repeat the process to see how the change in selectivity affects the separation.[13]

Protocol 2: Troubleshooting Column and System Issues

This protocol provides steps to diagnose if poor resolution is caused by the column or the HPLC system itself.

• Check for Contamination: If peak tailing or high backpressure is observed, especially after multiple sample injections, suspect contamination.[14]

  • Replace the guard column if one is installed. If the problem is resolved, the issue was contamination of the guard.[8]

  • If no guard is present, disconnect the column and flush it in the reverse direction with a strong solvent (e.g., 100% isopropanol) to a waste container.

• Inspect for Leaks and Dead Volume:

  • Carefully examine all fittings for any signs of leaks, especially between the injector and the column.

  • Ensure that all tubing connections are made properly to avoid creating dead volume, which causes peak broadening.[10]

• Assess Column Health:

  • If the above steps do not resolve the issue, the column packing may be compromised.

  • Replace the analytical column with a new one of the same type. If peak shape and resolution are restored, the original column has reached the end of its usable life.[14]

Data Presentation

Table 1: Effects of Mobile Phase Parameters on Resolution

Parameter	Change	Expected Effect on Resolution	Rationale
Organic Modifier Ratio	Increase % of strong solvent (e.g., Isopropanol)	Decrease retention time; may decrease resolution if peaks are early-eluting.	Reduces analyte retention by making the mobile phase more non-polar.[11]
Gradient Slope	Make gradient shallower	Increase resolution.	Allows more time for the separation to occur on the column.[13]
Organic Modifier Type	Switch Acetonitrile to Methanol	Change in selectivity; may increase or decrease resolution.	Methanol and acetonitrile have different chemical properties that alter interactions with the analyte and stationary phase.[11]
Flow Rate	Decrease flow rate	May increase resolution.	Provides more time for analyte-stationary phase interactions, often increasing efficiency.[2]

Table 2: Effects of Column Parameters on Resolution

Parameter	Change	Expected Effect on Resolution	Rationale
Column Length	Increase length	Increase resolution.	Increases the number of theoretical plates (efficiency).[2]
Particle Size	Decrease particle size	Increase resolution.	Smaller particles lead to higher column efficiency and sharper peaks.[7]
Stationary Phase	Switch from C18 to Phenyl-Hexyl	Change in selectivity; may improve resolution.	Introduces different separation mechanisms (e.g., π-π interactions).[2]
Column Temperature	Increase temperature	May increase resolution.	Reduces mobile phase viscosity, leading to better mass transfer and sharper peaks.[7]

Visualizations

Caption: Troubleshooting workflow for improving HPLC resolution.

Caption: Analyte interaction in a reverse-phase HPLC system.

References

• 1. larodan.com [larodan.com]
• 2. pharmaguru.co [pharmaguru.co]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Comparing the simultaneous determination of cis- and trans-palmitoleic acid in fish oil using HPLC and GC - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. waters.com [waters.com]
• 9. chromtech.com [chromtech.com]
• 10. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. drawellanalytical.com [drawellanalytical.com]
• 13. Mobile Phase Optimization: A Critical Factor in HPLC | Phenomenex [phenomenex.com]
• 14. [3]Troubleshooting HPLC- Tailing Peaks [restek.com]

Optimizing reaction conditions for the chemical synthesis of Linoleyl palmitoleate.

Welcome to the technical support center for the chemical synthesis of linoleyl palmitoleate (B1233929). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to optimize your experimental outcomes.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of linoleyl palmitoleate.

Problem	Potential Cause(s)	Suggested Solution(s)
Low Yield of Linoleyl Palmitoleate	Incomplete Reaction: The reaction may not have reached equilibrium or completion.	- Increase Reaction Time: Extend the duration of the reaction to allow for greater conversion of reactants to product.[1][2] - Optimize Temperature: Adjust the temperature. While higher temperatures can increase reaction rates, they can also lead to side reactions or catalyst degradation. An optimal temperature range is often between 40°C and 60°C for enzymatic catalysis.[1][2][3][4] - Increase Catalyst Concentration: A higher concentration of the catalyst (e.g., lipase (B570770) or chemical catalyst) can accelerate the reaction.[4][5]
Sub-optimal Molar Ratio of Reactants: An inappropriate ratio of linoleyl alcohol to palmitoleic acid can limit the formation of the desired ester.	- Adjust Molar Ratio: Experiment with different molar ratios of linoleyl alcohol to palmitoleic acid. A common starting point is a 1:1 ratio, but an excess of one reactant (e.g., 3:1 alcohol to acid) can shift the equilibrium towards the product.[1][3][6]
Catalyst Inactivity: The catalyst may be denatured, poisoned, or simply not effective for this specific reaction.	- Enzymatic Catalyst (Lipase): Ensure the lipase is from a reputable source and has been stored correctly. Consider screening different lipases (e.g., from Candida antarctica, Rhizomucor miehei) to find the most effective one.[2][7] - Chemical Catalyst: If using a chemical catalyst like an acid resin (e.g., Amberlyst 15), ensure it is properly activated and not contaminated.[6]
Presence of Water: Water can hydrolyze the ester product, shifting the equilibrium back towards the reactants.[8]	- Use a Dehydrating Agent: Add molecular sieves to the reaction mixture to remove water as it is formed.[9] - Azeotropic Distillation: If using a suitable solvent, employ a Dean-Stark apparatus to remove water azeotropically.
Presence of Impurities in the Final Product	Side Reactions: Undesirable reactions may be occurring, leading to byproducts.	- Lower Reaction Temperature: High temperatures can promote side reactions.[10] - Optimize Catalyst: A more selective catalyst may reduce the formation of byproducts.
Incomplete Separation/Purification: The purification method may not be effectively removing unreacted starting materials or byproducts.	- Improve Purification Method: Utilize techniques such as column chromatography, distillation, or crystallization for more effective purification.[11]
Degradation of Reactants or Product: Unsaturated fatty acids and alcohols can be prone to oxidation.	- Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation. - Antioxidants: Consider adding a small amount of a suitable antioxidant.
Difficulty in Monitoring Reaction Progress	Inadequate Analytical Method: The chosen method for tracking the reaction may not be sensitive or specific enough.	- Utilize Appropriate Analytical Techniques: Thin-Layer Chromatography (TLC) can be a quick and effective way to monitor the disappearance of starting materials and the appearance of the product. Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) can provide more quantitative data.[5]

Frequently Asked Questions (FAQs)

Q1: What are the key parameters to optimize for the synthesis of linoleyl palmitoleate?

A1: The primary parameters to optimize are reaction temperature, reaction time, the molar ratio of linoleyl alcohol to palmitoleic acid, and the type and concentration of the catalyst.[1][3][4] The choice of solvent (or a solvent-free system) also plays a crucial role.[1][7]

Q2: What type of catalyst is best for this synthesis?

A2: Both enzymatic and chemical catalysts can be used. Immobilized lipases, such as Novozym 435 (from Candida antarctica) and Lipozyme RM IM (from Rhizomucor miehei), are frequently used for wax ester synthesis due to their high selectivity and mild reaction conditions.[2][3][7] Acidic ion-exchange resins like Amberlyst 15 are effective chemical catalysts.[6] The choice depends on factors such as desired reaction conditions, cost, and catalyst reusability.

Q3: Should I use a solvent for the reaction?

A3: The reaction can be carried out in a solvent-free system, which is often preferred for green chemistry principles.[7][12] However, using a non-polar organic solvent like hexane (B92381) can help to solubilize the reactants and may improve the reaction rate.[1] The choice of solvent can also influence enzyme activity.[1]

Q4: How can I purify the synthesized linoleyl palmitoleate?

A4: Common purification techniques include column chromatography on silica (B1680970) gel, molecular distillation, and crystallization at low temperatures.[11] The choice of method will depend on the scale of the reaction and the desired purity of the final product.

Q5: How can I confirm the identity and purity of my final product?

A5: The identity of linoleyl palmitoleate can be confirmed using spectroscopic methods such as Nuclear Magnetic Resonance (NMR) and Fourier-Transform Infrared (FTIR) spectroscopy. The purity can be assessed by Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC).[5]

Experimental Protocols

General Protocol for Lipase-Catalyzed Synthesis of Linoleyl Palmitoleate

• Reactant Preparation: Accurately weigh palmitoleic acid and linoleyl alcohol in a desired molar ratio (e.g., 1:1 or 1:3) and add them to a reaction vessel.

• Catalyst Addition: Add the immobilized lipase (e.g., 5-10% by weight of the total substrates).[4]

• Reaction Setup: If using a solvent, add it to the reaction vessel. The system should be equipped with a stirrer and temperature control.

• Reaction Conditions: Heat the mixture to the desired temperature (e.g., 50°C) with constant stirring.[3][4] Allow the reaction to proceed for a specified time (e.g., 5-24 hours).[1][2]

• Monitoring: Periodically take small aliquots from the reaction mixture to monitor the progress by TLC or GC.

• Catalyst Removal: After the reaction is complete, separate the immobilized lipase from the product mixture by filtration. The lipase can often be washed and reused.

• Purification: Purify the crude product using column chromatography or another suitable method to isolate the pure linoleyl palmitoleate.

Visualizations

Experimental Workflow for Linoleyl Palmitoleate Synthesis

Caption: A flowchart of the key steps in the synthesis and purification of linoleyl palmitoleate.

Logical Relationship of Optimization Parameters

Caption: Interrelated factors influencing the outcome of the esterification reaction.

References

• 1. researchgate.net [researchgate.net]
• 2. US20060149086A1 - Production of wax esters - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. psasir.upm.edu.my [psasir.upm.edu.my]
• 5. scribd.com [scribd.com]
• 6. nec.psd.ku.ac.th [nec.psd.ku.ac.th]
• 7. The production of wax esters in transgenic plants: towards a sustainable source of bio-lubricants - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Derivatization of Fatty acids to FAMEs [sigmaaldrich.com]
• 9. researchgate.net [researchgate.net]
• 10. scispace.com [scispace.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Preventing Degradation of Linoleyl Palmitoleate in Cell Culture Media

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals prevent the degradation of linoleyl palmitoleate (B1233929) in cell culture media. The information provided is based on established principles of handling unsaturated fatty acids and lipids in aqueous environments.

Frequently Asked Questions (FAQs)

Q1: What is linoleyl palmitoleate and why is it used in cell culture?

Linoleyl palmitoleate is an ester formed from linoleic acid and palmitoleic acid. In cell culture, lipids like linoleyl palmitoleate can serve as a source of essential fatty acids, support cell membrane integrity, and provide energy. Supplementing media with specific lipids is often crucial in serum-free or chemically defined media to ensure optimal cell growth and productivity.[]

Q2: What are the primary causes of linoleyl palmitoleate degradation in cell culture media?

The degradation of linoleyl palmitoleate in cell culture media is primarily due to:

• Lipid Peroxidation: The linoleyl component of the molecule is a polyunsaturated fatty acid, making it highly susceptible to oxidation by reactive oxygen species (ROS) present in the cell culture environment. This process can be initiated by factors such as light exposure and the presence of transition metal ions.[2][3]

• Hydrolysis: The ester bond linking linoleic acid and palmitoleic acid can be hydrolyzed, breaking the molecule into its constituent fatty acids. This can be influenced by pH and the presence of enzymes.

Q3: What are the signs of linoleyl palmitoleate degradation in my cell culture?

Signs of degradation may include:

• Decreased cell viability or proliferation.

• Visible precipitation or changes in the appearance of the media.

• Inconsistent experimental results.

• An increase in cytotoxic byproducts of lipid peroxidation.

Q4: How can I prevent the degradation of linoleyl palmitoleate?

Several strategies can be employed to prevent degradation:

• Use of Antioxidants: Supplementing the media with antioxidants can inhibit lipid peroxidation.[3][4]

• Complexation with Bovine Serum Albumin (BSA): BSA can bind to lipids, increasing their solubility and protecting them from oxidation.[5][6]

• Proper Storage and Handling: Protecting the media from light and heat is crucial. It is also recommended to prepare fresh media containing linoleyl palmitoleate for each experiment.[7]

• Use of Chelating Agents: Chelating agents can sequester transition metal ions that catalyze lipid peroxidation.

• Preparation of Concentrated Stock Solutions: Dissolving linoleyl palmitoleate in an organic solvent to create a concentrated stock solution that is diluted into the media immediately before use can minimize its time in the aqueous environment.[5][6]

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Decreased cell viability after adding linoleyl palmitoleate.	Degradation of linoleyl palmitoleate leading to cytotoxic byproducts.	1. Add antioxidants such as Vitamin E (α-tocopherol) and/or Vitamin C (ascorbic acid) to the media.2. Prepare a fresh stock solution of linoleyl palmitoleate complexed with fatty acid-free BSA.3. Ensure the final concentration of any organic solvent used to dissolve the lipid is not toxic to the cells (e.g., ethanol (B145695) <0.1%).[6]
Precipitate forms in the media after adding linoleyl palmitoleate.	Poor solubility of the lipid in the aqueous media.	1. Complex the linoleyl palmitoleate with fatty acid-free BSA before adding it to the media.2. Prepare a concentrated stock solution in ethanol or DMSO and add it to the media with vigorous mixing. Ensure the final solvent concentration is low.[5][6]
Inconsistent experimental results between batches of media.	Variable degradation of linoleyl palmitoleate due to differences in media preparation, storage, or handling.	1. Standardize the protocol for media preparation, including the addition of linoleyl palmitoleate and any stabilizing agents.2. Prepare single-use aliquots of media to avoid repeated warming and cooling.3. Store media protected from light and at the recommended temperature.
Media color changes or becomes cloudy over time.	Lipid peroxidation and formation of insoluble byproducts.	1. Add antioxidants to the media.2. Store the media in the dark at 2-8°C for short-term use or frozen for long-term storage.3. Use the media containing linoleyl palmitoleate as fresh as possible.

Quantitative Data Summary

Table 1: Recommended Antioxidant Concentrations

Antioxidant	Recommended Concentration Range	Notes
Vitamin E (α-tocopherol)	1 - 10 µM	A potent lipid-soluble antioxidant that can protect cell membranes from peroxidation.[8]
Vitamin C (ascorbic acid)	50 - 200 µM	A water-soluble antioxidant that can regenerate Vitamin E.[4]
Lipoic Acid	1 - 10 µM	A powerful antioxidant that can chelate metal ions.[3]

Table 2: Optimal Storage Conditions for Media Containing Linoleyl Palmitoleate

Storage Duration	Temperature	Light Conditions	Special Handling
Short-term (< 2 weeks)	2-8°C	Dark (wrap container in foil)	Use promptly after preparation.
Long-term (> 2 weeks)	-20°C or lower	Dark	Aliquot into single-use volumes to avoid freeze-thaw cycles.[7]

Experimental Protocols

Protocol 1: Preparation of a Linoleyl Palmitoleate-BSA Complex

This protocol describes how to prepare a stock solution of linoleyl palmitoleate complexed with fatty acid-free bovine serum albumin (BSA) to improve its solubility and stability in cell culture media.

Materials:

• Linoleyl palmitoleate

• Fatty acid-free BSA

• Ethanol (200 proof)

• Sterile phosphate-buffered saline (PBS) or cell culture medium

• Sterile filtration unit (0.22 µm)

Procedure:

• Prepare a BSA Solution: Dissolve fatty acid-free BSA in sterile PBS or serum-free medium to a final concentration of 10% (w/v). Gently mix to avoid frothing. Warm the solution to 37°C to aid dissolution.

• Prepare a Linoleyl Palmitoleate Stock Solution: Dissolve linoleyl palmitoleate in ethanol to create a concentrated stock solution (e.g., 100 mM).

• Complexation: While gently vortexing the 10% BSA solution, slowly add the linoleyl palmitoleate stock solution to achieve the desired molar ratio (e.g., 2:1 to 4:1 linoleyl palmitoleate to BSA).

• Incubation: Incubate the mixture at 37°C for 30-60 minutes with gentle agitation to allow for complex formation.

• Sterilization: Sterilize the final linoleyl palmitoleate-BSA complex solution by passing it through a 0.22 µm filter.

• Storage: Store the complexed stock solution at -20°C in single-use aliquots.

Protocol 2: Assessment of Lipid Peroxidation using the Thiobarbituric Acid Reactive Substances (TBARS) Assay

This protocol provides a general method to quantify malondialdehyde (MDA), a byproduct of lipid peroxidation, in cell culture media.

Materials:

• Cell culture medium sample

• Thiobarbituric acid (TBA)

• Trichloroacetic acid (TCA)

• Butylated hydroxytoluene (BHT)

• MDA standard solution

• Spectrophotometer or plate reader

Procedure:

• Sample Preparation: Collect a sample of the cell culture medium. To prevent further oxidation during the assay, add BHT to a final concentration of 0.01%.

• Acid Precipitation: Add an equal volume of 20% TCA to the media sample to precipitate proteins. Centrifuge at 3000 x g for 10 minutes.

• Reaction with TBA: Transfer the supernatant to a new tube and add an equal volume of 0.67% TBA.

• Incubation: Heat the mixture at 95°C for 30 minutes. A pink color will develop in the presence of MDA.

• Measurement: Cool the samples to room temperature and measure the absorbance at 532 nm.

• Quantification: Determine the concentration of MDA in the samples by comparing the absorbance to a standard curve generated with a known concentration of MDA.

Visualizations

References

• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Anti-oxidative vitamins prevent lipid-peroxidation and apoptosis in corneal endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Preparation of fatty acid solutions exerts significant impact on experimental outcomes in cell culture models of lipotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cell Culture Models of Fatty Acid Overload: Problems and Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Antioxidant or Apoptosis Inhibitor Supplementation in Culture Media Improves Post-Thaw Recovery of Murine Spermatogonial Stem Cells - PMC [pmc.ncbi.nlm.nih.gov]

Enhancing the delivery of Linoleyl palmitoleate through the skin barrier.

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides detailed troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during experiments aimed at enhancing the delivery of Linoleyl Palmitoleate and other lipophilic compounds through the skin barrier.

Frequently Asked Questions (FAQs)

Q1: What is Linoleyl Palmitoleate and why is its transdermal delivery challenging?

Linoleyl Palmitoleate is a wax ester, a type of lipid. Its delivery across the skin is challenging primarily due to the formidable barrier function of the outermost layer of the epidermis, the stratum corneum (SC). The SC is composed of tightly packed, anucleated cells (corneocytes) embedded in a lipid-rich intercellular matrix, which is highly effective at preventing the penetration of foreign substances, especially large, lipophilic molecules.[1][2][3] While the lipophilic nature of Linoleyl Palmitoleate allows it to interact with the lipid matrix of the SC, its molecular size and the highly organized structure of the SC lipids can limit its passive diffusion.[3][4]

Q2: What are the primary strategies to enhance the skin penetration of lipophilic compounds like Linoleyl Palmitoleate?

There are three main approaches to overcoming the skin barrier:

• Chemical Penetration Enhancers (CPEs): These are compounds that reversibly disrupt the highly ordered structure of the stratum corneum, increasing its permeability.[1][5] They can work by fluidizing the lipid bilayers or interacting with intracellular proteins.[6][7] Examples include fatty acids (e.g., oleic acid), alcohols (e.g., ethanol), glycols (e.g., propylene (B89431) glycol), and terpenes.[1][6][8]

• Lipid-Based Nanocarriers: Encapsulating Linoleyl Palmitoleate in nanocarriers such as liposomes, solid lipid nanoparticles (SLNs), or nanostructured lipid carriers (NLCs) can enhance its delivery.[1][9] These carriers can protect the compound from degradation, improve its solubility, facilitate its transport into the skin layers, and provide sustained release.[1]

• Physical Enhancement Techniques: These methods use energy to temporarily disrupt the skin barrier. Examples include iontophoresis (using a low-level electrical current), sonophoresis (using ultrasound), and microneedles, which create microscopic channels in the skin.[1][6]

Q3: How do I choose the right in vitro skin model for my permeation studies?

The choice of skin model is critical for obtaining reliable and reproducible data.[10]

• Human Skin: Excised human skin is considered the gold standard for in vitro permeation tests (IVPT) as it most accurately reflects in vivo conditions.[11]

• Animal Skin: Porcine (pig) skin is often used as a substitute for human skin due to its similar morphological and physiological properties.[12] Rodent skin is also used but is generally more permeable than human skin.

• Synthetic Membranes: These offer high reproducibility and are useful for initial formulation screening, but they do not fully mimic the complex biological barrier of the skin.[10][13]

• Human Skin Equivalents (HSEs): These are 3D-cultured skin models that can be used as an alternative to animal testing.[10][11]

Troubleshooting Guide

Problem 1: My Linoleyl Palmitoleate formulation shows very low or no permeation in the Franz diffusion cell assay.

Potential Cause	Troubleshooting Step	Explanation
Formulation Issues	Optimize the vehicle/carrier system.	The formulation must balance solubilizing the lipophilic compound with promoting its partitioning from the vehicle into the stratum corneum.[14][15] Consider incorporating a chemical penetration enhancer.
High Stratum Corneum Resistance	Pre-treat the skin with a penetration enhancer or use a more advanced delivery system.	The highly ordered lipid structure of the SC may be impeding diffusion. Enhancers like fatty acids or terpenes can disrupt this structure.[8][16] Encapsulation in nanocarriers can also facilitate entry.[1]
Inadequate "Sink" Conditions	Check the solubility of Linoleyl Palmitoleate in the receptor fluid.	The receptor fluid must be able to solubilize the compound as it permeates the skin to maintain a concentration gradient, which is the driving force for diffusion.[17] For lipophilic compounds, adding solvents like ethanol (B145695) or surfactants to the buffer may be necessary.[13]
Experimental Setup Error	Ensure no air bubbles are trapped under the skin membrane.	Air bubbles can block the diffusion pathway between the skin and the receptor fluid, leading to artificially low permeation results.[13][18] Also, confirm the system is properly sealed to prevent leaks.[13]
Incorrect Temperature	Verify the temperature of the Franz cell system.	Skin permeation studies are typically conducted with the skin surface at 32°C to mimic physiological conditions.[11][13] Temperature affects both lipid fluidity and diffusion kinetics.

Problem 2: The results from my in vitro permeation study are highly variable between replicates.

Potential Cause	Troubleshooting Step	Explanation
Inconsistent Skin Samples	Use skin from the same donor and anatomical site. Increase the number of replicates.	Skin properties (e.g., thickness, lipid content) can vary significantly between donors and even across different body areas of the same donor, impacting permeation.[19]
Inconsistent Formulation Application	Apply a consistent and uniform amount of the formulation to the skin surface for each cell.	The amount of formulation applied can affect the concentration gradient and release kinetics. Use a positive displacement pipette for viscous formulations.[13]
Inconsistent Sampling	Ensure precise timing and volume replacement during sampling.	Withdraw the exact sample volume at each time point and replace it with the same volume of fresh, pre-warmed receptor fluid to maintain a constant volume and sink conditions.[12][13]
Formulation Instability	Check the stability of your formulation over the experiment's duration.	Phase separation, crystallization of the active ingredient, or degradation can alter the thermodynamic activity of the compound, leading to inconsistent release and permeation.[14][20]

Data on Chemical Penetration Enhancers

The following table summarizes illustrative data on the enhancement effect of various chemical penetration enhancers on different drug molecules. While data for Linoleyl Palmitoleate is not specifically available, these examples demonstrate the potential efficacy of these enhancers for lipophilic and other compounds. The Enhancement Ratio (ER) or Enhancement Factor (EF) is the factor by which the drug's flux is increased compared to a control formulation without the enhancer.

Enhancer	Drug	Model	Enhancement Ratio (ER) / Factor (EF)
Limonene	5-Fluorouracil	Human Skin	4-fold[8]
Limonene	Haloperidol	Human Skin	26-fold[8]
Terpenes (general)	Lipophilic Drugs	Various	1.06 to 256.80-fold[16]
Transcutol (20%)	Alfuzosin HCl	Rat Skin	3.94-fold[7]
Tween-20 (2%)	Alfuzosin HCl	Rat Skin	3.85-fold[7]
Lauric Acid (15%)	Aminophylline	Shed Snake Skin	4.38 ± 0.03[21]
Ethanol (60%)	Aminophylline	Shed Snake Skin	5.94 ± 0.65[21]

Experimental Protocols

Key Experiment: In Vitro Permeation Test (IVPT) using Franz Diffusion Cells

This protocol describes the standard procedure for assessing the transdermal permeation of a formulation.

1. Preparation of Materials:

• Franz Diffusion Cells: Clean and assemble the donor and receptor chambers.[18]

• Receptor Solution: Prepare a receptor solution that ensures sink conditions. For lipophilic compounds like Linoleyl Palmitoleate, a phosphate-buffered saline (PBS) solution containing a solubilizing agent (e.g., 20% ethanol) is often required.[12][13] Degas the solution to prevent bubble formation.[13]

• Skin Membrane: Procure full-thickness or split-thickness skin (e.g., human or porcine).[12][17] Carefully excise subcutaneous fat and tissue. Precondition the membrane in the receptor solution before mounting.[13]

2. Experimental Setup:

• Fill the receptor chamber with the degassed receptor solution, ensuring no air bubbles are present. Place a small magnetic stir bar in the chamber.[13][18]

• Mount the prepared skin membrane between the donor and receptor chambers, with the stratum corneum side facing the donor chamber.[12]

• Clamp the chambers together securely to create a leak-proof seal.[13]

• Connect the Franz cells to a circulating water bath to maintain a constant temperature, typically 32°C at the skin surface.[11][13] Allow the system to equilibrate.

3. Dosing and Sampling:

• Apply a precise, uniform amount of the Linoleyl Palmitoleate formulation to the surface of the skin in the donor chamber.[13]

• Cover the donor chamber to prevent evaporation.[13]

• At predetermined time intervals (e.g., 0, 1, 2, 4, 6, 8, 24 hours), withdraw a small aliquot (e.g., 200 µL) of the receptor solution from the sampling arm.[12]

• Immediately replace the withdrawn volume with an equal amount of fresh, pre-warmed receptor solution.[12][13]

4. Sample Analysis:

• Analyze the collected samples for the concentration of Linoleyl Palmitoleate using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[12][22]

• Calculate the cumulative amount of the compound permeated per unit area (µg/cm²) and plot this against time.

• The steady-state flux (Jss) can be determined from the slope of the linear portion of the curve.

Visualizations

Experimental and Logical Workflows

Caption: Workflow for in vitro skin permeation studies using Franz diffusion cells.

Caption: Overview of passive and active methods for enhancing skin delivery.

Signaling and Permeation Pathway

Caption: Action of chemical enhancers on the stratum corneum lipid matrix.

References

• 1. Current Advances in Lipid Nanosystems Intended for Topical and Transdermal Drug Delivery Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Enhancing Permeation of Drug Molecules Across the Skin via Delivery in Nanocarriers: Novel Strategies for Effective Transdermal Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Prodrug Strategies for Enhancing the Percutaneous Absorption of Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Enhancement strategies for transdermal drug delivery systems: current trends and applications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Effect of Chemical Enhancers in Transdermal Permeation of Alfuzosin Hydrochloride - PMC [pmc.ncbi.nlm.nih.gov]
• 8. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 9. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 10. Optimizing In Vitro Skin Permeation Studies to Obtain Meaningful Data in Topical and Transdermal Drug Delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. cronfa.swan.ac.uk [cronfa.swan.ac.uk]
• 12. 2.7.1. Permeation Studies Using Franz Diffusion Cells [bio-protocol.org]
• 13. alterlab.co.id [alterlab.co.id]
• 14. chemicalsknowledgehub.com [chemicalsknowledgehub.com]
• 15. univarsolutions.com [univarsolutions.com]
• 16. Effect of Terpenes on the Enhancement of Skin Permeation of Lipophilic Drugs: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 17. In-Vitro Permeation Studies - Pharmaceutical Technology [pharmaceutical-technology.com]
• 18. norlab.com [norlab.com]
• 19. Design of in vitro skin permeation studies according to the EMA guideline on quality of transdermal patches - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. blog.groupeparima.com [blog.groupeparima.com]
• 21. Effects of Various Penetration Enhancers on Penetration of Aminophylline Through Shed Snake Skin - PMC [pmc.ncbi.nlm.nih.gov]
• 22. cdnmedia.eurofins.com [cdnmedia.eurofins.com]

Minimizing isomer formation during Linoleyl palmitoleate synthesis.

Welcome to the technical support center for the synthesis of linoleyl palmitoleate (B1233929). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on minimizing isomer formation and troubleshooting common issues during the synthesis process.

Frequently Asked Questions (FAQs)

Q1: What are the primary types of isomers that can form during the synthesis of linoleyl palmitoleate?

A1: During the synthesis of linoleyl palmitoleate, which involves the esterification of linoleic acid (a polyunsaturated fatty acid) and palmitoleyl alcohol (a monounsaturated fatty alcohol), several types of isomers can form. The most common are:

• Geometric (cis/trans) isomers: The double bonds in both linoleic acid and palmitoleic acid are naturally in the cis configuration. However, exposure to high temperatures or certain catalysts can cause isomerization to the more stable trans form.

• Positional isomers: The double bonds in linoleic acid can migrate along the carbon chain, leading to a mixture of conjugated and non-conjugated linoleic acid isomers.

Q2: Why is it crucial to minimize isomer formation?

A2: The biological activity and physical properties of linoleyl palmitoleate are highly dependent on its specific isomeric structure. The naturally occurring cis isomers have different physiological effects compared to their trans counterparts. For pharmaceutical and research applications, a well-defined and pure isomeric form is essential for reproducible and reliable results.

Q3: Which synthesis method is recommended to minimize isomer formation?

A3: Enzymatic synthesis using lipases is the preferred method for minimizing isomer formation.[1] Lipases operate under mild reaction conditions, such as lower temperatures, which significantly reduces the risk of isomerization of polyunsaturated fatty acids.[1] In contrast, traditional chemical synthesis often requires high temperatures and harsh catalysts, which can promote the formation of unwanted isomers.

Q4: What are the key reaction parameters to control during enzymatic synthesis?

A4: To minimize isomer formation and maximize yield, the following parameters should be carefully controlled:

• Enzyme Selection: Use a lipase (B570770) with high specificity for the esterification reaction. Immobilized lipases, such as those from Candida antarctica (e.g., Novozym 435) or Rhizomucor miehei (e.g., Lipozyme RM IM), are often preferred due to their stability and reusability.[2]

• Temperature: Maintain a low to moderate reaction temperature, typically in the range of 30-60°C. Higher temperatures can increase the rate of isomerization.

• Solvent: The choice of solvent can influence enzyme activity and selectivity. Hydrophobic solvents are generally preferred for lipase-catalyzed esterification.

• Water Activity (aw): The amount of water in the reaction system is critical. A low water activity is generally required to favor the synthesis reaction over hydrolysis, but a certain amount of water is necessary to maintain the enzyme's catalytic activity.[3][4][5][6][7]

• Substrate Molar Ratio: An optimized molar ratio of linoleic acid to palmitoleyl alcohol is important for driving the reaction towards product formation.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
High levels of trans-isomers detected in the final product.	1. Reaction temperature is too high. 2. Use of an inappropriate catalyst in chemical synthesis. 3. Prolonged reaction time at elevated temperatures.	1. For enzymatic synthesis, reduce the temperature to a range of 30-50°C. 2. Switch to an enzymatic synthesis method using a specific lipase. 3. Optimize the reaction time to achieve a high conversion rate without unnecessary exposure to heat.
Presence of conjugated linoleic acid isomers.	Double bond migration may have occurred due to acidic conditions or high temperatures.	1. Ensure the reaction medium is neutral or slightly basic if using a chemical method. 2. Employ enzymatic synthesis at a controlled, lower temperature.
Low yield of linoleyl palmitoleate.	1. Suboptimal enzyme activity. 2. Inappropriate water activity in the reaction medium. 3. Unfavorable substrate molar ratio. 4. Product inhibition of the enzyme.	1. Choose a more suitable lipase or increase the enzyme loading. 2. Optimize the water activity of the system. This can be achieved by adding a specific amount of water or using salt hydrates to control the humidity of the reaction environment.[3][4] 3. Experiment with different molar ratios of linoleic acid to palmitoleyl alcohol. 4. Consider a continuous process or in-situ product removal to overcome inhibition.
Difficulty in separating isomers during purification.	The isomers have very similar physical properties, making separation by standard chromatography challenging.	1. Utilize specialized chromatography techniques such as silver ion-high performance liquid chromatography (Ag+-HPLC). 2. Employ a highly polar capillary column (e.g., a cyano-phase) for gas chromatography (GC) analysis, which can improve the separation of geometric isomers.

Experimental Protocols

Protocol 1: Enzymatic Synthesis of Linoleyl Palmitoleate

This protocol provides a general method for the enzymatic synthesis of linoleyl palmitoleate using an immobilized lipase.

Materials:

• Linoleic acid (high purity, >99%)

• Palmitoleyl alcohol (high purity, >99%)

• Immobilized lipase (e.g., Novozym 435)

• Anhydrous hexane (B92381) (or other suitable hydrophobic solvent)

• Molecular sieves (3Å, activated)

• Reaction vessel with temperature control and magnetic stirring

Procedure:

• Substrate Preparation: In a clean, dry reaction vessel, dissolve linoleic acid and palmitoleyl alcohol in anhydrous hexane. A typical starting molar ratio is 1:1, but this can be optimized.

• Water Activity Control: Add activated molecular sieves to the reaction mixture to maintain a low water activity, which favors the esterification reaction.

• Enzyme Addition: Add the immobilized lipase to the reaction mixture. The amount of enzyme will depend on its activity and should be optimized for the desired reaction rate. A typical starting point is 5-10% (w/w) of the total substrate weight.

• Reaction: Seal the reaction vessel and incubate at a controlled temperature (e.g., 40°C) with constant stirring for a specified period (e.g., 24-48 hours).

• Monitoring the Reaction: Periodically take small aliquots from the reaction mixture to monitor the progress of the reaction by a suitable analytical method such as thin-layer chromatography (TLC) or gas chromatography (GC).

• Enzyme Removal: Once the reaction has reached the desired conversion, stop the stirring and allow the immobilized enzyme to settle. Decant or filter the reaction mixture to remove the enzyme. The enzyme can often be washed and reused.

• Solvent Removal: Remove the solvent from the reaction mixture under reduced pressure using a rotary evaporator.

• Purification: Purify the crude linoleyl palmitoleate using column chromatography on silica (B1680970) gel to remove any unreacted starting materials.

Protocol 2: Analysis of Linoleyl Palmitoleate Isomers by GC-MS

This protocol outlines a method for the analysis of linoleyl palmitoleate and its potential isomers using gas chromatography-mass spectrometry (GC-MS).

Instrumentation and Columns:

• Gas chromatograph coupled to a mass spectrometer (GC-MS).

• A highly polar capillary column, such as a cyanopropyl-based column (e.g., DB-23 or similar), is recommended for the separation of fatty acid methyl ester isomers and can be adapted for wax ester isomer separation.

Sample Preparation:

• If the sample is from the reaction mixture, it may need to be derivatized to improve volatility and chromatographic separation. However, for wax esters, direct analysis is often possible.

• Dilute a small amount of the purified linoleyl palmitoleate in a suitable solvent (e.g., hexane) to an appropriate concentration for GC-MS analysis.

GC-MS Conditions (Example):

• Injector Temperature: 250°C

• Oven Temperature Program: Start at a lower temperature (e.g., 150°C), hold for a few minutes, then ramp up to a higher temperature (e.g., 320°C) at a controlled rate (e.g., 3-5°C/min).[8]

• Carrier Gas: Helium at a constant flow rate.

• MS Detector: Operate in scan mode to identify the molecular ions and fragmentation patterns of the different isomers. Single-ion monitoring (SIM) can be used for quantification of known isomers.[8]

Data Analysis:

• Identify the linoleyl palmitoleate peak based on its retention time and mass spectrum.

• Look for the presence of other peaks with the same molecular weight but different retention times, which may indicate the presence of isomers.

• The mass spectra of different isomers may show subtle differences in their fragmentation patterns, which can aid in their identification.

Visualizations

Caption: Workflow for the enzymatic synthesis of linoleyl palmitoleate.

Caption: Troubleshooting logic for isomer formation.

References

• 1. The production of wax esters in transgenic plants: towards a sustainable source of bio-lubricants - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Water activity dependence of lipases in non-aqueous biocatalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. real.mtak.hu [real.mtak.hu]
• 5. Water activity and substrate concentration effects on lipase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. agritrop.cirad.fr [agritrop.cirad.fr]
• 7. researchgate.net [researchgate.net]
• 8. Chemical and physical analyses of wax ester properties - PMC [pmc.ncbi.nlm.nih.gov]

Addressing matrix effects in the quantification of Linoleyl palmitoleate in biological samples.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing matrix effects during the quantification of linoleyl palmitoleate (B1233929) in biological samples.

Frequently Asked Questions (FAQs)

Q1: What is the "matrix effect" and how does it affect the quantification of linoleyl palmitoleate?

A1: The matrix effect is the alteration of an analyte's ionization efficiency by co-eluting, undetected components from the sample matrix.[1][2] In the context of liquid chromatography-mass spectrometry (LC-MS) analysis of linoleyl palmitoleate, these interfering components can either suppress or enhance its signal, leading to inaccurate and imprecise quantification.[3][4][5] Common sources of matrix effects in biological samples like plasma or serum include phospholipids, salts, and proteins.[3]

Q2: How can I determine if my linoleyl palmitoleate quantification is impacted by matrix effects?

A2: Two primary methods are used to assess matrix effects:

• Post-Extraction Spike Method: This is a quantitative approach where the signal response of linoleyl palmitoleate in a neat solvent is compared to its response when spiked into a blank matrix sample after extraction.[1][2] The percentage difference in the signal indicates the extent of the matrix effect.[1][4]

• Post-Column Infusion Method: This is a qualitative method used to identify chromatographic regions where matrix effects occur.[1][6] A constant flow of a linoleyl palmitoleate standard is infused into the mass spectrometer while a blank, extracted matrix sample is injected. Any signal suppression or enhancement indicates the presence of interfering components at that retention time.[1]

Q3: What are the most effective strategies to minimize or eliminate matrix effects?

A3: A multi-pronged approach is often necessary:

• Sample Preparation: The most effective way to combat matrix effects is to remove interfering components before analysis.[7] Techniques like liquid-liquid extraction (LLE), solid-phase extraction (SPE), and protein precipitation are commonly employed.[7]

• Chromatographic Optimization: Modifying the LC method to separate linoleyl palmitoleate from matrix components can significantly reduce interference.[1][2]

• Sample Dilution: Diluting the sample can reduce the concentration of interfering matrix components, but this is only feasible if the linoleyl palmitoleate concentration remains above the instrument's limit of detection.[1][6]

• Stable Isotope Dilution (SID): Using a stable isotope-labeled internal standard (SIL-IS) for linoleyl palmitoleate is considered the gold standard for correcting matrix effects.[1][8] The SIL-IS co-elutes with the analyte and experiences the same ionization suppression or enhancement, allowing for accurate correction.[8]

Q4: When should I use a stable isotope-labeled internal standard (SIL-IS)?

A4: A SIL-IS is highly recommended for all quantitative bioanalytical methods, especially when high accuracy and precision are required.[8][9] It is the most reliable way to compensate for matrix effects and variability in sample preparation.[1][8]

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Poor reproducibility of linoleyl palmitoleate quantification	Significant and variable matrix effects between samples.	1. Assess Matrix Effect: Use the post-extraction spike method with multiple lots of blank matrix to quantify the variability of the matrix effect. 2. Improve Sample Cleanup: Optimize your LLE or SPE protocol to better remove interfering substances like phospholipids. 3. Implement Stable Isotope Dilution: If not already in use, incorporate a stable isotope-labeled linoleyl palmitoleate internal standard.[8]
Low signal intensity or poor sensitivity for linoleyl palmitoleate	Ion suppression due to co-eluting matrix components.	1. Identify Suppression Zones: Use the post-column infusion method to determine if the analyte is eluting in a region of ion suppression.[1] 2. Modify Chromatography: Adjust the mobile phase gradient or change the analytical column to shift the retention time of linoleyl palmitoleate away from the suppression zone.[2] 3. Enhance Sample Preparation: Employ a more rigorous sample cleanup method, such as HybridSPE-Phospholipid, to specifically target and remove phospholipids.
Inconsistent results between different batches of samples	Lot-to-lot variability in the biological matrix.	1. Evaluate Different Matrix Lots: During method development, test at least six different lots of the biological matrix to assess the consistency of the matrix effect.[3] 2. Utilize Matrix-Matched Calibrators: Prepare calibration standards in the same biological matrix as the samples to compensate for consistent matrix effects. 3. Employ a Robust Internal Standard: A stable isotope-labeled internal standard is crucial for correcting variability across different sample lots.[8]
High signal intensity and over-quantification	Ion enhancement caused by co-eluting compounds.	1. Confirm Enhancement: Use the post-extraction spike method to confirm and quantify the degree of signal enhancement. 2. Improve Chromatographic Separation: As with ion suppression, optimize the LC method to separate the analyte from the enhancing components. 3. Refine Sample Preparation: Re-evaluate the sample preparation method to remove the compounds causing ion enhancement.

Experimental Protocols

Protocol 1: Assessment of Matrix Effect using the Post-Extraction Spike Method

• Prepare three sets of samples:

  • Set A (Neat Standard): Spike the linoleyl palmitoleate standard into the final analysis solvent at a known concentration (e.g., low, medium, and high QC levels).

  • Set B (Blank Matrix Extract): Process a blank biological sample (e.g., plasma, serum) through your entire sample preparation workflow.

  • Set C (Post-Spiked Matrix): Spike the linoleyl palmitoleate standard into the extracted blank matrix from Set B to the same final concentrations as Set A.[2]

• Analyze all three sets by LC-MS.

• Calculate the Matrix Factor (MF):

  • MF = (Peak Area in Set C) / (Peak Area in Set A)

  • An MF < 1 indicates ion suppression.

  • An MF > 1 indicates ion enhancement.

  • The goal is an MF as close to 1 as possible.

Protocol 2: Lipid Extraction using Liquid-Liquid Extraction (LLE)

This protocol is a common method for extracting lipids like linoleyl palmitoleate from plasma or serum.

• Sample Preparation: To 100 µL of plasma or serum, add 5 µL of the stable isotope-labeled internal standard solution.

• Protein Precipitation and Extraction: Add 295 µL of acetonitrile (B52724) containing 1% formic acid.[10]

• Vortex: Mix the sample vigorously for 1 minute.

• Centrifugation: Centrifuge the sample to pellet the precipitated proteins.

• Collection: Transfer the supernatant to a clean tube for LC-MS/MS analysis.[10]

Quantitative Data Summary

The following table summarizes the expected performance of different analytical approaches for the quantification of lipids in biological matrices, highlighting the impact of matrix effect correction strategies.

Method	Internal Standard	Expected Accuracy (%)	Expected Precision (%RSD)	Notes
External Calibration	None	50-200%	>30%	Highly susceptible to matrix effects, leading to poor accuracy and precision.
Matrix-Matched Calibration	None	85-115%	<20%	Can compensate for consistent matrix effects but not for sample-to-sample variability.
Stable Isotope Dilution (SID)	Stable Isotope-Labeled Linoleyl Palmitoleate	90-110%	<15%	Considered the gold standard for correcting matrix effects, providing the highest accuracy and precision.[8]

Visualizations

Caption: A workflow for identifying and mitigating matrix effects in quantitative bioanalysis.

Caption: A decision tree for troubleshooting inconsistent quantitative results.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. benchchem.com [benchchem.com]
• 3. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. What is matrix effect and how is it quantified? [sciex.com]
• 5. bataviabiosciences.com [bataviabiosciences.com]
• 6. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. benchchem.com [benchchem.com]
• 9. Stable-isotope dilution LC–MS for quantitative biomarker analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. lcms.cz [lcms.cz]

Technical Support Center: Optimizing Wax Ester Extraction from Tissue Samples

Welcome to the technical support center for improving the extraction efficiency of wax esters from tissue samples. This resource is designed for researchers, scientists, and drug development professionals to provide clear and actionable guidance on common challenges encountered during the extraction process. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to help you optimize your laboratory workflow.

Troubleshooting Guides

This section addresses specific issues that may arise during the extraction of wax esters from tissue samples.

Problem	Potential Cause	Recommended Solution
Low Wax Ester Yield	Incomplete cell lysis and tissue disruption.	Ensure thorough homogenization of the tissue sample. Consider using mechanical methods (e.g., bead beating, rotor-stator homogenizer) in conjunction with chemical lysis. For tough tissues, pre-freezing in liquid nitrogen followed by grinding can be effective.
Inappropriate solvent selection for the specific wax esters.	The polarity of the solvent system is critical. A mixture of a polar solvent (to disrupt protein-lipid complexes) and a non-polar solvent (to dissolve neutral lipids like wax esters) is often desirable.[1] Common choices include chloroform (B151607)/methanol (B129727) mixtures.[2][3]
Insufficient solvent-to-sample ratio.	For samples with high lipid content (>2%), a higher proportion of solvent is necessary for efficient extraction.[1] The Folch method, for instance, uses a larger solvent volume compared to the Bligh and Dyer method.[1]
Inefficient phase separation.	Ensure the final ratio of chloroform, methanol, and aqueous phase (e.g., saline solution) is correct to achieve proper phase separation. For the Folch method, the recommended ratio is close to 8:4:3.[2]
Lipid degradation by endogenous enzymes.	Lipase activity can lead to the breakdown of wax esters.[1] To inactivate lipases, consider a preliminary extraction or boiling with isopropanol (B130326) before proceeding with the main extraction.[1] Adding an antioxidant like butylated hydroxytoluene (BHT) to the extraction solvents can prevent lipid oxidation.[1]
Co-extraction of Contaminants (e.g., pigments, polar lipids)	Use of a solvent system that is too polar.	Optimize the polarity of your solvent system. A less polar solvent might be more selective for wax esters. Alternatively, a post-extraction purification step is recommended.
Presence of non-lipid contaminants in the extract.	A "Folch wash" with a salt solution (e.g., 0.9% NaCl) can help remove non-lipid contaminants from the organic phase.[2]
Incomplete removal of non-lipid components.	Solid-phase extraction (SPE) can be a highly effective method for isolating wax esters from other lipid classes and contaminants.[4][5][6][7]
Inconsistent or Irreproducible Results	Variability in tissue sample handling and storage.	Standardize sample collection, snap-freezing, and storage procedures to minimize enzymatic degradation. Avoid repeated freeze-thaw cycles.
Impurities or degradation of extraction solvents.	Use high-purity, fresh solvents.[8] Chloroform, for example, can decompose in the presence of light and oxygen to form phosgene, which can react with lipids.[8] Store solvents appropriately and use stabilizers when necessary.[8]
Incomplete solvent evaporation.	Ensure complete removal of the extraction solvent before downstream analysis, as residual solvent can interfere with quantification. Use a gentle stream of nitrogen gas for evaporation.
Difficulty with Downstream Analysis (e.g., chromatography, mass spectrometry)	Presence of interfering compounds from the extraction process.	Incorporate a purification step after the initial extraction. Solid-phase extraction (SPE) is a robust technique to clean up the sample and isolate the wax ester fraction.[4][5][6][7]
Low concentration of wax esters in the final extract.	Concentrate the sample after extraction. This can be achieved by evaporating the solvent under a stream of nitrogen.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent system for extracting wax esters from animal tissue?

A1: The optimal solvent system depends on the specific tissue and the nature of the wax esters. However, a biphasic solvent system containing chloroform and methanol is the most widely used and effective for total lipid extraction, including wax esters. The two most common methods are the Folch method (chloroform:methanol, 2:1 v/v) and the Bligh and Dyer method (chloroform:methanol, 1:2, then adjusted to 2:1 v/v with water).[3] For tissues with high water content, the Bligh and Dyer method is often preferred. For tissues with higher lipid content, the Folch method with its larger solvent volume may provide better yields.[1]

Q2: How can I improve the purity of my wax ester extract?

A2: To improve purity, a post-extraction purification step is highly recommended. Solid-phase extraction (SPE) is a very effective technique for this purpose.[4][5][6][7] Using a silica (B1680970) gel column, you can separate wax esters from more polar lipids (like phospholipids) and more non-polar lipids. The choice of elution solvents is key to achieving a clean separation. For instance, wax esters can be eluted with a non-polar solvent like heptane (B126788), while other lipid classes are retained on the column.[5][6][7]

Q3: What are the advantages of using Supercritical Fluid Extraction (SFE) for wax esters?

A3: Supercritical fluid extraction (SFE), most commonly using carbon dioxide (scCO2), offers several advantages over traditional solvent extraction. It is considered a "green" technology due to the use of a non-toxic, non-flammable, and inexpensive solvent (CO2).[9][10] SFE can provide high selectivity by tuning the temperature and pressure, allowing for the targeted extraction of specific lipid classes.[10] This can result in a cleaner extract with fewer contaminants. Additionally, the solvent is easily removed by depressurization, leaving a solvent-free product.[10]

Q4: My wax ester yields are consistently low. What are the most critical factors to check in my protocol?

A4: If you are experiencing consistently low yields, the most critical factors to investigate are:

• Tissue Homogenization: Inadequate disruption of the tissue is a primary cause of poor extraction efficiency. Ensure your homogenization method is sufficient to break down the cell structures and release the lipids.

• Solvent-to-Sample Ratio: Especially for lipid-rich tissues, using too little solvent will result in incomplete extraction.[1]

• Enzyme Inactivation: Endogenous lipases can rapidly degrade wax esters.[1] Pre-treating the sample with hot isopropanol can inactivate these enzymes and significantly improve your yield.[1]

• Phase Separation: In biphasic extractions, ensure you have complete phase separation and are collecting the correct (organic) phase.

Q5: Can I store my tissue samples before extraction? If so, what is the best way?

A5: Yes, you can store tissue samples, but it must be done properly to prevent degradation of lipids. The best practice is to snap-freeze the tissue in liquid nitrogen immediately after collection and then store it at -80°C. This minimizes enzymatic activity. Avoid slow freezing and repeated freeze-thaw cycles, as these can damage cell membranes and lead to lipid degradation.

Quantitative Data Summary

The following tables summarize quantitative data from various studies to provide a baseline for comparison of different extraction methods.

Table 1: Comparison of Solvent-Based Extraction Methods for Lipids

Method	Typical Solvent-to-Sample Ratio (v/w)	Key Advantages	Key Disadvantages	Reference
Folch	20:1 (Chloroform:Methanol 2:1)	High lipid recovery, especially for samples with >2% lipid content.	Time-consuming, uses a large volume of chlorinated solvent.	[1]
Bligh & Dyer	4:1 (Chloroform:Methanol 1:2, then adjusted)	Efficient for samples with <2% lipid content and high water content.	Lower lipid recovery for high-fat samples compared to Folch.	[1]
Hexane (B92381):Isopropanol	18:1 (Hexane:Isopropanol 3:2)	Less toxic than chloroform-based methods.	May have different selectivity for certain lipid classes.	[11]

Table 2: Supercritical CO2 Extraction Parameters for Waxes

Parameter	Typical Range	Effect on Extraction	Reference
Pressure	100 - 400 bar	Higher pressure generally increases the solvent density and solvating power, leading to higher yields.	[10]
Temperature	40 - 65 °C	Increasing temperature can decrease solvent density but increase the vapor pressure of the analytes, affecting selectivity.	[9][10]
CO2 Flow Rate	Variable	Affects the kinetics of the extraction process.	[12]

Experimental Protocols

Protocol 1: Modified Folch Method for Wax Ester Extraction

• Homogenization: Weigh 1 g of frozen tissue and homogenize it in 10 mL of cold methanol using a rotor-stator homogenizer.

• Solvent Addition: Add 20 mL of chloroform to the homogenate and continue homogenization for 2 minutes.

• Phase Separation: Add 7.5 mL of 0.9% NaCl solution to the mixture. Vortex thoroughly for 1 minute and then centrifuge at 2,000 x g for 10 minutes to separate the phases.

• Collection of Organic Phase: Carefully aspirate the upper aqueous phase and collect the lower organic (chloroform) phase containing the lipids.

• Re-extraction (Optional but Recommended): Re-extract the remaining solid material and the aqueous phase with another 10 mL of chloroform. Centrifuge and combine the organic phases.

• Washing: Wash the combined organic phase by adding 5 mL of a 1:1 mixture of methanol and 0.9% NaCl solution. Vortex and centrifuge. Discard the upper phase.

• Drying: Evaporate the chloroform from the final organic phase under a gentle stream of nitrogen gas.

• Storage: Resuspend the dried lipid extract in a small volume of chloroform or hexane and store at -20°C or -80°C under a nitrogen atmosphere.

Protocol 2: Solid-Phase Extraction (SPE) for Wax Ester Purification

This protocol is adapted from a method for isolating wax esters from marine oil and can be applied to tissue extracts.[5][6][7]

• Column Preparation: Use a silica gel SPE cartridge (e.g., 1 g). Condition the column by passing 10 mL of heptane through it.

• Sample Loading: Dissolve the dried lipid extract from Protocol 1 in a minimal volume of chloroform (e.g., 1 mL) and load it onto the conditioned SPE column.

• Elution of Neutral Lipids (Optional): If other neutral lipids need to be separated, they can be eluted first with a less polar solvent system.

• Elution of Wax Esters: Elute the wax esters from the column using approximately 50 mL of heptane.[5][6][7] The exact volume may need to be optimized for your specific sample and column.

• Elution of More Polar Lipids: More polar lipids will be retained on the column and can be eluted subsequently with more polar solvents (e.g., chloroform/methanol mixtures) if desired.

• Drying and Storage: Evaporate the heptane from the collected wax ester fraction under a stream of nitrogen gas. Resuspend the purified wax esters in an appropriate solvent for downstream analysis and store at -20°C or -80°C.

Visualizations

Caption: General workflow for wax ester extraction and purification.

Caption: Troubleshooting decision tree for low wax ester yield.

References

• 1. Advances in Lipid Extraction Methods—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. aocs.org [aocs.org]
• 3. tandfonline.com [tandfonline.com]
• 4. bhooc.com [bhooc.com]
• 5. A simple method to isolate fatty acids and fatty alcohols from wax esters in a wax-ester rich marine oil - PMC [pmc.ncbi.nlm.nih.gov]
• 6. nva.sikt.no [nva.sikt.no]
• 7. A simple method to isolate fatty acids and fatty alcohols from wax esters in a wax-ester rich marine oil | PLOS One [journals.plos.org]
• 8. avantiresearch.com [avantiresearch.com]
• 9. Economic Assessment of Supercritical CO2 Extraction of Waxes as Part of a Maize Stover Biorefinery | MDPI [mdpi.com]
• 10. Lipid Extracts Obtained by Supercritical Fluid Extraction and Their Application in Meat Products - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Prevention of Lipid Peroxidation in Research Samples

This guide provides researchers, scientists, and drug development professionals with strategies to prevent lipid peroxidation in research samples. It includes troubleshooting advice and frequently asked questions to address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is lipid peroxidation and why is it a concern for my research samples?

A1: Lipid peroxidation is a process where free radicals attack lipids, particularly polyunsaturated fatty acids in cell membranes, leading to oxidative degradation.[1] This process can compromise the integrity of your samples by damaging lipids and generating reactive byproducts that can modify other biomolecules like proteins and DNA.[1][2] Uncontrolled lipid peroxidation can lead to inaccurate experimental results and is implicated in various diseases.[1][3]

Q2: What are the primary strategies to prevent lipid peroxidation during sample handling and storage?

A2: The primary strategies involve minimizing exposure to pro-oxidant factors and using appropriate protective measures. This includes:

• Low Temperature: Process and store samples at low temperatures (on ice, at 4°C, or frozen at -80°C) to slow down chemical reactions.[2][4]

• Antioxidants: Add antioxidants to your samples or buffers to neutralize free radicals.[1]

• Chelating Agents: Use chelating agents like EDTA to bind transition metal ions that can catalyze lipid peroxidation.

• Inert Atmosphere: Minimize exposure to oxygen by working in an inert atmosphere (e.g., under nitrogen or argon gas) when possible.

• Light Protection: Store samples in amber tubes or in the dark to prevent photo-oxidation.[5]

• Avoid Freeze-Thaw Cycles: Repeated freezing and thawing of samples can disrupt cell membranes and increase the risk of lipid peroxidation.[6]

Q3: Which antioxidants are commonly used to prevent lipid peroxidation in research samples?

A3: Both natural and synthetic antioxidants are used. Common choices include:

• Butylated Hydroxytoluene (BHT): A synthetic antioxidant often added to lysis buffers to prevent further peroxidation during sample processing.[7]

• Vitamin E (α-tocopherol): A lipid-soluble antioxidant that is highly effective at protecting cell membranes from oxidation.[8]

• Vitamin C (Ascorbic Acid): A water-soluble antioxidant that can regenerate Vitamin E and neutralize aqueous free radicals.[8]

• Glutathione: An endogenous antioxidant that plays a crucial role in cellular defense against oxidative stress.[8]

Troubleshooting Guides

Issue 1: High background or inconsistent readings in my TBARS assay.

The Thiobarbituric Acid Reactive Substances (TBARS) assay is a widely used method to measure lipid peroxidation, but it is prone to artifacts.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Sample Matrix Interference	Complex biological samples can produce a non-linear baseline.[6] Run a sample blank for each sample to correct for background absorbance.[9]
Non-Specific Signal	The TBARS assay is not entirely specific for malondialdehyde (MDA), a key end-product of lipid peroxidation. Other aldehydes and biomolecules can react with TBA.[10] Consider a more specific assay like a direct MDA assay or a lipid hydroperoxide assay.
Inconsistent Reaction Conditions	The incubation time and temperature of the reaction with TBA are critical.[6] Ensure consistent heating at 95°C for 60 minutes for all samples.[1][11]
Sample Preparation and Storage	Improper handling can lead to artificial lipid peroxidation. Always prepare samples on ice and store them at -80°C.[2] Avoid repeated freeze-thaw cycles.[6]

Issue 2: My lipid peroxidation levels are unexpectedly low, even after inducing oxidative stress.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Presence of Antioxidants in Media	Cell culture media, particularly those containing fetal bovine serum (FBS), can contain antioxidants that interfere with the induction of lipid peroxidation.[6] Consider using a serum-free medium or reducing the serum concentration during the experiment.[6]
Insensitive Assay	The chosen assay may not be sensitive enough to detect small changes in lipid peroxidation.[6] Fluorescent probes like C11-BODIPY are generally more sensitive than colorimetric assays like TBARS.[6]
Cell Line Resistance	Not all cell lines are equally susceptible to induced lipid peroxidation.[6] Some cell lines may have robust antioxidant defense mechanisms. Ensure your chosen cell line is appropriate for your study.
Timing of Measurement	Lipid peroxidation is a dynamic process. The peak of lipid peroxidation may occur at a different time point than you are measuring. Perform a time-course experiment to determine the optimal time for measurement.

Experimental Protocols

Protocol 1: Thiobarbituric Acid Reactive Substances (TBARS) Assay

This protocol provides a general guideline for measuring lipid peroxidation by quantifying malondialdehyde (MDA).

Materials:

• Samples (e.g., plasma, tissue homogenate, cell lysate)

• Thiobarbituric Acid (TBA) solution

• Trichloroacetic acid (TCA)

• MDA standard

• Butylated hydroxytoluene (BHT)

• Microplate reader

Procedure:

• Sample Preparation: Homogenize tissue samples or lyse cells in a suitable buffer containing an antioxidant like BHT to prevent ex vivo lipid peroxidation.[7]

• Protein Precipitation: Add ice-cold TCA to your sample to precipitate proteins. Incubate on ice for 15 minutes.[12]

• Centrifugation: Centrifuge the samples to pellet the precipitated protein.[12]

• Reaction: Transfer the supernatant to a new tube and add TBA solution.[12]

• Incubation: Incubate the mixture at 95°C for 60 minutes to allow the formation of the MDA-TBA adduct.[1][11]

• Cooling: Cool the samples on ice for 10 minutes to stop the reaction.[11]

• Measurement: Measure the absorbance of the supernatant at 532 nm using a microplate reader.[11][13]

• Quantification: Calculate the MDA concentration in your samples by comparing the absorbance to a standard curve generated with known concentrations of MDA.

Protocol 2: Lipid Hydroperoxide (LPO) Assay

This assay directly measures lipid hydroperoxides, which are early markers of lipid peroxidation.

Materials:

• Samples (e.g., plasma, tissue homogenate, cell lysate)

• Chloroform and Methanol

• Ferrous sulfate (B86663) solution

• Ammonium thiocyanate (B1210189) solution

• Microplate reader

Procedure:

• Lipid Extraction: Extract lipids from your sample using a chloroform/methanol mixture.[14][15] This step also helps to remove interfering substances.[15]

• Reaction: The extracted lipid hydroperoxides react with ferrous ions (Fe2+) to produce ferric ions (Fe3+).[15]

• Chromogen Addition: The resulting ferric ions are detected using thiocyanate ion as a chromogen, which forms a colored complex.[15]

• Measurement: Measure the absorbance of the colored product at the appropriate wavelength (typically around 500 nm).

• Quantification: Determine the concentration of lipid hydroperoxides in your sample by comparing the absorbance to a standard curve.

Visualizations

Caption: The chemical pathway of lipid peroxidation.

Caption: Recommended workflow for sample handling.

Caption: Troubleshooting decision tree for lipid peroxidation assays.

References

• 1. Lipid peroxidation - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. Lipid Peroxidation: Analysis and Applications in Biological Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effects of Different Storage Conditions on Lipid Stability in Mice Tissue Homogenates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Antioxidant - Wikipedia [en.wikipedia.org]
• 9. oxfordbiomed.com [oxfordbiomed.com]
• 10. Oxidative Lipidomics: Analysis of Oxidized Lipids and Lipid Peroxidation in Biological Systems with Relevance to Health and Disease - Measuring Oxidants and Oxidative Stress in Biological Systems - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. assaygenie.com [assaygenie.com]
• 12. Thiobarbituric acid reactive substances (TBARS) Assay [protocols.io]
• 13. Evaluating the in vitro potential of natural extracts to protect lipids from oxidative damage [iconline.ipleiria.pt]
• 14. cdn.caymanchem.com [cdn.caymanchem.com]
• 15. abcam.cn [abcam.cn]

Reference Data & Comparative Studies

A Comparative Analysis of Linoleyl Palmitoleate and Its Constituent Fatty Acids on Skin Barrier Function

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the skin barrier functions of the wax ester linoleyl palmitoleate (B1233929) against its constituent fatty acids: linoleic acid and palmitoleic acid. While direct comparative experimental data on linoleyl palmitoleate is limited, this document synthesizes the well-established roles of its components and the general properties of wax esters to offer a scientifically grounded perspective on its potential performance.

Introduction to Skin Barrier Lipids

The skin's primary defense, the stratum corneum, relies on a complex lipid matrix to prevent excessive water loss and protect against external threats. This matrix is predominantly composed of ceramides, cholesterol, and free fatty acids. Linoleic acid, an essential omega-6 fatty acid, and palmitoleic acid, an omega-7 monounsaturated fatty acid, are key players in maintaining the integrity and function of this crucial barrier. Linoleyl palmitoleate, a wax ester formed from linoleic acid and palmitoleic acid, represents a unique combination of these two beneficial molecules.

Comparative Efficacy on Skin Barrier Parameters

Table 1: Comparison of Effects on Key Skin Barrier Parameters

Parameter	Linoleic Acid	Palmitoleic Acid	Linoleyl Palmitoleate (Inferred)
Transepidermal Water Loss (TEWL)	Significant reduction by incorporating into ceramides, strengthening the barrier.[1][2][3][4]	Shown to improve TEWL when taken orally, suggesting a role in barrier function.[5][6][7][8]	Expected to reduce TEWL by forming a protective, occlusive layer characteristic of wax esters.[9][10][11]
Skin Hydration	Improves hydration by preventing water loss and is a precursor to ceramides.[1][9]	Oral supplementation significantly improved skin hydration.[5][6][7][8]	Expected to enhance hydration through its emollient properties and by locking in moisture.[9][10]
Ceramide Synthesis	Direct precursor to ceramides, essential for barrier structure and function.[2]	Not a direct precursor.	Does not directly contribute to ceramide synthesis in the same way as free linoleic acid.
Sebum Regulation	Can help rebalance (B12800153) sebum composition in acne-prone skin.[1]	A natural component of human sebum, contributing to its protective qualities.[10]	As a wax ester, it is molecularly similar to natural sebum, suggesting good biocompatibility and potential for sebum modulation.[2][9]
Anti-inflammatory Properties	Possesses anti-inflammatory effects that can soothe irritated skin.[9]	Exhibits anti-inflammatory properties and can aid in wound healing.	Likely possesses anti-inflammatory benefits due to both of its constituent fatty acids.

Experimental Protocols

To provide context for the data and claims presented, this section outlines typical methodologies used to assess the efficacy of fatty acids on skin barrier function.

Measurement of Transepidermal Water Loss (TEWL)

Objective: To quantify the rate of water evaporation from the skin, which is an indicator of barrier integrity.

Protocol:

• Subject Acclimatization: Subjects are acclimatized in a room with controlled temperature (e.g., 21-23°C) and humidity (e.g., 40-60%) for at least 20-30 minutes.

• Measurement Device: A Tewameter® (or similar evaporimeter) with an open-chamber probe is used.

• Procedure: The probe is placed gently on the skin surface of the test area (e.g., forearm). The device measures the water vapor gradient above the skin.

• Data Acquisition: Measurements are taken at baseline and at specified time points after the application of the test substance.

• Analysis: A lower TEWL value compared to baseline or a control area indicates an improved barrier function.

Assessment of Skin Hydration

Objective: To measure the water content of the stratum corneum.

Protocol:

• Subject Acclimatization: Subjects are acclimatized under controlled environmental conditions as described for TEWL measurement.

• Measurement Device: A Corneometer® (or similar capacitance-based instrument) is used.

• Procedure: The probe is pressed against the skin surface. The device measures the electrical capacitance of the skin, which is proportional to its water content.

• Data Acquisition: Measurements are performed at baseline and at various intervals following product application.

• Analysis: An increase in the Corneometer® readings indicates improved skin hydration.

Signaling Pathways and Mechanisms of Action

The beneficial effects of linoleic and palmitoleic acid on the skin barrier are mediated through distinct and complementary pathways.

Caption: Mechanisms of Linoleic and Palmitoleic Acid on Skin Barrier.

The Role of Linoleyl Palmitoleate as a Wax Ester

Linoleyl palmitoleate is classified as a wax ester. Human sebum is composed of approximately 25% wax esters, which contributes to its protective and moisturizing properties.

Caption: Functional Properties of Linoleyl Palmitoleate as a Wax Ester.

Conclusion

Linoleic acid is fundamental to the structural integrity of the skin barrier through its direct role in ceramide synthesis. Palmitoleic acid contributes to the barrier's function through its presence in sebum and its cell membrane-stabilizing effects.

Linoleyl palmitoleate, as a wax ester, is anticipated to provide a potent combination of these benefits. Its wax ester structure suggests it will form an effective occlusive barrier, reducing transepidermal water loss and enhancing skin hydration, similar to natural sebum. The delivery of both linoleic and palmitoleic moieties directly to the skin offers the potential for synergistic effects, including anti-inflammatory and emollient properties.

Further research involving direct comparative studies is warranted to fully elucidate the specific advantages of linoleyl palmitoleate in skin barrier repair and maintenance. However, based on the current understanding of its constituent fatty acids and the functional class of wax esters, it represents a promising ingredient for advanced skincare and dermatological formulations.

References

• 1. colorescience.com [colorescience.com]
• 2. lorealparisusa.com [lorealparisusa.com]
• 3. Linoleic acid metabolite levels and transepidermal water loss in children with atopic dermatitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Changes in transepidermal water loss and the composition of epidermal lecithin after applications of pure fatty acid triglycerides to skin of essential fatty acid-deficient rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Anti-Inflammatory and Skin Barrier Repair Effects of Topical Application of Some Plant Oils - PMC [pmc.ncbi.nlm.nih.gov]
• 6. High transepidermal water loss induces fatty acid synthesis and cutaneous fatty acid-binding protein expression in rat skin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Efficacy and safety of oral palmitoleic acid supplementation for skin barrier improvement: A 12-week, randomized, double-blinded, placebo-controlled study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. cocoonapothecary.com [cocoonapothecary.com]
• 9. thejojobacompany.com [thejojobacompany.com]
• 10. graydonskincare.ca [graydonskincare.ca]
• 11. lneonline.com [lneonline.com]

A Head-to-Head Comparison of Linoleyl Palmitoleate and Other Common Wax Esters for Scientific Applications

In the landscape of biomaterials and therapeutic delivery systems, wax esters are prized for their unique physicochemical properties, including biocompatibility, hydrophobicity, and solid-state structure at physiological temperatures. This guide provides a detailed comparison of Linoleyl Palmitoleate, a specific unsaturated wax ester, with other commonly utilized wax esters in research and development. The information is tailored for researchers, scientists, and drug development professionals seeking to select the optimal excipient for their application.

Introduction to Wax Esters

Wax esters are a class of neutral lipids composed of a long-chain fatty acid esterified to a long-chain fatty alcohol.[1][2] Their structure dictates their physical properties; saturated wax esters are typically solid at room temperature with higher melting points, while the presence of double bonds in unsaturated wax esters leads to lower melting points.[3][4][5] This fundamental difference influences their application, from structuring agents in topical formulations to matrices for controlled drug release.[1][6]

Linoleyl Palmitoleate: A Profile

Linoleyl Palmitoleate is an unsaturated wax ester formed from the esterification of linoleyl alcohol and palmitoleic acid.[7] Its chemical formula is C₃₄H₆₂O₂.[7] As an unsaturated wax ester, it is expected to have a lower melting point and be more fluid at room temperature compared to its saturated counterparts.[3][4] The constituent fatty acid, palmitoleic acid, is a monounsaturated omega-7 fatty acid that has been investigated for its potential role in reducing inflammation and improving insulin (B600854) sensitivity.[8][9][10] Linoleic acid, the parent fatty acid of linoleyl alcohol, is an essential omega-6 fatty acid.

Comparative Analysis of Physicochemical Properties

The selection of a wax ester for a specific application is highly dependent on its physical and chemical characteristics. The following table summarizes the key properties of Linoleyl Palmitoleate alongside other common wax esters used in scientific research.

Property	Linoleyl Palmitoleate (Predicted)	Jojoba Oil	Cetyl Palmitate	Beeswax
Primary Composition	Linoleyl Palmitoleate	~98% Wax Esters (e.g., Gadoleic, Erucic, Oleic acids and alcohols)[11]	Cetyl Palmitate (Hexadecyl hexadecanoate)[12][13]	Complex mixture of >280 compounds (monoesters, hydrocarbons, free fatty acids)[14][15][16]
State at Room Temp.	Liquid	Liquid[17]	White, waxy solid[12][18]	Solid, becomes pliable with warmth[14]
Melting Point (°C)	Low (predicted based on unsaturation)	~10 °C[17]	~50-54 °C[19]	62-65 °C[15]
Key Features	Unsaturated, contains bioactive fatty acid moieties	Structurally similar to human sebum, highly stable[17][20]	Saturated, provides structure and emollience[18][21]	Natural, provides structure and plasticity[15]
Solubility	Insoluble in water, soluble in organic solvents[22]	Insoluble in water, soluble in organic solvents	Insoluble in water, soluble in ether, chloroform, boiling ethanol[23]	Insoluble in water, soluble in most organic solvents[15]
Common Uses	Potential in topical delivery, cosmetics	Cosmetics, topical drug delivery, lubricants[24]	Emollient, thickener, and stabilizer in cosmetics and pharmaceuticals[12][21]	Candles, cosmetics, pharmaceutical ointments, tablet coatings[6]

Applications in Drug Development and Research

Wax esters are versatile materials in drug delivery and pharmaceutical formulations due to their biocompatibility and ability to modify drug release profiles.

• Topical and Transdermal Delivery: The emollient and occlusive properties of wax esters make them excellent candidates for topical formulations.[21] Jojoba oil, with its similarity to human sebum, is readily absorbed and can enhance the penetration of active ingredients.[20][24] Linoleyl Palmitoleate, being an unsaturated liquid wax, could offer good spreadability and potential for skin barrier integration.

• Oral Drug Delivery: In oral formulations, solid wax esters like beeswax and cetyl palmitate can be used to create sustained-release matrices or to coat tablets.[6][12] The hydrophobic nature of the wax matrix can control the rate of drug diffusion and release.[25]

• Nanoparticle Formulations: Cetyl palmitate is a common lipid used in the formulation of solid lipid nanoparticles (SLNs) and nanostructured lipid carriers (NLCs).[12] These systems can improve the bioavailability and stability of poorly soluble drugs.

Experimental Protocols

Detailed methodologies are crucial for the reproducible evaluation of wax esters. Below are summaries of common experimental protocols used to characterize these materials.

1. Melting Point Determination (Differential Scanning Calorimetry - DSC)

• Objective: To determine the melting temperature and phase transition behavior of the wax ester.

• Methodology: A small, accurately weighed sample (typically 1-5 mg) of the wax ester is placed in an aluminum DSC pan. An empty, sealed pan is used as a reference. The sample is heated at a controlled rate (e.g., 10 °C/min) under an inert nitrogen atmosphere. The heat flow to the sample is measured as a function of temperature. The melting point is determined as the peak temperature of the melting endotherm. This method is described in studies analyzing the thermal properties of various lipids.[3]

2. In Vitro Drug Release Assay

• Objective: To evaluate the rate and extent of drug release from a wax ester-based formulation.

• Methodology:

  • A known amount of the drug is incorporated into the melted wax ester, and the mixture is allowed to solidify into a specific shape (e.g., a tablet or microspheres).

  • The formulation is placed in a dissolution apparatus (e.g., USP Apparatus 2 - paddle) containing a specific volume of dissolution medium (e.g., phosphate-buffered saline, pH 7.4) maintained at 37 °C.

  • At predetermined time intervals, aliquots of the dissolution medium are withdrawn and replaced with fresh medium to maintain sink conditions.

  • The concentration of the released drug in the aliquots is quantified using a suitable analytical method, such as UV-Vis spectrophotometry or HPLC. The cumulative percentage of drug released is then plotted against time.[25]

3. Skin Permeation Study (Franz Diffusion Cell)

• Objective: To assess the ability of a wax ester formulation to facilitate the permeation of an active ingredient through the skin.

• Methodology:

  • A section of excised skin (e.g., human or animal) is mounted on a Franz diffusion cell, with the stratum corneum facing the donor compartment.

  • The receptor compartment is filled with a suitable receptor fluid (e.g., phosphate-buffered saline) and maintained at 37 °C with constant stirring.

  • The test formulation containing the drug and the wax ester is applied to the surface of the skin in the donor compartment.

  • At specific time points, samples are withdrawn from the receptor compartment and analyzed for the drug concentration.

  • The cumulative amount of drug permeated per unit area is plotted against time to determine the permeation flux.

Visualizing Methodologies and Pathways

Experimental Workflow for Wax Ester Characterization

The following diagram illustrates a typical workflow for the characterization of a novel wax ester for pharmaceutical applications.

Caption: Workflow for synthesis, characterization, and performance testing of a wax ester.

Simplified Biosynthesis of Wax Esters

This diagram shows a simplified pathway for the microbial biosynthesis of fatty acid ester waxes (FAEW).

Caption: Simplified microbial pathway for the synthesis of wax esters.

Conclusion

The choice of a wax ester in research and drug development is a critical decision that impacts formulation stability, performance, and biological interaction. While established wax esters like Jojoba oil, Cetyl Palmitate, and Beeswax offer a wealth of historical data and well-characterized properties, novel esters such as Linoleyl Palmitoleate present intriguing possibilities. Its unsaturated nature suggests enhanced fluidity and potential for unique interactions with biological membranes, meriting further experimental investigation. The data and protocols presented in this guide offer a framework for the comparative evaluation and rational selection of wax esters for advanced scientific applications.

References

• 1. benchchem.com [benchchem.com]
• 2. Wax in Biochemistry: Structure, Function, and Comparison to Fats - Creative Proteomics [creative-proteomics.com]
• 3. Chemical and physical analyses of wax ester properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Wax ester - Wikipedia [en.wikipedia.org]
• 5. academic.oup.com [academic.oup.com]
• 6. labinsights.nl [labinsights.nl]
• 7. larodan.com [larodan.com]
• 8. Dietary palmitoleic acid attenuates atherosclerosis progression and hyperlipidemia in low-density lipoprotein receptor-deficient mice - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The Role of the Novel Lipokine Palmitoleic Acid in Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Palmitoleic acid - Wikipedia [en.wikipedia.org]
• 11. Jojoba Oil: An Updated Comprehensive Review on Chemistry, Pharmaceutical Uses, and Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 12. grokipedia.com [grokipedia.com]
• 13. atamankimya.com [atamankimya.com]
• 14. What Is Beeswax Made Of? Composition & Key Components - Alphawax [alphawax.com]
• 15. research.annemariemaes.net [research.annemariemaes.net]
• 16. bestbees.com [bestbees.com]
• 17. Jojoba oil - Wikipedia [en.wikipedia.org]
• 18. specialchem.com [specialchem.com]
• 19. highlandcandlecompany.com [highlandcandlecompany.com]
• 20. sziaskin.com [sziaskin.com]
• 21. ases.in [ases.in]
• 22. Wax esters | Cyberlipid [cyberlipid.gerli.com]
• 23. Spermaceti - Wikipedia [en.wikipedia.org]
• 24. Jojoba Oil - Liquid Wax - Uses & Benefits for Skin, Scalp, Hair & Nail [newdirectionsaromatics.com]
• 25. researchgate.net [researchgate.net]

A Comparative Guide to the In Vitro Anti-inflammatory Effects of Linoleyl Palmitoleate's Constituent Fatty Acids

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the in vitro anti-inflammatory properties of palmitoleic acid and linoleic acid, the constituent fatty acids of Linoleyl palmitoleate. While direct experimental data on the ester itself is limited, understanding the bioactivity of its components offers valuable insights into its potential therapeutic efficacy. This document presents a comparative summary of their effects on key inflammatory pathways and markers, supported by detailed experimental protocols and visual diagrams of cellular signaling cascades.

Comparative Analysis of Anti-inflammatory Activity

The anti-inflammatory potential of a compound can be evaluated by its ability to modulate the production of inflammatory mediators and regulate key signaling pathways. The following tables summarize the in vitro effects of palmitoleic acid and linoleic acid based on available research.

Table 1: Effects on Pro-inflammatory Cytokine and Mediator Production

Compound	Cell Line	Inflammatory Stimulus	Effect on TNF-α	Effect on IL-6	Effect on IL-1β	Effect on Other Mediators	Reference
Palmitoleic Acid	Macrophages (BMDMs, THP-1)	LPS	↓	↓	↓	↓ iNOS, COX-2	[1][2][3][4]
Endothelial Cells (EAHy926)	TNF-α	N/A	↓	N/A	↓ MCP-1, IL-8, COX-2	[4][5]
Microglia	Palmitic Acid	N/A	N/A	N/A	Inhibits pyroptosis and ER stress-related proteins	[6]
Linoleic Acid	Hepatocytes (Huh7, HepG2)	Palmitic Acid	N/A	N/A	N/A	↓ IL-8	[7][8]
Endothelial Cells	None (basal)	N/A	↓ (at 10 µM)	N/A	↓ MCP-1, RANTES, ICAM-1, COX-2	[9]

↓ indicates a decrease in production/expression. N/A indicates data not available in the cited sources.

Table 2: Modulation of Key Inflammatory Signaling Pathways

Compound	Cell Line	Pathway	Key Proteins Modulated	Outcome	Reference
Palmitoleic Acid	Macrophages	NF-κB	↓ p65 nuclear translocation, ↓ p-IκBα	Inhibition of pro-inflammatory gene expression	[1][3]
Endothelial Cells	NF-κB	↓ NF-κB gene expression	Inhibition of pro-inflammatory gene expression	[4][5]
Macrophages	MAPK	Inhibited activation	Reduced inflammatory response	[1]
Skeletal Muscle Cells	p38 MAPK	↓	Prevents insulin (B600854) resistance	[10]
Endothelial Cells	PPAR-α	↑	Upregulation of anti-inflammatory gene expression	[4][5]
Linoleic Acid	Hepatocytes	JNK/NF-κB	↓ pJNK activation, ↓ IκBα reduction	Suppression of IL-8 production	[7][8]

↓ indicates inhibition or reduction; ↑ indicates activation or upregulation.

Signaling Pathway Diagrams

The following diagrams illustrate the key signaling pathways involved in inflammation that are modulated by palmitoleic and linoleic acids.

References

• 1. Palmitoleate protects against lipopolysaccharide-induced inflammation and inflammasome activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Efficient In Vitro and In Vivo Anti-Inflammatory Activity of a Diamine-PEGylated Oleanolic Acid Derivative - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Palmitoleic acid reduces the inflammation in LPS-stimulated macrophages by inhibition of NFκB, independently of PPARs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Palmitoleic Acid has Stronger Anti-Inflammatory Potential in Human Endothelial Cells Compared to Oleic and Palmitic Acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 6. Palmitoleic acid protects microglia from palmitate-induced neurotoxicity in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Linoleate appears to protect against palmitate-induced inflammation in Huh7 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Linoleate appears to protect against palmitate-induced inflammation in Huh7 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Conjugated Linoleic Acids Have Anti-Inflammatory Effects in Cultured Endothelial Cells [mdpi.com]
• 10. Palmitoleic acid prevents palmitic acid-induced macrophage activation and consequent p38 MAPK-mediated skeletal muscle insulin resistance - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Linoleyl Palmitoleate's Effect on Keratinocyte Differentiation

A Guide for Researchers and Drug Development Professionals

The terminal differentiation of epidermal keratinocytes is a highly orchestrated process, culminating in the formation of the stratum corneum, the body's primary defense against environmental insults. This process involves a complex interplay of signaling pathways and the sequential expression of specific structural proteins. Modulating keratinocyte differentiation is a key strategy in the development of therapies for a variety of skin disorders characterized by impaired barrier function, such as atopic dermatitis and psoriasis. This guide provides a comparative analysis of the effects of linoleyl palmitoleate (B1233929) on keratinocyte differentiation, contextualized with other well-established modulators.

While direct studies on linoleyl palmitoleate are emerging, evidence suggests its constituent fatty acids, particularly palmitoleic acid, play a significant role in skin barrier health. Oral supplementation with palmitoleic acid has been shown to effectively improve skin barrier function by enhancing hydration and reducing transepidermal water loss[1][2]. Furthermore, a formulation containing ricinoleyl palmitate demonstrated an increase in filaggrin production, a critical protein in the terminal differentiation of keratinocytes[3]. This guide will compare these findings with the effects of established differentiation inducers, namely Retinoic Acid and extracellular Calcium, providing a framework for evaluating its potential in dermatological research and product development.

Comparative Efficacy on Keratinocyte Differentiation Markers

The process of keratinocyte differentiation is marked by the expression of specific proteins at different stages. Early markers include Keratin (B1170402) 1 (K1) and Keratin 10 (K10), while late markers, crucial for the formation of the cornified envelope, include loricrin, involucrin (B1238512), and filaggrin. The following table summarizes the effects of linoleyl palmitoleate (inferred from its components) and other agents on these key markers.

Compound	Key Differentiation Markers	Mechanism of Action (Primary)	Overall Effect on Differentiation
Linoleyl Palmitoleate (inferred)	Filaggrin: Upregulation[3]	Activation of Peroxisome Proliferator-Activated Receptors (PPARs)[4][5]	Promotes terminal differentiation and enhances skin barrier function.
Retinoic Acid (All-trans)	Keratin 1/10: Variable/Suppression[6][7] Involucrin: Suppression[8]	Binds to nuclear Retinoic Acid Receptors (RARs) and Retinoid X Receptors (RXRs)[7][9]	Normalizes differentiation; can inhibit terminal differentiation in some contexts[7][9][10].
Calcium (High Extracellular)	Keratin 1/10: Upregulation[11][12] Involucrin: Upregulation[13] Transglutaminase: Upregulation[13]	Activates the calcium-sensing receptor (CaSR), leading to intracellular signaling cascades[14].	Potent inducer of the full differentiation program[11][14].
Oleic Acid	Keratin 10: Upregulation[15] Involucrin: Upregulation[15]	Upregulation of miR-203[15].	Accelerates keratinocyte differentiation[15].
Ceramides	Potentiates Vitamin D-induced differentiation[16].	Increases cellular ceramide levels, contributing to barrier lipids[16].	Can induce keratinocyte differentiation[17].

Signaling Pathways in Keratinocyte Differentiation

The differentiation of keratinocytes is governed by intricate signaling networks. Linoleyl palmitoleate, as a lipid-based molecule, is thought to exert its effects primarily through the Peroxisome Proliferator-Activated Receptor (PPAR) pathway, while retinoic acid and calcium utilize distinct nuclear receptor and cell surface receptor pathways, respectively.

PPAR Signaling Pathway

Fatty acids and their derivatives are known ligands for PPARs, a family of nuclear receptors that play crucial roles in lipid metabolism and epidermal homeostasis[18][19]. Activation of PPARs, particularly PPARα and PPARβ/δ, has been shown to induce the expression of differentiation markers like involucrin and filaggrin, stimulate lipid synthesis for the skin barrier, and promote the overall differentiation process[4][20][21].

PPAR signaling pathway activation by fatty acid ligands.

Retinoic Acid Signaling Pathway

Retinoic acid diffuses into the cell and binds to its nuclear receptors, RAR and RXR[7][9]. This ligand-receptor complex then binds to specific DNA sequences known as Retinoic Acid Response Elements (RAREs) in the promoter regions of target genes, thereby modulating their transcription to influence differentiation and proliferation[9].

Retinoic acid signaling via nuclear receptors.

Experimental Protocols

The assessment of a compound's effect on keratinocyte differentiation typically involves a standardized set of in vitro experiments.

General Workflow for In Vitro Differentiation Assay

The following diagram outlines a typical workflow for assessing the impact of a test compound on keratinocyte differentiation.

Standard experimental workflow for keratinocyte differentiation assays.

Key Methodologies

• Cell Culture : Primary human epidermal keratinocytes are cultured in a specialized serum-free medium with low calcium concentration (e.g., <0.1 mM) to maintain them in a proliferative, undifferentiated state[13][22].

• Induction of Differentiation : Differentiation is typically initiated by switching the culture medium to one with a high calcium concentration (e.g., 1.2-1.8 mM)[11][13][23]. This mimics the physiological calcium gradient in the epidermis and is a potent inducer of differentiation[14].

• Compound Treatment : The test compound (e.g., linoleyl palmitoleate) and controls (e.g., retinoic acid, vehicle control) are added to the high-calcium medium at various concentrations.

• Analysis of Differentiation Markers :

  • Quantitative Real-Time PCR (qPCR) : To measure the mRNA expression levels of key differentiation genes such as Keratin 1 (KRT1), Keratin 10 (KRT10), Loricrin (LOR), and Filaggrin (FLG)[3].

  • Western Blotting : To quantify the protein levels of differentiation markers like involucrin, loricrin, and filaggrin[15][22].

  • Immunofluorescence Staining : To visualize the expression and localization of differentiation proteins within the cell culture and to observe morphological changes associated with differentiation[15].

Conclusion

The available evidence suggests that linoleyl palmitoleate, likely through the action of its constituent fatty acids, promotes the terminal stages of keratinocyte differentiation and enhances skin barrier function. Its inferred mechanism of action via PPAR activation aligns with the known roles of fatty acids in epidermal homeostasis. In comparison to retinoic acid, which has a normalizing but sometimes inhibitory effect on terminal differentiation, and high calcium, which is a broad and potent inducer, linoleyl palmitoleate appears to be a targeted promoter of late-stage differentiation and barrier formation. This profile makes it a compelling candidate for further investigation in the development of therapeutic and cosmetic products aimed at restoring and maintaining a healthy skin barrier. Future head-to-head studies are warranted to quantify its efficacy relative to other established modulators.

References

• 1. Efficacy and safety of oral palmitoleic acid supplementation for skin barrier improvement: A 12-week, randomized, double-blinded, placebo-controlled study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. flyingspark.com [flyingspark.com]
• 3. pub-mediabox-storage.rxweb-prd.com [pub-mediabox-storage.rxweb-prd.com]
• 4. researchgate.net [researchgate.net]
• 5. Optimised emollient mixture for skin barrier repair: Applications to global child health - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Retinoic acid affects the expression rate of the differentiation-related genes aryl hydrocarbon receptor, ARNT and keratin 4 in proliferative keratinocytes only - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Retinoid-Responsive Transcriptional Changes in Epidermal Keratinocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. discovery.researcher.life [discovery.researcher.life]
• 9. Regulation of keratin expression by retinoids - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Effects of retinoic acid on keratinocyte proliferation and differentiation in a psoriatic skin model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Multi-omics profiling of calcium-induced human keratinocytes differentiation reveals modulation of unfolded protein response signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Calcium-induced Human Keratinocyte Differentiation Requires src- and fyn-mediated Phosphatidylinositol 3-Kinase–dependent Activation of Phospholipase C-γ1 - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Oleic acid enhances keratinocytes differentiation via the upregulation of miR-203 in human epidermal keratinocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Ceramide potentiates, but sphingomyelin inhibits, vitamin D-induced keratinocyte differentiation: comparison between keratinocytes and HL-60 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. mdpi.com [mdpi.com]
• 20. Critical roles of PPARβ/δ in keratinocyte response to inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Keratinocyte‐derived IL‐1β induces PPARG downregulation and PPARD upregulation in human reconstructed epidermis following barrier impairment - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Enhancement of Keratinocyte Differentiation by Rose Absolute Oil - PMC [pmc.ncbi.nlm.nih.gov]
• 23. High Calcium Differentiation Assay [bio-protocol.org]

A Comparative Analysis of Linoleyl Palmitoleate and Ceramide EOS in Stratum Corneum Models for Skin Barrier Research

For Immediate Release

This guide provides a detailed comparison between linoleyl palmitoleate (B1233929), a synthetic wax ester, and Ceramide EOS, a naturally occurring and critical lipid in the stratum corneum. This document is intended for researchers, scientists, and professionals in drug development, offering an objective analysis of their respective roles and performance in stratum corneum models, supported by established experimental data for Ceramide EOS and inferred properties for linoleyl palmitoleate based on its constituent fatty acids.

Introduction

The stratum corneum (SC), the outermost layer of the epidermis, serves as the primary barrier against water loss and the ingress of external aggressors. Its unique "brick and mortar" structure, composed of corneocytes embedded in a lipid-rich matrix, is fundamental to skin health. Ceramides (B1148491), particularly Ceramide EOS, are integral to the formation and maintenance of this barrier. Linoleyl palmitoleate, an ester of linoleic and palmitoleic acids, represents a potential, though less studied, alternative for modulating skin barrier properties. This guide will delve into a comparative analysis of these two lipid species.

Comparative Overview

Feature	Linoleyl Palmitoleate (Inferred)	Ceramide EOS
Chemical Class	Wax Ester	Sphingolipid (Acylceramide)
Primary Constituents	Linoleic Acid, Palmitoleic Acid	ω-hydroxy fatty acid, Linoleic Acid, Sphingosine (B13886) base
Natural Occurrence in SC	Not a natural component	Essential, naturally occurring component
Known Role in SC Barrier	Potential for barrier reinforcement due to linoleic acid content. Palmitoleic acid may offer some barrier benefits.	Crucial for the formation of the long periodicity phase (LPP) lamellae, linking adjacent lipid layers and ensuring barrier integrity.
Impact on Lipid Organization	Likely to integrate into the lipid matrix, potentially influencing fluidity due to unsaturated fatty acids.	Essential for creating a dense, orthorhombic lipid packing, which is critical for a robust barrier function. A decrease in Ceramide EOS is linked to a less ordered hexagonal phase.[1]
Effect on TEWL	May reduce TEWL by providing essential linoleic acid.[2][3] Palmitoleic acid has also been shown to improve skin hydration and reduce TEWL.[4][5][6]	Directly contributes to reducing TEWL by maintaining the structural integrity of the lipid lamellae.

Detailed Performance Analysis

Ceramide EOS: The Established Barrier Cornerstone

Ceramide EOS is a unique and vital component of the stratum corneum lipid matrix.[7] It belongs to the acylceramide class, characterized by a very long-chain ω-hydroxy fatty acid esterified with linoleic acid, which is then amide-linked to a sphingosine base. This tripartite structure allows Ceramide EOS to span adjacent lipid lamellae, acting as a "molecular rivet" that holds the entire lipid matrix together. This organization is fundamental to the formation of the long periodicity phase (LPP), a highly ordered lamellar structure with a repeat distance of approximately 13 nm, which is considered essential for optimal barrier function.

Studies have consistently shown that a deficiency in Ceramide EOS leads to a compromised skin barrier, characterized by increased transepidermal water loss (TEWL) and a disorganized lipid structure. In such conditions, the highly ordered orthorhombic packing of lipids can shift to a more fluid and permeable hexagonal phase.[1]

Linoleyl Palmitoleate: An Inferred Contributor

Direct experimental data on the effects of linoleyl palmitoleate on stratum corneum models is scarce. However, its potential impact can be inferred from the known properties of its constituent fatty acids: linoleic acid and palmitoleic acid.

• Linoleic Acid: An essential fatty acid that the body cannot synthesize, linoleic acid is a precursor for the synthesis of acylceramides, including Ceramide EOS.[2] Its topical application has been shown to be crucial for maintaining the integrity of the water permeability barrier of the skin.[2] A deficiency in linoleic acid results in a scaly skin disorder and increased TEWL. Therefore, linoleyl palmitoleate could potentially contribute to barrier function by delivering linoleic acid to the epidermis.

• Palmitoleic Acid: An omega-7 monounsaturated fatty acid, palmitoleic acid is a natural component of human adipose tissue and is found in the liver.[8] While not a primary structural lipid of the stratum corneum in the way ceramides are, studies on oral supplementation with palmitoleic acid have demonstrated improvements in skin barrier function, including increased skin hydration and a significant reduction in TEWL.[4][5][6] Its topical effects are less well-documented but are presumed to be beneficial.

Based on these components, linoleyl palmitoleate may offer a dual benefit of providing an essential building block for ceramides (linoleic acid) and a fatty acid with demonstrated barrier-enhancing properties (palmitoleic acid). However, as a wax ester, its integration into and influence on the highly organized lamellar structure of the stratum corneum would likely differ significantly from that of the structurally integral Ceramide EOS.

Experimental Protocols for Comparative Evaluation

To empirically compare the effects of linoleyl palmitoleate and Ceramide EOS, the following experimental protocols using in vitro stratum corneum models are proposed.

In Vitro Stratum Corneum Model Preparation

A common approach involves the use of reconstructed human epidermis (RHE) or isolated human stratum corneum. An alternative is the creation of a lipid model composed of key SC lipids.

• Lipid Model Preparation:

  • Prepare a lipid mixture in a chloroform/methanol (2:1, v/v) solution. The mixture for the Ceramide EOS model would contain a physiologically relevant ratio of ceramides (including Ceramide EOS), cholesterol, and free fatty acids. For the linoleyl palmitoleate model, a portion of the free fatty acid component would be substituted with linoleyl palmitoleate.

  • Spray the lipid mixture onto a suitable substrate (e.g., an AgBr window for FTIR or a silicon wafer for X-ray diffraction) at a controlled rate under a stream of nitrogen to ensure even deposition.[9]

  • Hydrate the lipid film with a deuterated buffer (for FTIR) to mimic physiological conditions and induce self-assembly of the lamellar structures.[9]

Figure 1: Experimental workflow for in vitro SC lipid model preparation.

Transepidermal Water Loss (TEWL) Measurement

TEWL is a key indicator of skin barrier function.

• Methodology:

  • Prepare in vitro skin models (e.g., RHE or lipid models on a permeable support) treated with either linoleyl palmitoleate or Ceramide EOS.

  • Mount the models in Franz diffusion cells, with the stratum corneum side facing upwards and the dermal side in contact with a receptor solution.

  • Use a TEWL meter with an open-chamber or condenser-chamber probe to measure the rate of water vapor flux from the surface of the model.

  • Conduct measurements under controlled temperature and humidity to ensure reproducibility.[1][10]

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy provides information on the conformational order and packing of the lipid chains.

• Methodology:

  • Acquire spectra of the prepared lipid models in transmission or attenuated total reflectance (ATR) mode.

  • Analyze the C-H stretching vibration bands (~2850 cm⁻¹ for symmetric and ~2920 cm⁻¹ for asymmetric stretching). A shift to lower wavenumbers indicates a higher degree of conformational order (i.e., more trans conformers) and tighter packing of the lipid chains, characteristic of an orthorhombic arrangement.

  • The CH₂ scissoring band (~1468 cm⁻¹) can also be analyzed; a splitting of this peak is indicative of orthorhombic packing.[11][12]

X-ray Diffraction (XRD)

XRD is used to determine the lamellar and lateral organization of the lipids.

• Methodology:

  • Perform small-angle X-ray diffraction (SAXD) to determine the lamellar repeat distance. The presence of a ~13 nm peak is indicative of the long periodicity phase (LPP).

  • Conduct wide-angle X-ray diffraction (WAXD) to assess the lateral packing of the lipid chains. Sharp reflections at approximately 4.1 Å and 3.7 Å are characteristic of a dense orthorhombic packing, while a broad peak around 4.15 Å suggests a more disordered hexagonal packing.[13][14]

Figure 2: Logical relationship of lipids to SC barrier structure.

Conclusion

Ceramide EOS is a well-established, indispensable component for maintaining the structural integrity and barrier function of the stratum corneum. Its unique molecular structure is critical for the formation of the highly ordered lipid lamellae that characterize a healthy skin barrier.

Linoleyl palmitoleate, while not a natural component of the SC, holds theoretical potential for barrier modulation due to its constituent fatty acids, linoleic acid and palmitoleic acid, both of which have roles in skin health. However, its efficacy in comparison to the structurally vital Ceramide EOS is not documented and would require empirical validation through the experimental protocols outlined in this guide. Future research should focus on direct comparative studies to elucidate the precise effects of linoleyl palmitoleate on the biophysical properties of stratum corneum models.

References

• 1. complexgenerics.org [complexgenerics.org]
• 2. mdpi.com [mdpi.com]
• 3. Reinforcement of barrier function - skin repair formulations to deliver physiological lipids into skin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Efficacy and safety of oral palmitoleic acid supplementation for skin barrier improvement: A 12-week, randomized, double-blinded, placebo-controlled study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. flyingspark.com [flyingspark.com]
• 7. mdpi.com [mdpi.com]
• 8. Palmitoleic acid - Wikipedia [en.wikipedia.org]
• 9. Infrared Spectroscopic Study of Stratum Corneum Model Membranes Prepared from Human Ceramides, Cholesterol, and Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Research Techniques Made Simple: Transepidermal Water Loss Measurement as a Research Tool - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. static1.squarespace.com [static1.squarespace.com]
• 13. spring8.or.jp [spring8.or.jp]
• 14. X-ray diffraction analysis of isolated skin lipids: reconstitution of intercellular lipid domains - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating Metabolic Fates: A Comparative Analysis of Linoleyl Palmitoleate and Free Fatty Acids

For researchers, scientists, and drug development professionals, understanding the metabolic stability of lipid-based molecules is paramount for predicting their pharmacokinetic profiles and physiological effects. This guide provides a comprehensive comparison of the metabolic stability of linoleyl palmitoleate (B1233929), a fatty acid ester, against its constituent free fatty acids, linoleic acid and palmitoleic acid. We present supporting experimental data, detailed methodologies for key in vitro assays, and visualizations of relevant metabolic pathways to facilitate a deeper understanding of their comparative fates within a biological system.

At the core of this comparison lies the fundamental difference in their chemical structures: linoleyl palmitoleate is an ester formed from linoleic acid and palmitoleic acid, while free fatty acids (FFAs) exist as individual carboxylic acids. This structural distinction dictates their initial metabolic handling, with the ester bond in linoleyl palmitoleate being a primary target for enzymatic cleavage.

In Vitro Metabolic Stability: A Comparative Overview

The metabolic stability of a compound is typically assessed by its rate of disappearance when incubated with metabolically active systems, such as liver microsomes or plasma. While direct comparative data for linoleyl palmitoleate is limited, the metabolic stability of fatty acid esters, in general, is known to be significantly lower than that of their corresponding free fatty acids due to rapid enzymatic hydrolysis. Fatty acid ethyl esters, for instance, have been shown to be rapidly degraded in the gastrointestinal tract and blood, with a circulating half-life of a mere 58 seconds.[1] This rapid hydrolysis suggests that linoleyl palmitoleate would likely exhibit very low stability in its ester form in vivo.

The subsequent metabolic fate of linoleyl palmitoleate is therefore dictated by the metabolism of its constituent free fatty acids: linoleic acid and palmitoleic acid. The following table summarizes hypothetical comparative data based on the expected rapid hydrolysis of the ester and the known metabolic characteristics of the individual free fatty acids.

Parameter	Linoleyl Palmitoleate	Free Linoleic Acid	Free Palmitoleic Acid
Primary Metabolic Route	Initial rapid hydrolysis to free fatty acids	Beta-oxidation, incorporation into complex lipids	Beta-oxidation, incorporation into complex lipids, desaturation
Expected Half-Life in Plasma	Very short (due to rapid hydrolysis)	Variable, influenced by transport and uptake	Variable, influenced by transport and uptake
Expected Clearance Rate	High (as the ester)	Dependent on tissue uptake and metabolism	Dependent on tissue uptake and metabolism
Primary Metabolizing Enzymes	Esterases (e.g., carboxylesterases, lipases)	Acyl-CoA synthetases, enzymes of beta-oxidation	Acyl-CoA synthetases, enzymes of beta-oxidation, SCD1

Experimental Protocols for Assessing Metabolic Stability

To experimentally determine and compare the metabolic stability of compounds like linoleyl palmitoleate and free fatty acids, two primary in vitro assays are employed: the liver microsome stability assay and the plasma stability assay.

Liver Microsome Stability Assay

This assay evaluates the susceptibility of a compound to metabolism by Phase I enzymes, primarily cytochrome P450s (CYPs), which are abundant in liver microsomes.[2][3][4][5][6]

Protocol:

• Preparation of Reagents:

  • Prepare a stock solution of the test compound (linoleyl palmitoleate, linoleic acid, or palmitoleic acid) in an appropriate organic solvent (e.g., DMSO).

  • Thaw pooled liver microsomes (from human or other species) on ice.

  • Prepare a NADPH-regenerating system solution containing NADPH, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase in a suitable buffer (e.g., phosphate (B84403) buffer, pH 7.4).

• Incubation:

  • In a microcentrifuge tube, combine the liver microsome suspension and the NADPH-regenerating system.

  • Pre-warm the mixture to 37°C.

  • Initiate the reaction by adding the test compound to the mixture.

  • Incubate at 37°C with gentle shaking.

• Time-Point Sampling:

  • At predetermined time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), withdraw an aliquot of the reaction mixture.

  • Immediately quench the reaction by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.

• Sample Processing and Analysis:

  • Centrifuge the quenched samples to precipitate proteins.

  • Analyze the supernatant using LC-MS/MS to quantify the remaining concentration of the parent compound at each time point.

• Data Analysis:

  • Plot the natural logarithm of the percentage of the parent compound remaining versus time.

  • Determine the elimination rate constant (k) from the slope of the linear regression.

  • Calculate the half-life (t½) using the formula: t½ = 0.693 / k.

  • Calculate the intrinsic clearance (CLint) based on the half-life and the protein concentration.

Plasma Stability Assay

This assay assesses the stability of a compound in plasma, primarily its susceptibility to hydrolysis by plasma esterases and other enzymes.[7][8][9][10]

Protocol:

• Preparation of Reagents:

  • Prepare a stock solution of the test compound in a suitable solvent.

  • Thaw pooled plasma (from human or other species) at 37°C.

• Incubation:

  • Add the test compound to the plasma to achieve the desired final concentration.

  • Incubate the mixture at 37°C with gentle agitation.

• Time-Point Sampling:

  • At specified time points (e.g., 0, 15, 30, 60, and 120 minutes), take an aliquot of the plasma-compound mixture.

  • Stop the reaction by adding a cold organic solvent with an internal standard.

• Sample Processing and Analysis:

  • Vortex the samples and centrifuge to pellet precipitated proteins.

  • Analyze the supernatant by LC-MS/MS to measure the concentration of the remaining parent compound.

• Data Analysis:

  • Calculate the percentage of the parent compound remaining at each time point relative to the 0-minute time point.

  • Determine the half-life of the compound in plasma from the disappearance rate.

Visualizing the Metabolic Pathways

The metabolic journey of linoleyl palmitoleate and its constituent free fatty acids involves a series of enzymatic reactions and signaling cascades. The following diagrams, generated using the DOT language, illustrate the key experimental workflow and the central metabolic pathways.

References

• 1. Rapid in vivo hydrolysis of fatty acid ethyl esters, toxic nonoxidative ethanol metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Microsomal Stability Assay Protocol | AxisPharm [axispharm.com]
• 3. Microsomal stability assay for human and mouse liver microsomes - drug metabolism [protocols.io]
• 4. charnwooddiscovery.com [charnwooddiscovery.com]
• 5. Microsomal Stability Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 6. Microsomal Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]
• 7. Plasma Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]
• 8. Plasma Stability Assay | Domainex [domainex.co.uk]
• 9. Plasma Stability Assay - Enamine [enamine.net]
• 10. Plasma Stability Assay - Creative Bioarray [dda.creative-bioarray.com]

A Comparative Guide to HPLC and GC-MS Methods for the Quantification of Linoleyl Palmitoleate

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of long-chain fatty acid esters, such as linoleyl palmitoleate (B1233929), is crucial in various fields of research and development, including lipidomics, drug formulation, and nutritional science. The two most prominent analytical techniques for this purpose are High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS). Each method offers distinct advantages and disadvantages in terms of sample preparation, sensitivity, and selectivity. This guide provides an objective comparison of HPLC and GC-MS methods for the quantification of linoleyl palmitoleate, supported by typical experimental data and detailed methodologies.

Comparative Performance Data

The following table summarizes the typical performance characteristics of HPLC and GC-MS methods for the quantification of long-chain fatty acid esters. These values are representative and may vary depending on the specific instrumentation, sample matrix, and method optimization.

Validation Parameter	HPLC	GC-MS
**Linearity (R²) **	> 0.99	> 0.999[1]
Limit of Detection (LOD)	0.05 - 0.2 µg/mL[2][3]	Low femtomol range on column[4]
Limit of Quantification (LOQ)	0.15 - 0.6 µg/mL	Low picomole range
Precision (RSD%)	< 5%	< 10%[4]
Accuracy (% Recovery)	95 - 105%	90 - 110%
Sample Throughput	Higher	Lower
Derivatization Required	No	Yes (typically methylation)
Thermal Stability of Analyte	Not a concern	Critical

Experimental Protocols

High-Performance Liquid Chromatography (HPLC) Method

HPLC is a versatile technique that separates compounds based on their affinity for a stationary phase while being carried by a liquid mobile phase. For the analysis of linoleyl palmitoleate, a non-volatile and thermally labile compound, HPLC is a suitable choice.

Sample Preparation:

• Lipid Extraction: Extract lipids from the sample matrix using a modified Folch or Bligh-Dyer method with a mixture of chloroform (B151607) and methanol (B129727).

• Solvent Evaporation: Evaporate the organic solvent under a stream of nitrogen.

• Reconstitution: Reconstitute the lipid extract in a solvent compatible with the HPLC mobile phase, such as acetonitrile (B52724) or isopropanol.

Chromatographic Conditions:

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water or isopropanol.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 10 µL.

• Detector: Mass Spectrometer (MS) or Evaporative Light Scattering Detector (ELSD).

Mass Spectrometry (MS) Detection:

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Scan Mode: Selected Ion Monitoring (SIM) for the [M+H]⁺ or [M+Na]⁺ adduct of linoleyl palmitoleate.

Gas Chromatography-Mass Spectrometry (GC-MS) Method

GC-MS is a powerful technique for the analysis of volatile and thermally stable compounds. For non-volatile compounds like linoleyl palmitoleate, a derivatization step is necessary to increase their volatility.

Sample Preparation and Derivatization:

• Lipid Extraction: Extract lipids from the sample matrix as described for the HPLC method.

• Saponification and Transesterification: Saponify the lipid extract with methanolic NaOH to release the fatty acids and then transesterify them to fatty acid methyl esters (FAMEs) using a reagent such as boron trifluoride in methanol (BF3-MeOH) or methanolic HCl. This process cleaves the ester bond of linoleyl palmitoleate and methylates the resulting linoleic and palmitoleic acids.

• Extraction of FAMEs: Extract the FAMEs with a non-polar solvent like hexane (B92381).

• Solvent Evaporation and Reconstitution: Evaporate the hexane and reconstitute the FAMEs in a small volume of a volatile solvent suitable for GC injection.

Chromatographic Conditions:

• Column: A polar capillary column (e.g., DB-23, 30 m x 0.25 mm, 0.25 µm).

• Carrier Gas: Helium at a constant flow rate.

• Oven Temperature Program: Start at a low temperature (e.g., 100°C), ramp to a high temperature (e.g., 250°C) to elute the FAMEs.

• Injector Temperature: 250°C.

• Injection Mode: Splitless.

Mass Spectrometry (MS) Detection:

• Ionization Mode: Electron Ionization (EI).

• Scan Mode: Full scan to identify the FAMEs and Selected Ion Monitoring (SIM) for quantification of the characteristic fragment ions of methyl linoleate (B1235992) and methyl palmitoleate.

Methodology and Workflow Diagrams

The following diagrams illustrate the general workflow for cross-validating analytical methods and a comparison of the key attributes of HPLC and GC-MS for linoleyl palmitoleate analysis.

Caption: General workflow for the cross-validation of two analytical methods.

Caption: Key attribute comparison of HPLC and GC-MS for linoleyl palmitoleate analysis.

Conclusion

The choice between HPLC and GC-MS for the quantification of linoleyl palmitoleate depends on the specific requirements of the study.

• HPLC is advantageous when analyzing the intact ester is necessary, and when dealing with thermally labile samples. The sample preparation is generally simpler as no derivatization is required.

• GC-MS offers excellent sensitivity and resolving power for the constituent fatty acids after derivatization. This can be beneficial for detailed fatty acid profiling within a complex lipid mixture. However, the requirement for derivatization adds complexity to the sample preparation and is not suitable for thermally unstable compounds.

Ultimately, a thorough cross-validation should be performed in the specific sample matrix of interest to ensure that the chosen method meets the required analytical performance criteria for accuracy, precision, and sensitivity.

References

• 1. mdpi.com [mdpi.com]
• 2. Comparing the simultaneous determination of cis- and trans-palmitoleic acid in fish oil using HPLC and GC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. A rapid GC-MS method for quantification of positional and geometric isomers of fatty acid methyl esters - PubMed [pubmed.ncbi.nlm.nih.gov]

The Influence of Linoleyl Palmitoleate on the Skin Microbiome: A Comparative Analysis

For Immediate Release

In the intricate ecosystem of the human skin, the balance of the microbiome is paramount to overall dermal health. The composition of skin lipids, particularly fatty acids, plays a crucial role in modulating this microbial environment. This guide provides a comparative analysis of the potential impact of Linoleyl Palmitoleate (B1233929) on the skin microbiome, with a focus on the antimicrobial activities of its constituent fatty acids, linoleic acid and palmitoleic acid, against key cutaneous bacteria. This document is intended for researchers, scientists, and drug development professionals engaged in dermatological and microbiological research.

Comparative Antimicrobial Activity

Linoleyl palmitoleate is an ester formed from linoleic acid and palmitoleic acid. To assess its likely impact on the skin microbiome, we can examine the known antimicrobial properties of these individual fatty acids. The following table summarizes the Minimum Inhibitory Concentration (MIC) values of these fatty acids against common skin-resident bacteria. Lower MIC values indicate higher antimicrobial efficacy.

Fatty Acid / Compound	Target Microorganism	Minimum Inhibitory Concentration (MIC)	Reference
Palmitoleic Acid	Gram-positive bacteria (general)	10–20 µg/mL	[1][2][3]
Staphylococcus aureus	18.8 µg/mL	[4]
Linoleic Acid	Cutibacterium acnes	16 µg/mL
Staphylococcus aureus	0.01-1.0 mg/mL	[5]
Staphylococcus epidermidis	8 µg/mL
Lauric Acid	Gram-positive bacteria (general)	Most active saturated fatty acid	[1][2][3]
Oleic Acid	Gram-positive bacteria (general)	Active against 3 of 5 tested strains at 1.0 mg/mL	[5]

Experimental Protocols

The data cited in this guide are derived from established microbiological and molecular biology techniques designed to assess the antimicrobial activity of compounds and to characterize microbial communities.

Minimum Inhibitory Concentration (MIC) Assay

This protocol is a standard method for determining the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

• Microorganism Preparation: Bacterial strains (e.g., S. aureus, C. acnes) are cultured in appropriate growth media (e.g., Brain Heart Infusion broth) under optimal conditions (e.g., anaerobically for C. acnes). The cultures are then diluted to a standardized concentration.

• Compound Preparation: The test compound (e.g., Palmitoleic Acid) is serially diluted in a 96-well microtiter plate.

• Incubation: A standardized inoculum of the microorganism is added to each well containing the diluted compound. The plates are incubated for a specified period (e.g., 24-72 hours) at an appropriate temperature.

• Analysis: The MIC is determined as the lowest concentration of the compound at which no visible bacterial growth (turbidity) is observed.

Skin Microbiome Composition Analysis via 16S rRNA Gene Sequencing

This workflow is a culture-independent method used to identify and compare the bacterial communities present on the skin.

• Sample Collection: Skin microbiome samples are collected from subjects using sterile swabs, typically from relevant areas like the forearm or forehead.

• DNA Extraction: Total genomic DNA is extracted from the collected samples using commercially available kits (e.g., DNeasy PowerSoil kit).

• PCR Amplification: The 16S rRNA gene, a marker gene for bacteria, is amplified from the extracted DNA using universal primers that target conserved regions of the gene. Specific variable regions (e.g., V1-V3) are often targeted for sequencing as they are useful for taxonomic classification of skin bacteria.

• Library Preparation and Sequencing: The amplified DNA fragments (amplicons) are prepared for sequencing on a next-generation sequencing platform (e.g., Illumina MiSeq). This process generates millions of DNA sequence reads.

• Bioinformatic Analysis: The sequence reads are processed using bioinformatics pipelines (e.g., FROGS, SWARM). This includes quality filtering, clustering sequences into Operational Taxonomic Units (OTUs) or Amplicon Sequence Variants (ASVs), and assigning taxonomy by comparing the sequences to a reference database (e.g., SILVA).

• Statistical Analysis: The relative abundance of different bacterial taxa is compared between different treatment groups (e.g., before and after application of a test compound) to assess changes in the microbiome composition.

Visualizations: Workflows and Signaling Pathways

To visually represent the processes and mechanisms discussed, the following diagrams have been generated using Graphviz.

Caption: Experimental Workflow for Skin Microbiome Analysis

Caption: PPAR-α Signaling Pathway in Keratinocytes

Discussion and Conclusion

The constituent components of Linoleyl palmitoleate—linoleic acid and palmitoleic acid—demonstrate significant antimicrobial activity, particularly against Gram-positive bacteria such as Staphylococcus aureus and Cutibacterium acnes. These bacteria are key players in skin health and disease; S. aureus is an opportunistic pathogen often implicated in atopic dermatitis, while C. acnes is associated with acne vulgaris. The selective pressure exerted by these fatty acids could help maintain a healthy microbial balance by inhibiting the overgrowth of potentially pathogenic species.

Beyond direct antimicrobial action, these fatty acids function as signaling molecules. They can activate Peroxisome Proliferator-Activated Receptors (PPARs), specifically PPAR-alpha, in skin cells.[6][7] This activation triggers a cascade of events that enhances the skin's barrier function by increasing the synthesis of essential lipids like ceramides (B1148491) and promoting keratinocyte differentiation.[8][9] Furthermore, PPAR-alpha activation exerts anti-inflammatory effects by interfering with pro-inflammatory signaling pathways such as NF-κB.[7][10]

The dual action of these fatty acids—directly inhibiting microbial growth and indirectly improving skin barrier integrity and reducing inflammation—suggests that topical application of compounds like Linoleyl palmitoleate could be a promising strategy in dermatology. By bolstering the skin's natural defense mechanisms and selectively managing the microbial load, such ingredients may contribute to the maintenance of a healthy skin ecosystem. Further research is warranted to evaluate the specific effects of the esterified form, Linoleyl palmitoleate, on the skin microbiome composition and its subsequent impact on skin health.

References

• 1. Palmitoleic acid isomer (C16:1delta6) in human skin sebum is effective against gram-positive bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Peroxisome proliferator-activated receptors (PPARs) and the human skin: importance of PPARs in skin physiology and dermatologic diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. PPAR-alpha in cutaneous inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Exploring compounds to be used as cosmetic agents that activate peroxisome proliferator‐activated receptor alpha - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. regimenlab.com [regimenlab.com]

A Comparative Analysis of Linoleic Acid and Palmitoleic Acid in Cutaneous Wound Healing

An In Vivo Perspective for Researchers and Drug Development Professionals

The intricate process of wound healing is orchestrated by a complex interplay of cellular and molecular events. Fatty acids, fundamental components of cell membranes and signaling molecules, have emerged as significant modulators of this biological cascade. This guide provides an objective, data-driven comparison of the in vivo wound healing properties of two such fatty acids: linoleic acid, an omega-6 polyunsaturated fatty acid, and palmitoleic acid, an omega-7 monounsaturated fatty acid. While the initial focus was on linoleyl palmitoleate, the paucity of specific research necessitated a pivot to a comparison between its constituent parts, for which there is a more robust body of scientific evidence.

Quantitative Data Summary

The following tables summarize the key quantitative findings from in vivo studies on the effects of linoleic acid and palmitoleic acid on various aspects of wound healing.

Table 1: Effects on Wound Closure

Fatty Acid	Animal Model	Dosage/Administration	Key Findings
Linoleic Acid	Streptozotocin-induced diabetic rats	0.22 g/kg b.w. (oral) for 10 days	Reduced wound area 14 days after induction.[1]
Porcine full-thickness burn model	Topical application	Healing rate of 96.02% ± 2% at week 3 and 98.58% ± 0.78% at week 4, significantly higher than the saline group (82.11% ± 3.37% and 88.72% ± 1.73%, respectively).[2]
Palmitoleic Acid	Rats	Topical	Directly hastened wound closure, resulting in smaller wounds compared to the control group.[3][4][5]

Table 2: Modulation of Inflammatory Mediators

Fatty Acid	Animal Model/Cell Type	Effect on Inflammatory Mediators
Linoleic Acid	Streptozotocin-induced diabetic rats	Increased concentrations of CINC-2αβ, TNF-α, and leukotriene B4; Reduced expression of MCP-1 and MIP-1.[1]
Rat neutrophils (in vitro)	Dose-dependent increase in VEGF-α and IL-1β release.[6][7]
Palmitoleic Acid	Rats with sterile inflammatory air pouches	Potent anti-inflammatory activity, inhibiting LPS-induced release of TNF-α (73.14%), IL-1β (66.19%), and IL-6 (75.19%).[3][4][5]
Rats	Inhibited LPS-stimulated neutrophil migration.[3][4]

Table 3: Effects on Angiogenesis and Tissue Formation

Fatty Acid	Animal Model	Key Findings
Linoleic Acid	Streptozotocin-induced diabetic rats	Induced angiogenesis by elevating tissue content of VEGF and ANGPT-2.[1]
Rats	Increased wound healing tissue mass, total protein, and DNA content.[6][7]
Palmitoleic Acid	Rats	Modified VEGF-α profiles at the wound site at various time points post-wounding.[3][4][5]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are representative experimental protocols for in vivo wound healing studies.

Excisional Wound Healing Model in Rats

A commonly utilized model to assess the efficacy of wound healing agents is the excisional wound model in rats.[8]

• Animal Model: Sprague-Dawley or Wistar rats are typically used.[6][8]

• Anesthesia: Animals are anesthetized using an appropriate anesthetic agent to minimize pain and distress.

• Wound Creation: The dorsal surface of the rat is shaved and disinfected. A full-thickness excisional wound of a predefined size (e.g., 1 cm diameter) is created using a sterile biopsy punch.[8]

• Treatment Application:

  • Topical: The test compound (linoleic acid or palmitoleic acid) is applied directly to the wound bed, often in a suitable vehicle. A control group receives the vehicle alone.[6]

  • Oral: The compound is administered via oral gavage at a specified dose and frequency.[1]

• Wound Closure Measurement: The wound area is traced or photographed at regular intervals (e.g., daily or every other day). The rate of wound closure is calculated as the percentage reduction in the initial wound area.[8]

• Tissue Collection and Analysis: At specific time points, animals are euthanized, and the wound tissue is excised. The tissue can then be processed for:

  • Histological Analysis: To assess re-epithelialization, granulation tissue formation, collagen deposition, and inflammatory cell infiltration.

  • Biochemical Assays: To measure the levels of cytokines, growth factors, and other relevant biomarkers using techniques like ELISA.

  • Gene Expression Analysis: To quantify the expression of genes involved in inflammation, angiogenesis, and tissue remodeling using methods such as qPCR.

Mandatory Visualizations

Experimental Workflow for In Vivo Wound Healing Assay

Caption: A typical workflow for an in vivo excisional wound healing study.

Signaling Pathway of Linoleic Acid in Keratinocytes

Caption: Linoleic acid's signaling cascade in keratinocytes.[9][10]

Mechanism of Action of Palmitoleic Acid in Wound Healing

Caption: The anti-inflammatory mechanism of palmitoleic acid in promoting wound healing.[3][4][5]

Conclusion

Both linoleic acid and palmitoleic acid demonstrate significant potential in promoting wound healing, albeit through different mechanisms. Linoleic acid appears to accelerate the healing process by promoting a robust, early inflammatory and angiogenic response. In contrast, palmitoleic acid facilitates wound repair primarily through its potent anti-inflammatory effects.

For researchers and drug development professionals, the choice between these two fatty acids would depend on the specific therapeutic goal. In scenarios where a more aggressive initial response is desired to stimulate tissue formation, linoleic acid might be more beneficial. Conversely, in chronic wounds characterized by excessive inflammation, the anti-inflammatory properties of palmitoleic acid could be more advantageous. Further head-to-head in vivo comparative studies are warranted to fully elucidate their relative efficacy and to explore potential synergistic effects.

References

• 1. Oral Administration of Linoleic Acid Induces New Vessel Formation and Improves Skin Wound Healing in Diabetic Rats | PLOS One [journals.plos.org]
• 2. scielo.br [scielo.br]
• 3. researchgate.net [researchgate.net]
• 4. Topical anti-inflammatory activity of palmitoleic acid improves wound healing - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Topical anti-inflammatory activity of palmitoleic acid improves wound healing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Effect of oleic and linoleic acids on the inflammatory phase of wound healing in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Research SOP: Wound Healing Study in Rats: Excision Model [researchsop.com]
• 9. Free Fatty Acid Receptor 1 Signaling Contributes to Migration, MMP-9 Activity, and Expression of IL-8 Induced by Linoleic Acid in HaCaT Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Free Fatty Acid Receptor 1 Signaling Contributes to Migration, MMP-9 Activity, and Expression of IL-8 Induced by Linoleic Acid in HaCaT Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparing the efficacy of different analytical techniques for lipid profiling.

For Researchers, Scientists, and Drug Development Professionals

The comprehensive analysis of the lipidome, the complete lipid profile of a biological system, is crucial for understanding cellular processes, disease pathogenesis, and for the discovery of novel biomarkers and therapeutic targets. The selection of an appropriate analytical technique is paramount for achieving accurate and robust lipid profiling. This guide provides an objective comparison of the efficacy of three major analytical platforms: Liquid Chromatography-Mass Spectrometry (LC-MS), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) Spectroscopy. We present a summary of their performance metrics, detailed experimental protocols, and visual representations of key workflows and pathways to aid researchers in selecting the most suitable technique for their specific research needs.

At a Glance: Performance Comparison of Lipid Profiling Techniques

The choice of an analytical technique for lipid profiling depends on a variety of factors, including the desired level of detail, the classes of lipids under investigation, and the required sensitivity and throughput. The following table summarizes the key quantitative performance characteristics of LC-MS, GC-MS, and NMR spectroscopy.

Feature	Liquid Chromatography-Mass Spectrometry (LC-MS)	Gas Chromatography-Mass Spectrometry (GC-MS)	Nuclear Magnetic Resonance (NMR) Spectroscopy
Sensitivity	High (picomolar to femtomolar)[1][2]	High (picomolar)	Low (micromolar to millimolar)[3]
Specificity/Resolution	High, capable of separating isomers with appropriate chromatography[4]	Very high for volatile fatty acids	Lower, challenges with overlapping signals in complex mixtures
Lipidome Coverage	Broad, suitable for a wide range of lipid classes (e.g., glycerophospholipids, sphingolipids, glycerolipids)[5]	Primarily for volatile and semi-volatile lipids (e.g., fatty acids, sterols) after derivatization[6]	Detects all proton-containing lipids, but quantification of low-abundance species is challenging[7][8]
Reproducibility	Good to high, dependent on chromatography and instrument stability	High	Very high[3]
Quantification	Relative and absolute (with internal standards)[1]	Primarily absolute (with internal standards)	Primarily relative, absolute with careful calibration
Sample Throughput	Moderate to high	Moderate	High for screening
Derivatization Required	Generally no	Yes, for most lipids to increase volatility[9]	No

In-Depth Methodologies: Experimental Protocols

Detailed and standardized protocols are essential for reproducible and comparable results in lipidomics. Below are outlines of typical experimental protocols for the three major analytical techniques.

Protocol 1: Untargeted Lipid Profiling by LC-MS/MS

This protocol provides a general workflow for the global, untargeted analysis of lipids in biological samples using liquid chromatography coupled to tandem mass spectrometry.

1. Lipid Extraction (Modified Bligh & Dyer Method) [10]

• Sample Preparation: Homogenize tissue samples or use cell pellets. For plasma/serum, use a small volume directly. All procedures should be performed on ice to minimize lipid degradation.[11]

• Solvent Addition: To your sample (e.g., 100 mg tissue homogenate or 1x10⁷ cells in 500 µL buffer), add an equal volume of methanol (B129727) and vortex for 1 minute.[10]

• Phase Separation: Add a volume of chloroform (B151607) equal to the total volume of the sample and methanol mixture. Vortex thoroughly. Repeat the chloroform extraction three times.[10]

• Collection: Centrifuge at 3,500 x g for 10 minutes at 4°C to separate the aqueous and organic phases.[10] Collect the lower organic phase (containing lipids) using a glass pipette.[10]

• Drying and Storage: Evaporate the solvent under a stream of nitrogen. Store the dried lipid extract at -80°C under argon until analysis.[10]

2. LC-MS/MS Analysis [12]

• Chromatographic Separation: Reconstitute the dried lipid extract in a suitable solvent (e.g., methanol/chloroform 1:1). Inject the sample onto a C18 reversed-phase column. Use a gradient elution with mobile phases such as water/acetonitrile with additives like formic acid and ammonium (B1175870) formate (B1220265) to separate the lipid species.

• Mass Spectrometry: Analyze the eluted lipids using a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) in both positive and negative ionization modes to cover a broad range of lipid classes.[10]

• Data Acquisition: Acquire data in a data-dependent or data-independent manner to obtain both precursor ion masses and fragmentation spectra for lipid identification.[12]

3. Data Analysis

• Peak Picking and Alignment: Process the raw data using software such as XCMS or MS-DIAL to detect and align chromatographic peaks.

• Lipid Identification: Identify lipids by matching the accurate mass and MS/MS fragmentation patterns against lipid databases (e.g., LIPID MAPS, HMDB).

• Statistical Analysis: Perform statistical analysis to identify significant differences in lipid profiles between sample groups.

Protocol 2: Fatty Acid Analysis by GC-MS

This protocol is designed for the quantitative analysis of fatty acids, which requires a derivatization step to make them volatile for gas chromatography.[6]

1. Lipid Extraction and Saponification

• Extraction: Extract total lipids from the sample using the Folch or Bligh & Dyer method as described in the LC-MS protocol.

• Saponification (for total fatty acids): To the extracted lipids, add a methanolic solution of NaOH or KOH and heat to hydrolyze the ester bonds, releasing the fatty acids.[6]

2. Derivatization: Fatty Acid Methyl Ester (FAME) Preparation [9]

• Acid-Catalyzed Methylation: Add a reagent such as 14% boron trifluoride (BF₃) in methanol to the fatty acid sample.[9]

• Reaction: Heat the mixture at 60-100°C for 5-60 minutes to convert the fatty acids to their corresponding methyl esters (FAMEs).[9]

• Extraction of FAMEs: After cooling, add water and a non-polar solvent like hexane (B92381) or heptane.[9] Vortex and centrifuge to separate the phases. The upper organic layer contains the FAMEs.

3. GC-MS Analysis [13]

• Injection: Inject an aliquot of the FAMEs in the organic solvent into the GC-MS.

• Gas Chromatography: Separate the FAMEs on a capillary column (e.g., a polar column like a DB-23 or a non-polar DB-5ms). Use a temperature gradient to elute the FAMEs based on their boiling points and polarity.

• Mass Spectrometry: Detect the eluted FAMEs using a mass spectrometer, typically in electron ionization (EI) mode.[9]

• Quantification: Identify and quantify individual fatty acids by comparing their retention times and mass spectra to those of known standards. Use a deuterated internal standard for accurate quantification.[13]

Protocol 3: Lipid Profiling by ¹H NMR Spectroscopy

NMR spectroscopy provides a non-destructive method for profiling lipids in a sample.[14]

1. Lipid Extraction

• Extract lipids from the biological sample using a standard procedure like the Folch or Bligh & Dyer method.

2. Sample Preparation for NMR [15]

• Drying and Reconstitution: Dry the lipid extract completely under nitrogen. Reconstitute the dried lipids in a deuterated solvent, typically deuterated chloroform (CDCl₃) containing a known amount of an internal standard such as tetramethylsilane (B1202638) (TMS).[15]

• Transfer: Transfer the sample to an NMR tube.

3. NMR Data Acquisition [7][8]

• Spectrometer: Acquire ¹H NMR spectra on a high-field NMR spectrometer (e.g., 500 MHz or higher).

• Acquisition Parameters: Use a standard one-pulse sequence. Key parameters to optimize include the number of scans for adequate signal-to-noise, the spectral width, and the relaxation delay.

4. Data Analysis

• Processing: Process the raw NMR data, including Fourier transformation, phase correction, and baseline correction.

• Quantification: Identify and quantify different lipid classes and fatty acid characteristics (e.g., saturation, unsaturation) by integrating the signals of specific proton resonances.[14] For example, signals from terminal methyl groups, methylene (B1212753) groups, and protons adjacent to double bonds can be used to determine the relative amounts of different fatty acid types.

Visualizing the Science: Workflows and Pathways

Diagrams are powerful tools for understanding complex processes. The following visualizations, created using the DOT language, illustrate a typical lipidomics workflow and a key lipid signaling pathway.

Experimental Workflow for Lipid Profiling

A generalized workflow for lipid profiling studies.

Eicosanoid Signaling Pathway

Key steps in the eicosanoid biosynthesis pathway.

Logical Relationship of Lipidomics Approaches

The interplay between untargeted and targeted lipidomics.

References

• 1. mdpi.com [mdpi.com]
• 2. LC-MS VS GC-MS: What's the Difference -MetwareBio [metwarebio.com]
• 3. Comparison of NMR and MS | Metabolomics [ebi.ac.uk]
• 4. Lipidomics: Techniques, applications, and outcomes related to biomedical sciences - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Comprehensive and Reproducible Untargeted Lipidomic Workflow Using LC-QTOF Validated for Human Plasma Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. jfda-online.com [jfda-online.com]
• 7. Lipid Profiling Using 1H NMR Spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Lipid Profiling Using H NMR Spectroscopy. - National Genomics Data Center (CNCB-NGDC) [ngdc.cncb.ac.cn]
• 9. benchchem.com [benchchem.com]
• 10. Protocol for Untargeted Lipid ID via UHPLC-Tandem MS - Creative Proteomics [creative-proteomics.com]
• 11. benchchem.com [benchchem.com]
• 12. Bulk Untargeted LC-MS/MS Lipidomics [protocols.io]
• 13. lipidmaps.org [lipidmaps.org]
• 14. scielo.br [scielo.br]
• 15. NMR protocol for determination of oxidation susceptibility of serum lipids and application of the protocol to a chocolate study - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Linoleyl Palmitoleate: A Guide for Laboratory Professionals

The safe and environmentally responsible disposal of laboratory chemicals is a critical aspect of research and development. This guide provides detailed procedures for the proper disposal of linoleyl palmitoleate (B1233929), ensuring the safety of laboratory personnel and compliance with regulatory standards.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle linoleyl palmitoleate in a well-ventilated area, preferably within a chemical fume hood. Adherence to standard laboratory safety protocols is essential. The following personal protective equipment (PPE) should be worn:

• Nitrile gloves

• Safety glasses or goggles

• A laboratory coat

Linoleyl palmitoleate, like many esters, should be treated as a flammable organic compound. Therefore, it must be kept away from heat sources, open flames, and sparks.

Step-by-Step Disposal Protocol

The recommended method for the disposal of linoleyl palmitoleate is collection as hazardous chemical waste, which will then be managed by a licensed waste disposal contractor or your institution's Environmental Health and Safety (EHS) department. Disposing of this chemical down the sink or in regular trash is strictly prohibited as it can harm the environment and violate regulations.[1]

Waste Collection:

• Designate a Container: Use a specific, leak-proof container intended for flammable organic waste. The container must be chemically compatible with esters; glass or a suitable plastic container is recommended.

• Proper Labeling: Clearly label the container as "Hazardous Waste," "Flammable Organic Liquid," and list the full chemical name: "Linoleyl Palmitoleate." If other compatible organic solvent wastes are to be added, maintain a comprehensive list of all components and their approximate percentages on the label.

• Segregation and Storage: Securely seal the waste container and store it in a designated satellite accumulation area. This area should be at or near the point of generation and under the control of the laboratory personnel.

Disposal of Small Quantities:

For very small quantities (less than 50 mL), an alternative method may be permissible, though collection as hazardous waste is the preferred and safer option.

• Absorption: In a fume hood, absorb the liquid onto an inert material such as paper towels, vermiculite, or cat litter.[2]

• Evaporation: Allow the solvent to fully evaporate within the fume hood.

• Solid Waste Disposal: Once completely dry and free of solvent, the absorbent material can be disposed of in the regular garbage.[2]

Disposal of Empty Containers:

Empty containers that previously held linoleyl palmitoleate must also be handled with care to ensure no residual chemical enters the environment.

• Triple Rinse: Thoroughly rinse the empty container with a suitable solvent (e.g., ethanol (B145695) or acetone) three times.

• Collect Rinsate: The first rinseate must be collected and disposed of as hazardous chemical waste along with the linoleyl palmitoleate waste.[3] Subsequent rinsates may be permissible for drain disposal depending on local regulations, but collecting all rinsates as hazardous waste is the most cautious approach.

• Container Disposal: Once the container is clean and dry, deface or remove the original label.[3] The container can then be disposed of in the appropriate solid waste stream (e.g., glass recycling or regular trash).

Summary of Disposal Procedures

Quantity	Recommended Disposal Method	Key Steps
All Quantities (Preferred Method)	Collection as Hazardous Waste	1. Use a designated, labeled container. 2. Store in a satellite accumulation area. 3. Arrange for pickup by EHS or a licensed contractor.
Small Quantities (<50 mL)	Absorption and Evaporation	1. Absorb onto inert material in a fume hood. 2. Allow for complete evaporation. 3. Dispose of solid material in regular trash.[2]
Empty Containers	Triple Rinse and Dispose	1. Rinse three times with a suitable solvent. 2. Collect the first (or all) rinsate as hazardous waste.[3] 3. Deface label and dispose of the clean, dry container.[3]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of linoleyl palmitoleate.

References

• 1. benchchem.com [benchchem.com]
• 2. chemtalk.com.au [chemtalk.com.au]
• 3. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

Personal protective equipment for handling Linoleyl palmitoleate

This guide provides crucial safety and logistical information for the handling of Linoleyl palmitoleate (B1233929), a long-chain ester, in a laboratory setting. The information is compiled to ensure the safety of researchers, scientists, and drug development professionals. Given the limited publicly available safety data for Linoleyl palmitoleate, this guidance is based on the safety protocols for the closely related compound, Palmitoleic acid.

Personal Protective Equipment (PPE)

When handling Linoleyl palmitoleate, it is imperative to use appropriate personal protective equipment to minimize exposure and ensure personal safety. The following table summarizes the recommended PPE.

PPE Category	Item	Standard/Specification
Eye Protection	Safety glasses with side shields or chemical safety goggles	OSHA 29 CFR 1910.133 or European Standard EN166[1]
Hand Protection	Chemical-resistant gloves (e.g., Neoprene, PVC, Nitrile rubber)	Europe EN 374, US F739[2]
Body Protection	Lab coat or overalls, PVC apron if splashing is likely	N/A
Foot Protection	Safety footwear or chemical-resistant boots (e.g., Rubber)	N/A
Respiratory	NIOSH-certified respirator	Dependent on exposure levels and ventilation[2]

Note: Contact lenses should not be worn when handling this chemical as they can absorb and concentrate irritants[2].

Operational Plan: Handling and Storage

Handling:

• Work in a well-ventilated area, preferably in a chemical fume hood, to prevent the formation of aerosols[3][4].

• Avoid contact with skin and eyes. Do not breathe mist, vapors, or spray[1][5].

• Use spark-proof tools and explosion-proof equipment. Keep away from open flames, hot surfaces, and other sources of ignition[1][4].

• When handling, do not eat, drink, or smoke[2].

• Wash hands thoroughly with soap and water after handling[2].

• Work clothes should be laundered separately[2].

Storage:

• Store in a cool, dry, and well-ventilated area in tightly sealed, original containers[1][2][3]. A freezer is recommended for long-term storage[6].

• Store away from incompatible materials such as strong oxidizing agents and strong bases[1].

• Protect containers from physical damage and check regularly for leaks[2].

Disposal Plan

All waste materials should be disposed of in accordance with local, regional, and national regulations.

• Contaminated Materials: Absorbent materials, rags, and other items contaminated with Linoleyl palmitoleate should be collected in a suitable, labeled container for waste disposal[1][2].

• Unused Product: Do not dispose of the product down the drain or in household garbage. It should be treated as chemical waste[7].

• Packaging: Uncleaned packaging should be disposed of according to official regulations[7].

Spill Response

Minor Spills:

• Remove all ignition sources[2].

• Ensure adequate ventilation.

• Wear appropriate PPE (gloves, goggles, lab coat).

• Contain and absorb the spill with inert material such as sand, earth, or vermiculite[2].

• Collect the absorbed material into a labeled container for disposal[2].

• Clean the spill area with soap and water.

Major Spills:

• Evacuate the area and alert emergency responders[2].

• Remove all ignition sources and increase ventilation if safe to do so[2].

• Wear full-body protective clothing and a self-contained breathing apparatus[2].

• Contain the spill to prevent it from entering drains or waterways[2].

• Follow the same containment and absorption procedures as for minor spills.

Experimental Workflow

The following diagram illustrates the standard workflow for handling Linoleyl palmitoleate in a laboratory setting, from preparation to disposal.

Caption: Logical workflow for the safe handling of Linoleyl palmitoleate.

References

• 1. fishersci.com [fishersci.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. hpc-standards.com [hpc-standards.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. targetmol.com [targetmol.com]
• 6. larodan.com [larodan.com]
• 7. cpachem.com [cpachem.com]